Dibutyl sulfide

• CAS: 544-40-1

Core Science & Biosynthesis

An In-depth Technical Guide to Dibutyl Sulfide (CAS 544-40-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of dibutyl sulfide (CAS 544-40-1), a versatile organosulfur compound. It details its chemical and physical properties, safety and toxicity information, and established experimental protocols for its synthesis, purification, and characterization. This document is intended to be a valuable resource for professionals in research, and development, providing the necessary technical information for the safe and effective handling and application of dibutyl sulfide.

Introduction

Dibutyl sulfide, also known as 1,1'-thiobisbutane, is a symmetrical thioether with the chemical formula C₈H₁₈S. It is a colorless to pale yellow liquid with a characteristic strong, unpleasant odor.[1] This compound finds utility in a variety of industrial and laboratory settings, primarily as a solvent, a reagent in organic synthesis, and as a flavoring agent in the food industry.[2][3] Its applications also extend to being an agricultural intermediate, a sulfiding agent, a refinery catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.[2]

Properties of Dibutyl Sulfide

The physical and chemical properties of dibutyl sulfide are summarized in the tables below.

Physical and Chemical Properties

Property	Value	References
Molecular Formula	C₈H₁₈S	[1]
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Unpleasant, garlic-like
Boiling Point	188-189 °C
Melting Point	-76 °C
Density	0.838 g/mL at 25 °C
Refractive Index (n20/D)	1.452
Vapor Pressure	5.17 mmHg at 37.7 °C
Flash Point	76 °C
Solubility	Insoluble in water; soluble in organic solvents

Safety and Toxicity Data

Parameter	Value	References
LD₅₀ (oral, rat)	2220 mg/kg
Hazard Class	6.1(b)
Packing Group	III
RTECS Number	ER6417000
Hazard Statements	Irritating to eyes, respiratory system, and skin.
Precautionary Statements	Avoid contact with skin and eyes.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of dibutyl sulfide are provided below.

Synthesis of Dibutyl Sulfide

Dibutyl sulfide can be synthesized by the reaction of 1-bromobutane with sodium sulfide.

Materials:

• 1-Bromobutane

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Methanol

• Diethyl ether

• 10% Sodium carbonate solution

• Calcium chloride (anhydrous)

• Three-necked flask, reflux condenser, dropping funnel, stirrer, separatory funnel, distillation apparatus

Procedure:

• In a three-necked flask equipped with a reflux condenser, dropping funnel, and stirrer, dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

• Add 2 moles of 1-bromobutane dropwise to the stirred solution.

• Heat the mixture to reflux and maintain vigorous stirring for 5 hours.

• After cooling, extract the reaction mixture with diethyl ether.

• Separate the ethereal layer and wash it with a 10% sodium carbonate solution, followed by water.

• Dry the organic layer over anhydrous calcium chloride.

• Filter the drying agent and purify the crude dibutyl sulfide by distillation.

Synthesis and Purification Workflow for Dibutyl Sulfide.

Purification of Dibutyl Sulfide

Crude dibutyl sulfide can be purified by fractional distillation.

Materials:

• Crude dibutyl sulfide

• Fractional distillation apparatus (including a fractionating column)

• Heating mantle

• Stir bar

Procedure:

• Assemble the fractional distillation apparatus. The fractionating column should be placed between the distillation flask and the condenser.

• Add the crude dibutyl sulfide and a stir bar to the round-bottom distillation flask.

• Heat the flask gently using a heating mantle.

• The vapor will rise through the fractionating column, and the component with the lower boiling point will preferentially move up the column.

• Collect the fraction that distills at the boiling point of dibutyl sulfide (188-189 °C).

Fractional Distillation Workflow for Dibutyl Sulfide Purification.

Analytical Methods

Sample Preparation:

• Prepare a dilute solution of dibutyl sulfide in a suitable solvent (e.g., dichloromethane or hexane).

Instrumental Parameters (Typical):

• Gas Chromatograph:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

Sample Preparation:

• Dissolve a small amount of dibutyl sulfide in a deuterated solvent (e.g., CDCl₃).

¹H NMR (300 MHz, CDCl₃):

• Chemical shifts (δ) are typically observed around 2.5 ppm (triplet, -S-CH ₂-), 1.6 ppm (sextet, -CH₂-CH ₂-CH₃), 1.4 ppm (sextet, -S-CH₂-CH ₂-), and 0.9 ppm (triplet, -CH ₃).

¹³C NMR (75 MHz, CDCl₃):

• Chemical shifts (δ) are typically observed around 32 ppm (-S-C H₂-), 31 ppm (-CH₂-C H₂-CH₃), 22 ppm (-S-CH₂-C H₂-), and 14 ppm (-C H₃).

Sample Preparation:

• Place a drop of neat dibutyl sulfide liquid between two KBr or NaCl plates.

Expected Absorptions:

• C-H stretching (alkane): 2960-2850 cm⁻¹

• C-H bending (alkane): 1465-1375 cm⁻¹

• C-S stretching: 700-600 cm⁻¹

Conclusion

Dibutyl sulfide is a commercially significant chemical with a range of applications. This guide has provided a detailed overview of its properties and established experimental protocols for its synthesis, purification, and analysis. The information presented herein is intended to support researchers and professionals in the safe and effective utilization of this compound in their work.

References

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide, also known as 1-(butylthio)butane, is an organosulfur compound with the chemical formula (C₄H₉)₂S. It is a symmetrical thioether that finds applications in various fields, including organic synthesis and as a flavoring agent.[1][2] This technical guide provides a comprehensive overview of the physical and chemical properties of dibutyl sulfide, complete with detailed experimental protocols and data presented for clarity and comparative analysis.

Physical Properties

Dibutyl sulfide is a colorless to pale yellow liquid with a characteristic garlic-like or herbaceous odor.[1][2][3] A summary of its key physical properties is presented in the tables below.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Herbaceous, green, garlic, onion-like
Density	0.838 g/mL at 25 °C
Boiling Point	188-189 °C
Melting Point	-76 °C to -80 °C
Flash Point	62 °C to 77 °C
Refractive Index (n₂₀/D)	1.452

Vapor Properties

Property	Value	Source(s)
Vapor Pressure	5.17 mmHg at 37.7 °C
Vapor Density	5.07 (vs air)

Solubility

Solvent	Solubility	Source(s)
Water	Sparingly miscible/Insoluble
Ethanol	Soluble
Diethyl Ether	Soluble
Olive Oil	Miscible
Almond Oil	Miscible

Chemical Properties and Reactions

Dibutyl sulfide exhibits the typical reactivity of a thioether. The lone pairs of electrons on the sulfur atom make it nucleophilic and susceptible to oxidation.

Oxidation

Dibutyl sulfide can be oxidized to dibutyl sulfoxide and further to dibutyl sulfone. The extent of oxidation depends on the nature of the oxidizing agent and the reaction conditions.

• Oxidation to Sulfoxide: Mild oxidizing agents such as hydrogen peroxide can be used for the selective oxidation of dibutyl sulfide to dibutyl sulfoxide.

• Oxidation to Sulfone: Stronger oxidizing agents or more forcing conditions will lead to the formation of dibutyl sulfone.

A general workflow for the oxidation of sulfides is presented below.

Caption: Oxidation pathway of dibutyl sulfide.

Alkylation

As a nucleophile, the sulfur atom in dibutyl sulfide can react with alkyl halides to form sulfonium salts. For example, the reaction with methyl iodide would yield dibutylmethylsulfonium iodide.

Coordination Chemistry

The sulfur atom in dibutyl sulfide can act as a ligand, coordinating to various metal centers to form coordination complexes. Thioethers are generally considered soft ligands and prefer to coordinate with soft metal ions.

Experimental Protocols

Synthesis of Dibutyl Sulfide

A common method for the synthesis of dibutyl sulfide is the reaction of sodium sulfide with butyl bromide in an alcoholic solvent.

Materials:

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• 1-Bromobutane (Butyl bromide)

• Ethanol

• Diethyl ether

• 10% Sodium carbonate solution

• Anhydrous calcium chloride

• Round-bottom flask, reflux condenser, dropping funnel, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium sulfide nonahydrate in a minimal amount of water and ethanol.

• Slowly add 1-bromobutane to the flask from the dropping funnel with stirring.

• Heat the mixture to reflux and maintain for several hours.

• After cooling, extract the reaction mixture with diethyl ether.

• Wash the combined ether extracts with 10% sodium carbonate solution and then with water.

• Dry the ether layer over anhydrous calcium chloride.

• Remove the diethyl ether by distillation.

• Purify the crude dibutyl sulfide by fractional distillation.

The following diagram outlines the general workflow for the synthesis and purification of dibutyl sulfide.

Caption: Synthesis and purification of dibutyl sulfide.

Determination of Physical Properties

Standard laboratory procedures can be employed to determine the physical properties of dibutyl sulfide.

• Boiling Point: The boiling point can be determined by simple distillation or by using a Thiele tube apparatus. The temperature at which the liquid actively boils and the vapor temperature remains constant is recorded as the boiling point.

• Melting Point: As dibutyl sulfide is a liquid at room temperature, its melting point is determined by cooling the substance until it solidifies and then slowly warming it while monitoring the temperature at which it melts.

• Density: The density can be measured using a pycnometer or a hydrometer at a specified temperature.

• Solubility: The solubility in various solvents is determined by adding a small amount of dibutyl sulfide to the solvent and observing if a homogeneous solution is formed.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are crucial for confirming the structure of dibutyl sulfide. The ¹H NMR spectrum will show characteristic signals for the butyl groups, and the ¹³C NMR will show the corresponding carbon signals.

• Infrared (IR) Spectroscopy: The IR spectrum of dibutyl sulfide will display characteristic C-H stretching and bending vibrations. The C-S stretching vibration is typically weak and appears in the fingerprint region.

• Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight of dibutyl sulfide and to study its fragmentation pattern.

Safety and Handling

Dibutyl sulfide is a combustible liquid and should be handled with appropriate safety precautions. It may cause skin and eye irritation. Use in a well-ventilated area and wear appropriate personal protective equipment, including gloves and safety glasses. Store in a cool, dry place away from heat and ignition sources. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

References

• 1. researchgate.net [researchgate.net]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to Dibutyl Sulfide: Molecular Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide, a symmetric thioether, is an organosulfur compound with the chemical formula C₈H₁₈S.[1][2] Also known as butyl sulfide or 1-(butylsulfanyl)butane, it is a colorless to pale yellow liquid with a characteristic herbaceous, green, garlic-like odor.[3][4] This compound is found naturally in some foods, such as raw cabbage and cooked beef, and is utilized as a flavoring agent.[3] In the laboratory and industrial settings, dibutyl sulfide serves as a solvent, a reagent in organic synthesis, and an intermediate for producing various materials, including pharmacological drugs, chemical-resistant polymers, and lubricant additives.

Molecular Structure and Formula

Dibutyl sulfide consists of a central sulfur atom bonded to two n-butyl groups. The molecule is an aliphatic sulfide.

Molecular Formula: C₈H₁₈S

SMILES: CCCCSCCCC

InChI Key: HTIRHQRTDBPHNZ-UHFFFAOYSA-N

Below is a diagram illustrating the molecular structure of dibutyl sulfide.

Molecular Structure of Dibutyl Sulfide

Physicochemical Properties

A summary of the key physical and chemical properties of dibutyl sulfide is presented in the table below. This data is essential for its handling, storage, and application in various experimental and industrial processes.

Property	Value	Reference
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Herbaceous, green, garlic, onion-like
Melting Point	-76 °C
Boiling Point	188-189 °C
Density	0.838 g/mL at 25 °C
Refractive Index	n20/D 1.452
Flash Point	65.56 °C (150.01 °F)
Vapor Pressure	5.17 mmHg at 37.7 °C
Vapor Density	5.07 (vs air)
Solubility	Slightly miscible with water; Miscible with olive oil and almond oil

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of dibutyl sulfide.

Spectroscopic Data	Key Features	Reference
Mass Spectrometry (GC-MS)	m/z peaks at 61.0 (99.99%), 56.0 (95.56%), 29.0 (51.67%), 41.0 (48.73%), 146.0 (33.32%)
Infrared (IR) Spectrum	Data available from NIST Chemistry WebBook

Experimental Protocols

Synthesis of Dibutyl Sulfide

Dibutyl sulfide can be synthesized via the reaction of an alkyl halide with a sulfur source. A common laboratory-scale synthesis involves the reaction of n-butyl bromide with sodium sulfide.

Method 1: From Butyl Bromide and Sodium Sulfide

This method involves the reaction of butyl bromide and sodium sulfide in boiling ethanol.

• Reactants:

  • n-Butyl bromide

  • Sodium sulfide

  • Ethanol (solvent)

• Procedure:

  • Dissolve sodium sulfide in ethanol.

  • Add n-butyl bromide to the solution.

  • Heat the mixture to boiling and reflux for a specified time.

  • After cooling, the product can be isolated through extraction and purified by distillation.

Method 2: Detailed Protocol with Sodium Sulfide Nonahydrate

A more detailed procedure is provided below:

• Reactants:

  • 1.5 mole of sodium sulfide nonahydrate

  • 2 moles of n-butyl bromide

  • 250 ml of water

  • 50 ml of methanol

• Apparatus:

  • Three-necked flask

  • Reflux condenser

  • Dropping funnel

  • Stirrer

• Procedure:

  • Dissolve 1.5 mole of sodium sulfide nonahydrate in 250 ml of water and 50 ml of methanol in the three-necked flask.

  • Add 2 moles of n-butyl bromide to the mixture via the dropping funnel.

  • Boil the mixture under reflux with very vigorous stirring for 5 hours.

  • After cooling, extract the reaction mixture with ether.

  • Separate the ethereal layer and extract the aqueous solution several more times with ether.

  • Combine the organic phases and wash with 10% sodium carbonate solution and then with water.

  • Dry the organic layer with calcium chloride.

  • Distill the dibutyl sulfide. The expected yield is around 70%, with a boiling point of 75 °C at 10 mmHg.

The following diagram illustrates the general workflow for the synthesis of dibutyl sulfide.

Synthesis Workflow of Dibutyl Sulfide

Applications

Dibutyl sulfide has a range of applications in both research and industry:

• Flavoring Agent: It is used as a flavoring agent in the food industry.

• Organic Synthesis: It serves as a solvent and a reagent in various organic reactions.

• Intermediate: It is an intermediate in the synthesis of:

  • Property-enhancing additives

  • Pharmacological drugs

  • Chemical resistant polymers

  • Detergents and rubber antioxidants

• Other Industrial Uses: It is also employed as an agricultural intermediate, a sulfiding agent, a refinery catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.

Safety and Handling

Dibutyl sulfide is a combustible liquid and can cause skin and serious eye irritation. It may also be harmful if swallowed and enters the airways. Proper personal protective equipment, including gloves and eye protection, should be worn when handling this chemical. It should be stored in a well-ventilated place, away from heat, sparks, and open flames.

References

• 1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 4. What is Dibutyl Sulfide - Properties & Specifications [dimethyl-disulfide.net]

Synthesis of Dibutyl Sulfide from Butyl Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of dibutyl sulfide from butyl bromide, a common thioether with applications in organic synthesis as a solvent, reagent, and intermediate in the production of various commercially significant compounds.[1] This document provides a comprehensive overview of the prevalent synthetic methodologies, detailed experimental protocols, and quantitative data to support laboratory and developmental research.

Introduction

Dibutyl sulfide, also known as butyl sulfide or 1,1'-thiobisbutane, is a symmetrical thioether. Its synthesis is a fundamental transformation in organic chemistry, often serving as an example of nucleophilic substitution reactions. The most common and straightforward approach involves the reaction of a butyl halide, typically butyl bromide, with a sulfide source. This reaction is analogous to the Williamson ether synthesis and proceeds via an SN2 mechanism.[2][3][4][5] Variations in reaction conditions, such as the choice of solvent and the use of phase transfer catalysts, can be employed to optimize the reaction rate and yield.

Synthetic Methodologies

The primary method for synthesizing dibutyl sulfide from butyl bromide is the reaction with a nucleophilic sulfur source, most commonly sodium sulfide (Na₂S).

2.1. Reaction with Sodium Sulfide

This is the most direct route to symmetrical sulfides. The reaction involves the displacement of the bromide ion from two equivalents of butyl bromide by the sulfide ion.

Reaction Scheme:

2 CH₃CH₂CH₂CH₂Br + Na₂S → (CH₃CH₂CH₂CH₂)₂S + 2 NaBr

This reaction is typically carried out in a polar solvent to dissolve the sodium sulfide.

2.2. Phase Transfer Catalysis

To facilitate the reaction between the aqueous-soluble sodium sulfide and the organic-soluble butyl bromide, a phase transfer catalyst (PTC) can be employed. The PTC, often a quaternary ammonium or phosphonium salt, transports the sulfide anion from the aqueous phase to the organic phase, where it can react with the butyl bromide. This technique can lead to faster reaction times and milder reaction conditions.

Quantitative Data

The following table summarizes the quantitative data reported for the synthesis of dibutyl sulfide from butyl bromide.

Method	Sulfur Source	Solvent(s)	Catalyst	Reaction Time	Temperature	Yield	Boiling Point (°C)	Refractive Index (n_D20)
Reaction with Sodium Sulfide	Sodium sulfide nonahydrate	Water, Methanol	None	5 hours	Reflux	70%	75 (at 10 mmHg)	1.4529
Reaction with Sodium Sulfide in Ethanol	Sodium sulfide	Ethanol	None	Not specified	Boiling	-	-	-
Reaction with Potassium Ethyl Xanthogenate	Potassium ethyl xanthogenate	N,N-dicarboximide	None	12 hours	120 °C	95%	-	-

Experimental Protocols

4.1. Synthesis of Dibutyl Sulfide using Sodium Sulfide Nonahydrate

This protocol provides a detailed procedure for the synthesis of dibutyl sulfide from butyl bromide and sodium sulfide nonahydrate.

Materials:

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• n-Butyl bromide

• Methanol

• Water

• Diethyl ether

• 10% Sodium carbonate solution

• Calcium chloride

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Mechanical stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

• With vigorous stirring, add 2 moles of n-butyl bromide dropwise to the solution.

• Heat the mixture to reflux and maintain vigorous stirring for 5 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Extract the aqueous phase with diethyl ether. Combine the organic layers.

• Wash the combined organic layers sequentially with a 10% sodium carbonate solution and then with water.

• Dry the organic phase with anhydrous calcium chloride.

• Remove the diethyl ether by distillation.

• Distill the residue under reduced pressure to obtain pure dibutyl sulfide. The product is collected at 75 °C/10 mmHg.

Reaction Pathway and Visualization

The synthesis of dibutyl sulfide from butyl bromide and sodium sulfide proceeds through a bimolecular nucleophilic substitution (SN2) mechanism. The sulfide ion (S²⁻) acts as the nucleophile, attacking the electrophilic carbon atom of butyl bromide and displacing the bromide ion as the leaving group. This occurs in two successive steps to form the final product.

Caption: SN2 reaction pathway for dibutyl sulfide synthesis.

The following diagram illustrates the general workflow for the synthesis and purification of dibutyl sulfide.

Caption: General experimental workflow for dibutyl sulfide synthesis.

References

• 1. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 2. Video: Preparation and Reactions of Sulfides [jove.com]
• 3. organicchemistryguide.com [organicchemistryguide.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide on the Physicochemical Properties of Dibutyl Sulfide

This technical guide provides a comprehensive overview of the boiling and melting points of dibutyl sulfide, intended for researchers, scientists, and drug development professionals. The document details the physical constants of this compound and outlines the standard experimental methodologies for their determination.

Physicochemical Data of Dibutyl Sulfide

Dibutyl sulfide, also known as 1,1'-thiobisbutane, is a thioether with the chemical formula C8H18S. It is a clear, colorless to very slightly yellow liquid with a characteristic stench.[1][2] The accurate determination of its physical properties, such as boiling and melting points, is crucial for its application in various chemical syntheses and research contexts.

Below is a summary of the experimentally determined boiling and melting points for dibutyl sulfide from various sources.

Physical Property	Value	Conditions
Boiling Point	188 - 189 °C	at 1013 hPa (760 mm Hg)
182 - 189 °C	at 760.00 mm Hg
Melting Point	-80 °C	Not specified
-76.7 °C	Not specified
-76 °C	(lit.)

Note: "(lit.)" indicates a value taken from scientific literature.[2][3][4]

Experimental Protocols for Determination of Physical Properties

The following sections describe the standard laboratory procedures for determining the boiling and melting points of a chemical substance like dibutyl sulfide.

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For a pure substance, the boiling point is a characteristic physical constant. Common methods for its determination include distillation and the Thiele tube method.

1. Distillation Method:

This method is suitable when a sufficient quantity of the sample is available (typically > 5 mL).

• Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask, a condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned just below the side arm of the distilling flask to accurately measure the temperature of the vapor as it passes into the condenser.

• Procedure:

  • The liquid sample (dibutyl sulfide) is placed in the distilling flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

  • The apparatus is heated gently.

  • As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer.

  • The temperature should remain constant during the distillation of a pure substance; this constant temperature is the boiling point.

  • The barometric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method (Micro Method):

This method is ideal when only a small amount of the sample is available.

• Apparatus Setup: A Thiele tube, which is a glass tube designed to contain a heating oil and facilitate uniform heating by convection currents. A small test tube containing the sample, a thermometer, and an inverted capillary tube are also required.

• Procedure:

  • A few milliliters of the liquid sample are placed in the small test tube.

  • A capillary tube, sealed at one end, is inverted and placed inside the test tube with the sample.

  • The test tube assembly is attached to a thermometer and immersed in the Thiele tube containing a high-boiling point oil.

  • The side arm of the Thiele tube is heated gently.

  • As the temperature rises, air trapped in the capillary tube will be expelled, followed by a steady stream of bubbles from the sample vapor as it reaches its boiling point.

  • Heating is then discontinued.

  • The temperature at which the liquid just begins to be drawn back into the capillary tube upon cooling is recorded as the boiling point.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The presence of impurities typically lowers and broadens the melting point range. Since dibutyl sulfide has a very low melting point (-80 to -76 °C), specialized low-temperature apparatus is required. The general principle, however, remains the same as for solids at room temperature and is often determined using a capillary method.

1. Capillary Method:

• Sample Preparation: A small amount of the solidified sample (frozen using a suitable cooling bath, e.g., dry ice/acetone) is finely powdered and packed into a capillary tube.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heating/cooling block and a thermometer or a digital temperature probe. For sub-zero melting points, a cryostat or a specially designed low-temperature melting point apparatus would be used.

• Procedure:

  • The apparatus is cooled to a temperature well below the expected melting point.

  • The temperature is then raised slowly, typically at a rate of 1-2 °C per minute, as the expected melting point is approached.

  • The temperature at which the first drop of liquid is observed is recorded as the beginning of the melting range.

  • The temperature at which the last crystal of the solid melts is recorded as the end of the melting range.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Boiling Point Determination by Distillation.

Caption: Workflow for Melting Point Determination by Capillary Method.

References

• 1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemwhat.com [chemwhat.com]
• 3. 二丁基硫醚 ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. Dibutyl sulfide | 544-40-1 [chemicalbook.com]

The Solubility of Dibutyl Sulfide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibutyl sulfide, a thioether with the chemical formula (C₄H₉)₂S, sees application in various chemical synthesis processes and as a flavoring agent. A thorough understanding of its solubility in organic solvents is critical for its effective use in reaction media, for purification, and in formulation development. This technical guide provides a comprehensive overview of the known solubility characteristics of dibutyl sulfide, detailed experimental protocols for its solubility determination, and a discussion of the factors influencing its behavior in various solvent systems. It is important to note that while qualitative solubility information is available, specific quantitative data for dibutyl sulfide in a range of organic solvents is not extensively documented in publicly accessible literature. This guide, therefore, emphasizes the established methodologies for researchers to accurately determine these parameters.

Introduction

Dibutyl sulfide is a symmetrical thioether characterized by its two butyl groups attached to a central sulfur atom. This structure imparts specific physicochemical properties that govern its solubility. While it is known to be insoluble in water, it exhibits solubility in organic solvents like ethyl alcohol and ethyl ether.[1] Furthermore, it is described as being miscible with olive oil and almond oil, suggesting an affinity for non-polar, lipid-like environments.[2] However, for precise applications in research and development, particularly in the pharmaceutical industry, qualitative statements are insufficient. Quantitative data, such as solubility expressed in grams per liter (g/L) or moles per liter (mol/L) at specific temperatures, is essential for process optimization and formulation design.

This guide provides a robust framework for determining the solubility of dibutyl sulfide in a variety of organic solvents.

Physicochemical Properties of Dibutyl Sulfide

A foundational understanding of the physical and chemical properties of dibutyl sulfide is essential for interpreting its solubility behavior.

Property	Value
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Herbaceous, green, garlic-like
Boiling Point	188-189 °C (at 760 mmHg)
Melting Point	-76 °C
Density	0.838 g/mL at 25 °C

A compilation of data from various sources.[1][2]

Expected Solubility Profile

The molecular structure of dibutyl sulfide, with its non-polar butyl chains and a weakly polar thioether linkage, suggests that its solubility will be highest in non-polar and weakly polar organic solvents. The principle of "like dissolves like" is the primary determinant of its solubility profile.

• Non-Polar Solvents (e.g., Hexane, Toluene, Carbon Tetrachloride): High solubility is expected due to the prevalence of van der Waals forces between the solvent and the butyl chains of dibutyl sulfide.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran): Moderate to good solubility is anticipated. While these solvents possess a dipole moment, they lack hydrogen-bonding donor capabilities, making them compatible with the weakly polar C-S-C bond of the thioether.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Moderate solubility is expected. While dibutyl sulfide is known to be soluble in ethanol, the strong hydrogen-bonding network of the alcohol may be somewhat disrupted by the non-polar alkyl groups of the solute.

• Highly Polar Solvents (e.g., Water, Dimethyl Sulfoxide): Poor solubility is expected. The strong intermolecular forces (hydrogen bonding) in these solvents would be significantly disrupted by the introduction of the non-polar dibutyl sulfide molecule, making dissolution energetically unfavorable.

Quantitative Solubility Data

As of the date of this publication, a comprehensive, publicly available dataset of the quantitative solubility of dibutyl sulfide in a wide range of organic solvents could not be located. Therefore, the following table is presented as a template for researchers to populate with their experimentally determined data.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Method of Determination
Hexane
Toluene
Dichloromethane
Acetone
Ethyl Acetate
Tetrahydrofuran
Ethanol
Methanol
Acetonitrile
Dimethylformamide
Dimethyl Sulfoxide

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of dibutyl sulfide in an organic solvent. This protocol is based on the widely used "shake-flask" method.

5.1. Materials and Equipment

• Dibutyl sulfide (≥98% purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Glass vials with screw caps and PTFE septa

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Internal standard (a non-volatile compound soluble in the chosen solvent but with a distinct retention time from dibutyl sulfide)

5.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of dibutyl sulfide to a series of vials, each containing a known volume or mass of a specific organic solvent. The presence of undissolved dibutyl sulfide is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the sealed vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure that equilibrium is reached (typically 24-48 hours). Preliminary experiments may be necessary to determine the optimal equilibration time.

• Sample Preparation for Analysis:

  • Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for a period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Immediately filter the withdrawn solution through a syringe filter into a clean, pre-weighed vial to remove any undissolved microparticles.

• Quantitative Analysis:

  • Prepare a series of standard solutions of dibutyl sulfide in the chosen organic solvent with known concentrations.

  • Add a precise amount of an internal standard to both the standard solutions and the filtered sample solutions.

  • Analyze the standard solutions and the sample solutions using a calibrated GC-FID or another appropriate analytical method.

  • Construct a calibration curve by plotting the peak area ratio of dibutyl sulfide to the internal standard against the concentration of dibutyl sulfide for the standard solutions.

  • From the calibration curve, determine the concentration of dibutyl sulfide in the experimental sample.

5.3. Calculation of Solubility

Express the determined concentration in the desired units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

5.4. Validation

To ensure the attainment of true equilibrium, it is advisable to approach equilibrium from both undersaturated and supersaturated conditions. A supersaturated solution can be prepared by equilibrating the solution at a higher temperature and then slowly cooling it to the target temperature.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of dibutyl sulfide solubility.

Caption: Experimental workflow for determining the solubility of dibutyl sulfide.

Conclusion

While there is a notable absence of comprehensive quantitative solubility data for dibutyl sulfide in the public domain, its solubility profile can be predicted based on its molecular structure. For applications requiring precise solubility values, experimental determination is necessary. The protocol detailed in this guide provides a reliable and robust method for obtaining this critical data. The systematic collection and publication of such data would be of significant benefit to the scientific and industrial communities that utilize this versatile thioether.

References

• 1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dibutyl sulfide | 544-40-1 [chemicalbook.com]

The Enigmatic Presence of Dibutyl Sulfide in the Culinary World: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide, a symmetrical thioether with the chemical formula (C₄H₉)₂S, is a volatile organic compound that contributes to the complex aroma profiles of various foods. While often associated with pungent, garlic-like, or herbaceous odors, its natural occurrence in the food matrix is a subject of interest for food chemists, flavor scientists, and researchers in drug development exploring the bioactivity of sulfur-containing compounds. This technical guide provides an in-depth overview of the natural occurrence of dibutyl sulfide in select foods, detailing the analytical methodologies for its detection and quantification, and exploring its potential biosynthetic origins.

Natural Occurrence of Dibutyl Sulfide in Foods

Dibutyl sulfide has been identified as a naturally occurring volatile compound in a limited range of food items. Its presence is most notably reported in raw cabbage (Brassica oleracea var. capitata), cooked beef, and certain varieties of mushrooms.[1][2] While its detection in these foods is documented, quantitative data remains scarce for some, highlighting a gap in current food chemistry research.

Quantitative Data

The concentration of dibutyl sulfide can vary significantly based on factors such as the specific cultivar of the plant, cooking methods, and storage conditions. The following table summarizes the available quantitative data for dibutyl sulfide in the aforementioned foods.

Food Item	Scientific Name	Part Analyzed	Concentration	Reference(s)
Raw Cabbage	Brassica oleracea var. capitata	Disrupted Tissues	Detected, but not consistently quantified. Levels of related sulfur compounds like dimethyl sulfide, dimethyl disulfide, and dimethyl trisulfide have been reported to increase over time after tissue disruption.	[3]
Cooked Beef	Bos taurus	Muscle	Detected, but not quantified.
Mushrooms	Agaricus bisporus (Button Mushroom)	Fruiting Body	Detected, but not quantified.

Note: The lack of specific quantitative data for dibutyl sulfide in cooked beef and mushrooms from the reviewed literature suggests it may be a minor component of their complex volatile profiles or has not been a target for quantification in most studies.

Experimental Protocols for the Analysis of Dibutyl Sulfide

The analysis of volatile sulfur compounds like dibutyl sulfide in complex food matrices requires sensitive and specific analytical techniques. The most common and effective method is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Determination of Dibutyl Sulfide in Food Samples via HS-SPME-GC-MS

This protocol is a generalized procedure based on methodologies reported for the analysis of volatile sulfur compounds in food.

1. Sample Preparation:

• Solid Samples (e.g., Cabbage, Mushroom): Homogenize a known weight (e.g., 5 g) of the fresh or cooked sample. Transfer the homogenate to a headspace vial (e.g., 20 mL).

• Meat Samples (e.g., Cooked Beef): Mince a known weight (e.g., 5 g) of the cooked sample and place it into a headspace vial.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., d18-dibutyl sulfide or another stable isotope-labeled sulfide) to the vial for quantification.

• Matrix Modification (Optional but Recommended): Add a saturated solution of sodium chloride (NaCl) to the vial to increase the ionic strength of the aqueous phase and enhance the release of volatile compounds into the headspace. For acidic matrices, pH adjustment may be necessary.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often suitable for broad-range volatile analysis, including sulfur compounds.

• Extraction Conditions:

  • Equilibration: Incubate the sealed vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow for the equilibration of volatiles between the sample and the headspace.

  • Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature to adsorb the volatile compounds.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Transfer the SPME fiber to the GC injection port for thermal desorption of the analytes onto the GC column. A typical desorption temperature is 250°C for 5 minutes.

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is commonly used for the separation of volatile compounds.

  • Oven Temperature Program: A programmed temperature gradient is employed to separate the compounds. An example program could be: start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 10°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Acquisition Mode: Full scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification to enhance sensitivity and selectivity.

  • Identification: Compound identification is achieved by comparing the obtained mass spectra and retention times with those of authentic standards (e.g., a certified reference material of dibutyl sulfide) and with mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The concentration of dibutyl sulfide is calculated by comparing its peak area to that of the internal standard.

Biosynthesis and Formation of Dibutyl Sulfide

The formation of dibutyl sulfide in foods can occur through enzymatic pathways in plants or as a result of thermal degradation of sulfur-containing precursors during cooking.

Biosynthesis in Brassica (Cabbage)

The biosynthesis of short-chain alkyl sulfides in plants like cabbage is linked to the metabolism of sulfur-containing amino acids, primarily methionine. While a specific pathway for dibutyl sulfide is not fully elucidated, a plausible route involves the degradation of S-alkyl-L-cysteine sulfoxides.

Plausible biosynthetic pathway of dibutyl sulfide in Brassica.

Formation in Cooked Meat

During the thermal processing of meat, complex chemical reactions, including the Maillard reaction and Strecker degradation of sulfur-containing amino acids (cysteine and methionine), lead to the formation of a wide array of volatile compounds, including sulfides. The formation of dibutyl sulfide in cooked beef likely involves the degradation of butanethiol, which can be formed from the Strecker degradation of leucine in the presence of a sulfur source, followed by condensation reactions.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the analysis of dibutyl sulfide in food samples.

Workflow for the analysis of dibutyl sulfide in food.

Conclusion

Dibutyl sulfide is a naturally occurring volatile sulfur compound found in foods such as raw cabbage, cooked beef, and mushrooms. While its presence is confirmed, a significant gap exists in the literature regarding its quantitative levels in most food matrices. The standard analytical approach for its determination is HS-SPME-GC-MS, a powerful technique for the analysis of volatile and semi-volatile compounds. The formation of dibutyl sulfide in plants is likely linked to the metabolism of sulfur-containing amino acids, while in cooked meat, it is a product of complex thermal degradation reactions. Further research is warranted to quantify the concentration of dibutyl sulfide in a wider range of foods and to fully elucidate its biosynthetic and formation pathways, which will provide a more comprehensive understanding of its contribution to food flavor and its potential physiological effects.

References

• 1. Mechanisms underlying the formation of main volatile odor sulfur compounds in foods during thermal processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dam-oclc.bac-lac.gc.ca [dam-oclc.bac-lac.gc.ca]
• 3. researchgate.net [researchgate.net]

Reactivity of the Thioether Group in Dibutyl Sulfide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of the thioether group in dibutyl sulfide. Dibutyl sulfide, a dialkyl thioether, exhibits a rich and versatile chemistry centered on the nucleophilic and redox-active nature of the sulfur atom. This document details key reaction pathways including oxidation, alkylation, metal coordination, and halogenation. Each section provides a theoretical background, detailed experimental protocols, and quantitative data to support researchers in the fields of organic synthesis, medicinal chemistry, and materials science. The information is presented with a focus on practical application, featuring clearly structured data tables and visualizations of reaction mechanisms and experimental workflows.

Introduction

Dibutyl sulfide (DBS), with the chemical formula (C₄H₉)₂S, is a symmetrical thioether that serves as a valuable model compound and synthetic intermediate in organosulfur chemistry.[1] The reactivity of the thioether group is primarily dictated by the lone pairs of electrons on the sulfur atom, which confer nucleophilic character, and the ability of sulfur to exist in multiple oxidation states. These properties allow dibutyl sulfide to participate in a variety of important chemical transformations.

This guide will explore four principal areas of dibutyl sulfide reactivity:

• Oxidation: The conversion of the sulfide to sulfoxide and sulfone derivatives.

• Alkylation: The reaction of the thioether with electrophiles to form sulfonium salts.

• Metal Coordination: The function of dibutyl sulfide as a ligand in the formation of coordination complexes with transition metals.

• Halogenation: The reaction with halogens to form halosulfonium intermediates and subsequent products.

Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to offer a thorough understanding of these transformations.

Oxidation of Dibutyl Sulfide

The sulfur atom in dibutyl sulfide can be readily oxidized to form dibutyl sulfoxide ((C₄H₉)₂SO) and further to dibutyl sulfone ((C₄H₉)₂SO₂). The choice of oxidant and reaction conditions allows for the selective formation of either the sulfoxide or the sulfone.

Oxidation to Dibutyl Sulfoxide

The oxidation of sulfides to sulfoxides is a common transformation in organic synthesis. A variety of oxidizing agents can be employed, with hydrogen peroxide being a common and environmentally benign choice. The reaction is often catalyzed by acids.

Mechanism of Sulfide Oxidation:

The oxidation of a thioether with a peroxide generally proceeds through a nucleophilic attack of the sulfur atom on the electrophilic oxygen of the peroxide.

References

• 1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Dibutyl Sulfide as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide (DBS), a thioether, is a colorless liquid with a characteristic garlic-like odor.[1][2] While it is utilized in various industrial applications, including as a flavoring agent and in the manufacturing of polymers and agricultural intermediates, its role as a solvent in organic synthesis is an area of growing interest.[2][3][4] Its high boiling point, moderate polarity, and stability make it a potentially valuable alternative to more common aprotic solvents, particularly in reactions requiring elevated temperatures. This document provides detailed application notes and protocols for the use of dibutyl sulfide as a solvent in several key organic reactions.

Physicochemical Properties and Safety Information

A comprehensive understanding of the physical and chemical properties of dibutyl sulfide is essential for its effective and safe use in a laboratory setting.

Property	Value	Reference(s)
CAS Number	544-40-1
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Repulsive, garlic-like
Boiling Point	188-189 °C (lit.)
Melting Point	-76 °C (lit.)
Density	0.838 g/mL at 25 °C (lit.)
Flash Point	77 °C (closed cup)
Refractive Index	n20/D 1.452 (lit.)
Vapor Pressure	5.17 mmHg (37.7 °C)
Solubility	Slightly miscible with water. Miscible with olive oil and almond oil.

Safety and Handling: Dibutyl sulfide is a combustible liquid and should be stored in a cool, well-ventilated area away from ignition sources. It is incompatible with strong oxidizing agents. Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Applications in Organic Synthesis

Dibutyl sulfide's properties make it a suitable solvent for a range of organic transformations, particularly those requiring higher reaction temperatures.

Nucleophilic Substitution Reactions (S-Alkylation)

Dibutyl sulfide can serve as a solvent for S-alkylation reactions, a common method for the formation of thioethers. Its moderate polarity can facilitate the dissolution of both the thiol substrate and the alkylating agent.

Illustrative Protocol: Synthesis of Benzyl Phenyl Sulfide

This protocol describes the S-alkylation of thiophenol with benzyl bromide using dibutyl sulfide as the solvent.

Materials:

• Thiophenol

• Benzyl bromide

• Potassium carbonate (anhydrous)

• Dibutyl sulfide (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Experimental Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add thiophenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous dibutyl sulfide (50 mL).

• Stir the mixture at room temperature for 10 minutes.

• Add benzyl bromide (1.1 eq.) dropwise to the suspension.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel to yield benzyl phenyl sulfide.

Workflow for S-Alkylation in Dibutyl Sulfide.

Grignard Reactions

While diethyl ether and tetrahydrofuran (THF) are the most common solvents for Grignard reactions, higher boiling point ethers like dibutyl ether have also been employed. Dibutyl sulfide, as a thioether analog, can be explored as a high-boiling solvent alternative, which could be advantageous for reactions with less reactive halides that require higher temperatures to initiate.

Illustrative Protocol: Preparation of Phenylmagnesium Bromide and Reaction with Acetone

This protocol outlines a hypothetical procedure for the formation of a Grignard reagent in dibutyl sulfide and its subsequent reaction with a ketone.

Materials:

• Magnesium turnings

• Iodine crystal

• Bromobenzene

• Dibutyl sulfide (anhydrous)

• Acetone (anhydrous)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Experimental Procedure:

• Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel.

• Add magnesium turnings (1.2 eq.) and a small crystal of iodine to the flask.

• Gently heat the flask with a heat gun under a flow of nitrogen until the iodine sublimes.

• Allow the flask to cool to room temperature and add anhydrous dibutyl sulfide (50 mL).

• Dissolve bromobenzene (1.0 eq.) in anhydrous dibutyl sulfide (20 mL) and add it to the dropping funnel.

• Add a small portion of the bromobenzene solution to the magnesium suspension and observe for the initiation of the reaction (disappearance of iodine color, bubbling). If the reaction does not start, gently warm the flask.

• Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, heat the mixture at 60-70 °C for 1 hour to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C in an ice bath.

• Dissolve anhydrous acetone (1.0 eq.) in anhydrous dibutyl sulfide (10 mL) and add it to the dropping funnel.

• Add the acetone solution dropwise to the stirred Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Slowly pour the reaction mixture into a beaker containing crushed ice and saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 2-phenyl-2-propanol by distillation or column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. adichemistry.com [adichemistry.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. web.mnstate.edu [web.mnstate.edu]

Application Notes and Protocols: Dibutyl Sulfide in Organosulfur Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide (DBS), a dialkyl sulfide, is a versatile and valuable reagent in the synthesis of a variety of organosulfur compounds. Its nucleophilic sulfur atom and its ability to be oxidized to different oxidation states make it a key building block for creating sulfoxides, sulfones, sulfonium salts, and other sulfur-containing moieties that are prevalent in pharmaceuticals, agrochemicals, and materials science. This document provides detailed application notes and experimental protocols for the use of dibutyl sulfide in key synthetic transformations.

I. Oxidation of Dibutyl Sulfide

The oxidation of dibutyl sulfide to its corresponding sulfoxide (dibutyl sulfoxide, DBSO) and sulfone is a fundamental transformation in organosulfur chemistry. Control over the oxidation state is crucial, and various methods have been developed to achieve high selectivity for either the sulfoxide or the sulfone.

A. Selective Oxidation to Dibutyl Sulfoxide (DBSO)

Dibutyl sulfoxide is a valuable intermediate and is also used as a polar aprotic solvent. The selective oxidation of dibutyl sulfide to the sulfoxide requires mild and controlled conditions to prevent over-oxidation to the sulfone.

Experimental Protocol 1: Oxidation with Hydrogen Peroxide in Acetic Acid [1]

This protocol describes a metal-free, environmentally friendly method for the selective oxidation of sulfides to sulfoxides.

• Materials:

  • Dibutyl sulfide

  • 30% Hydrogen peroxide (H₂O₂)

  • Glacial acetic acid

  • 4 M Sodium hydroxide (NaOH) solution

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of dibutyl sulfide (2 mmol) in glacial acetic acid (2 mL), slowly add 30% hydrogen peroxide (8 mmol).

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

  • Carefully neutralize the resulting solution with 4 M aqueous NaOH.

  • Extract the product with dichloromethane (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the pure dibutyl sulfoxide.

Quantitative Data:

Substrate	Oxidant	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Dibutyl sulfide	30% H₂O₂	Glacial Acetic Acid	Room Temp.	2	95	[1]

B. Oxidation to Dibutyl Sulfone

For the synthesis of dibutyl sulfone, stronger oxidizing conditions or the use of catalysts are typically required to ensure complete oxidation of both the sulfide and the intermediate sulfoxide.

Experimental Protocol 2: Tungsten-Catalyzed Oxidation with Hydrogen Peroxide

This method utilizes a tungsten catalyst for the efficient and clean oxidation of sulfides to sulfones.

• Materials:

  • Dibutyl sulfide

  • 30% Hydrogen peroxide (H₂O₂)

  • Sodium tungstate (Na₂WO₄)

  • Phase-transfer catalyst (e.g., Aliquat 336)

  • Dichloromethane (CH₂Cl₂)

  • Water

• Procedure:

  • In a round-bottom flask, dissolve dibutyl sulfide (10 mmol), sodium tungstate (0.2 mmol), and a phase-transfer catalyst (0.2 mmol) in dichloromethane (20 mL).

  • To the stirred mixture, add 30% hydrogen peroxide (25 mmol) dropwise.

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Upon completion, cool the reaction to room temperature and add water (20 mL).

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter and concentrate under reduced pressure to afford dibutyl sulfone.

Quantitative Data:

Substrate	Oxidant	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Dibutyl sulfide	30% H₂O₂	Na₂WO₄	Dichloromethane	Reflux	4	>95	[2]

II. Synthesis of Sulfonium Salts

Dibutyl sulfide can act as a nucleophile, reacting with alkyl halides to form trialkylsulfonium salts. These salts are useful as alkylating agents, precursors to sulfur ylides, and in various other synthetic applications.

Experimental Protocol 3: General Synthesis of Trialkylsulfonium Salts

This protocol outlines a general method for the S-alkylation of dialkyl sulfides.

• Materials:

  • Dibutyl sulfide

  • Alkyl halide (e.g., methyl iodide, benzyl bromide)

  • Acetonitrile

  • Silver trifluoromethanesulfonate (AgOTf) - optional, for less reactive halides

  • Celite

  • Hexane

• Procedure:

  • Dissolve dibutyl sulfide (1 equiv) in acetonitrile.

  • Add the alkyl halide (1.1 equiv). For less reactive halides, silver trifluoromethanesulfonate (1 equiv) can be added to facilitate the reaction.

  • Stir the mixture at room temperature for 16-24 hours.

  • If a silver salt was used, filter the mixture through a pad of Celite to remove the precipitated silver halide. Wash the Celite pad with acetonitrile.

  • Concentrate the filtrate.

  • To purify, partition the crude product between acetonitrile and hexane. The sulfonium salt will preferentially dissolve in the acetonitrile layer.

  • Separate the layers and wash the acetonitrile layer with hexane (2-3 times).

  • Concentrate the acetonitrile layer under reduced pressure to obtain the pure sulfonium salt.

Quantitative Data:

Sulfide	Alkyl Halide	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Dialkyl Sulfide (general)	Alkyl Iodide	Acetonitrile	Room Temp.	16	High	[3]
Dialkyl Sulfide (general)	Alkyl Bromide/AgOTf	Acetonitrile	Room Temp.	16	High	[3]

III. Dibutyl Sulfide in C-S Cross-Coupling Reactions (General Protocol)

While specific protocols detailing the use of dibutyl sulfide as the sulfur source in C-S cross-coupling reactions are not abundant in the literature, general methods for the coupling of dialkyl sulfides with aryl halides can be adapted. These reactions typically involve a palladium catalyst and are a powerful tool for the formation of aryl alkyl sulfides.

Experimental Protocol 4: Palladium-Catalyzed C-S Cross-Coupling (General)

This protocol provides a general framework for the coupling of a dialkyl sulfide with an aryl bromide.

• Materials:

  • Dibutyl sulfide

  • Aryl bromide

  • Palladium catalyst (e.g., Pd(dba)₂)

  • Phosphine ligand (e.g., Xantphos)

  • Base (e.g., NaOtBu)

  • Anhydrous toluene or dioxane

• Procedure:

  • To an oven-dried Schlenk tube, add the palladium catalyst, phosphine ligand, and base under an inert atmosphere (e.g., argon or nitrogen).

  • Add the anhydrous solvent, followed by the aryl bromide and dibutyl sulfide.

  • Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C).

  • Monitor the reaction by GC-MS or TLC.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

  • Filter the mixture through a pad of Celite, washing with additional solvent.

  • Concentrate the filtrate and purify the residue by column chromatography on silica gel.

IV. Dibutyl Sulfide as a Precursor to Sulfur Ylides (General Protocol)

Sulfur ylides are valuable reagents for the synthesis of epoxides and cyclopropanes from carbonyl compounds. They are typically generated in situ from the corresponding sulfonium salt.

Experimental Protocol 5: Generation and Reaction of a Sulfur Ylide (General)

This protocol describes the formation of a sulfur ylide from a sulfonium salt derived from dibutyl sulfide and its subsequent reaction with a carbonyl compound.

• Materials:

  • Trialkylsulfonium salt (prepared from dibutyl sulfide as in Protocol 3)

  • Strong base (e.g., n-butyllithium, sodium hydride)

  • Anhydrous solvent (e.g., THF, DMSO)

  • Aldehyde or ketone

  • Quenching solution (e.g., saturated aqueous ammonium chloride)

  • Ethyl acetate

  • Water

• Procedure:

  • To a suspension of the trialkylsulfonium salt in the anhydrous solvent at a low temperature (e.g., 0 °C or -78 °C), add the strong base dropwise under an inert atmosphere.

  • Stir the mixture for a short period (e.g., 30-60 minutes) to allow for the formation of the sulfur ylide.

  • Add the aldehyde or ketone dropwise to the ylide solution at the same low temperature.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by the slow addition of the quenching solution.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Direct Cross-Coupling Access to Diverse Aromatic Sulfide: Palladium-Catalyzed Double C-S Bond Construction Using Na2S2O3 as a Sulfurating Reagent [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Dibutyl Sulfide in Metal Extraction Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dibutyl sulfide (DBS) and its oxidized form, dibutyl sulfoxide (DBSO), in the solvent extraction of precious metals. The primary focus is on the selective extraction of palladium and platinum from acidic chloride solutions. While the application for gold extraction is discussed, it is noted that other solvents are more commonly employed for this purpose.

Introduction

Dibutyl sulfide is a versatile organosulfur compound that serves as an effective extractant for platinum group metals (PGMs), particularly palladium(II). Its utility in hydrometallurgical processes stems from its ability to form stable complexes with metal ions in an organic phase, allowing for their separation from aqueous solutions containing other metals. The oxidized form, dibutyl sulfoxide (DBSO), also demonstrates high efficiency and selectivity in these applications. The typical diluent for dibutyl sulfide in these extractions is kerosene.

Quantitative Data Summary

The efficiency of metal extraction using dibutyl sulfide is influenced by several key parameters, including the concentration of the extractant, the acidity of the aqueous phase, the phase ratio (Organic/Aqueous), and the contact time. The following tables summarize the key quantitative data for the extraction of palladium and platinum using dibutyl sulfide and dibutyl sulfoxide.

Table 1: Optimal Conditions for Palladium and Platinum Extraction with Dibutyl Sulfide

Parameter	Palladium (Pd)	Platinum (Pt)	Reference
Dibutyl Sulfide Concentration	0.344 mol·L⁻¹	Not Specified	[1]
Aqueous Phase Acidity (H⁺)	2 mol·L⁻¹	Not Specified	[1]
Organic/Aqueous (O/A) Phase Ratio	1:1	Not Specified	[1]
Extraction Time	6 minutes	Not Specified	[1]
Extraction Capacity for Pd	> 17 g·L⁻¹	-	[1]

Table 2: Stripping (Back-Extraction) Efficiency for Palladium and Platinum

Metal	Stripping Agent	Stripping Efficiency	Reference
Palladium (Pd)	9 mol·L⁻¹ Ammonia	96.3%
Palladium (Pd)	0.5 M Ammonia Solution	Successful
Platinum (Pt)	12 g·L⁻¹ Sodium Chloride	88.9%

Table 3: Extraction Performance of Dibutyl Sulfoxide (DBSO) for Palladium

Parameter	Value	Reference
Extraction Saturation Capacity of Pd(II)	> 14 g/dm³
Stripping Efficiency of Pd(II)	99.2% (with 3% NH₄Cl in 5 mol/dm³ NH₃)

Experimental Protocols

The following are detailed protocols for the solvent extraction and stripping of palladium using dibutyl sulfide.

Protocol 1: Solvent Extraction of Palladium(II) from an Acidic Chloride Solution

1. Preparation of the Aqueous Feed Solution: a. Dissolve a known quantity of a palladium salt (e.g., PdCl₂) in hydrochloric acid to achieve the desired metal concentration. b. Adjust the acidity of the solution to 2 mol·L⁻¹ H⁺ using concentrated HCl.

2. Preparation of the Organic Extractant Solution: a. Prepare a 0.344 mol·L⁻¹ solution of dibutyl sulfide in kerosene.

3. Extraction Procedure: a. In a separatory funnel, combine equal volumes of the aqueous feed solution and the organic extractant solution (1:1 O/A phase ratio). b. Shake the funnel vigorously for 6 minutes to ensure thorough mixing and to allow the extraction equilibrium to be reached. c. Allow the two phases to separate completely. The upper layer is the organic phase containing the extracted palladium complex, and the lower layer is the aqueous raffinate. d. Carefully separate the two phases.

4. Analysis: a. Analyze the palladium concentration in the aqueous raffinate using a suitable analytical technique such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to determine the extraction efficiency.

Protocol 2: Stripping of Palladium(II) from the Loaded Organic Phase

1. Preparation of the Stripping Solution: a. Prepare a 9 mol·L⁻¹ aqueous solution of ammonia.

2. Stripping Procedure: a. Take a known volume of the palladium-loaded organic phase from the extraction step. b. In a separatory funnel, add an equal volume of the 9 mol·L⁻¹ ammonia stripping solution. c. Shake the funnel vigorously for a sufficient time to allow for the back-extraction of palladium into the aqueous phase. d. Allow the phases to separate. The palladium will now be in the aqueous phase. e. Separate the two phases. The organic phase can be recycled for further extractions.

3. Palladium Recovery: a. The palladium in the aqueous stripping solution can be recovered by precipitation or other suitable methods.

Application to Gold Extraction

The use of dibutyl sulfide for the direct extraction of gold is not as well-documented as for palladium. While some organosulfides can co-extract gold with palladium, dedicated gold extraction processes typically utilize other extractants such as dibutyl carbitol (DBC) or methyl isobutyl ketone (MIBK). Therefore, in a mixed precious metal stream, it is common practice to first separate gold using a selective extractant before proceeding to palladium extraction with dibutyl sulfide.

Mechanism of Extraction

The extraction of palladium(II) from a chloride medium by dibutyl sulfide proceeds via a solvating mechanism. The neutral dibutyl sulfide molecule acts as a ligand, coordinating with the palladium chloride species to form a neutral metal-organic complex that is soluble in the organic diluent. The established extraction equation is:

PdCl₄²⁻ (aq) + 2(DBS) (org) → PdCl₂·2(DBS) (org) + 2Cl⁻ (aq)

In this reaction, two molecules of dibutyl sulfide (represented as M in some literature) replace two chloride ions from the tetrachloropalladate(II) anion to form the extractable complex.

Visualizations

Caption: Workflow for Palladium Extraction and Stripping.

Caption: Palladium Extraction Mechanism.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Dibutyl Sulfide in Transition Metal Chemistry and Catalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

While the direct application of dibutyl sulfide as a primary ligand in mainstream transition metal-catalyzed reactions such as cross-coupling, hydroformylation, or metathesis is not extensively documented in scientific literature, its role in the broader context of catalysis and transition metal chemistry is noteworthy. Dibutyl sulfide serves as a valuable precursor for other catalytic species and plays a role in the synthesis of catalytically active nanomaterials. These application notes provide an overview of the current understanding and protocols related to the use of dibutyl sulfide in these areas.

Application Note 1: Dibutyl Sulfide as a Precursor to Phase-Transfer Catalysts

Dibutyl sulfide is a key starting material for the synthesis of trialkylsulfonium salts, which can function as effective phase-transfer catalysts. These catalysts are particularly useful in facilitating reactions between reactants in immiscible phases, a common challenge in organic synthesis.

Key Features:

• Formation of Sulfonium Salts: Dibutyl sulfide readily reacts with alkyl halides to form sulfonium salts. For example, its reaction with methyl iodide yields dibutyl(methyl)sulfanium iodide.

• Catalytic Activity: The resulting sulfonium salts, such as dibutyl(methyl)sulfanium iodide, can catalyze reactions like the alkylation of β-ketoesters. The lipophilic butyl groups enhance solubility in the organic phase, while the cationic sulfur center transports anions from the aqueous phase.

Quantitative Data

Compound Name	Formula	Molecular Weight ( g/mol )	Physical State	Boiling Point (°C)	Melting Point (°C)
Dibutyl sulfide	C₈H₁₈S	146.29	Liquid	188.7	-80
Dibutyl(methyl)sulfanium iodide	C₉H₂₁IS	288.23	White crystals	Not applicable	Not available

Experimental Protocols

Protocol 1: Synthesis of Dibutyl Sulfide

This protocol describes the synthesis of the precursor, dibutyl sulfide.

Materials:

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• n-butyl bromide

• Diethyl ether

• 10% Sodium carbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Prepare a solution of sodium sulfide in a suitable solvent.

• With vigorous stirring, add 2 moles of n-butyl bromide dropwise to the solution.

• Heat the mixture to reflux and maintain vigorous stirring for 5 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Extract the aqueous phase with diethyl ether.

• Combine the organic layers and wash sequentially with 10% sodium carbonate solution and water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain dibutyl sulfide.

Protocol 2: Synthesis of Dibutyl(methyl)sulfanium Iodide

This protocol details the synthesis of a phase-transfer catalyst from dibutyl sulfide.

Materials:

• Dibutyl sulfide

• Methyl iodide

• Nitromethane or acetonitrile

• Cold diethyl ether

Procedure:

• In a round-bottom flask, dissolve dibutyl sulfide in a suitable polar solvent such as nitromethane or acetonitrile.

• Add a stoichiometric equivalent of methyl iodide to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by the precipitation of the sulfonium salt. The reaction is typically complete within 12-24 hours.

• Collect the precipitated white crystals of dibutyl(methyl)sulfanium iodide by filtration.

• Wash the crystals with cold diethyl ether to remove any unreacted starting materials.

Protocol 3: Application of Dibutyl(methyl)sulfanium Iodide in C-Alkylation

This protocol provides a general method for the use of the synthesized catalyst in the alkylation of a β-ketoester.

Materials:

• β-ketoester

• Alkyl halide

• Dichloromethane (or other suitable organic solvent)

• Aqueous sodium hydroxide solution

• Dibutyl(methyl)sulfanium iodide

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a vigorously stirred mixture of the β-ketoester (1.0 eq) and the alkyl halide (1.2 eq) in an organic solvent (e.g., dichloromethane), add an aqueous solution of sodium hydroxide (2.0 eq).

• Add dibutyl(methyl)sulfanium iodide (0.02-0.05 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• After the reaction is complete, separate the two phases.

• Extract the aqueous phase with the organic solvent.

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to obtain the crude alkylated product.

Logical Workflow for Dibutyl Sulfide in Phase-Transfer Catalysis

Caption: Synthesis of a phase-transfer catalyst and its application.

Application Note 2: Role of Dialkyl Sulfides in Nanoparticle Synthesis and Catalysis

While direct literature on dibutyl sulfide for nanoparticle synthesis is limited, its properties as a sulfur-containing ligand are relevant to the formation and stabilization of metal and metal sulfide nanoparticles, which are known to have significant catalytic applications.[1] The sulfur atom can coordinate to the surface of nanoparticles, acting as a capping agent to control growth and prevent aggregation.[1] This is crucial for maintaining the high surface area and catalytic activity of the nanoparticles.

Key Concepts:

• Ligand and Stabilizer: Thiol and sulfide ligands are commonly used to stabilize gold and silver nanoparticles.[2] The sulfur atom forms a bond with the metal surface, and the alkyl chains provide steric hindrance to prevent particle agglomeration.[2]

• Tuning Catalytic Activity: The nature of the ligand shell on a nanoparticle can influence its catalytic activity. While not specifically documented for dibutyl sulfide, other sulfur-containing ligands have been shown to modulate the electronic properties and accessibility of the catalytic sites on the nanoparticle surface.

• Metal Sulfide Nanoparticles: Dibutyl sulfide can also be considered as a sulfur source or solvent in the synthesis of transition metal sulfide nanoparticles, which are themselves important catalysts in processes like hydrodesulfurization.[3]

General Workflow for Ligand-Stabilized Nanoparticle Synthesis

Caption: Role of ligands in nanoparticle synthesis for catalysis.

Application Note 3: Dibutyl Sulfide in Metal Extraction

Dibutyl sulfide has been demonstrated to be an effective extractant for precious metals like palladium and platinum from aqueous solutions. This application is relevant to catalyst recovery and recycling, an important aspect of sustainable chemistry.

Key Features:

• Selective Extraction: Dibutyl sulfide can selectively extract palladium(II) from acidic aqueous solutions containing other metal ions.

• Mechanism: The extraction proceeds through the formation of a neutral complex, PdCl₂·2((CH₃(CH₂)₃)₂S), which is soluble in the organic phase.

• Stripping: The extracted palladium can be recovered from the organic phase by stripping with an aqueous ammonia solution.

Quantitative Data for Palladium Extraction

Parameter	Optimal Condition
Dibutyl sulfide concentration	0.344 mol·L⁻¹
Organic/Aqueous phase ratio	1:1
Extraction time	6 min
Acidity of aqueous phase	2 mol·L⁻¹ H⁺
Palladium extraction capacity	> 17 g·L⁻¹
Stripping agent	9 mol·L⁻¹ Ammonia
Palladium stripping efficiency	96.3%

Data sourced from a study on palladium and platinum extraction.

Summary and Future Outlook

Currently, the documented applications of dibutyl sulfide in the field of transition metal catalysis are primarily indirect. It serves as a precursor to phase-transfer catalysts and has potential roles in the synthesis and stabilization of catalytically active nanoparticles and in the recovery of precious metal catalysts.

For researchers and drug development professionals, the exploration of dibutyl sulfide as a primary ligand in common catalytic cycles remains an open area of investigation. Its simple structure and the known coordinating ability of the sulfur atom suggest that transition metal complexes of dibutyl sulfide could exhibit interesting catalytic properties. Future research could focus on the synthesis and characterization of such complexes and their systematic evaluation in reactions like Suzuki-Miyaura coupling, Heck reaction, and hydroformylation to fully elucidate their potential in transition metal catalysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and activity of a new generation of ruthenium-based olefin metathesis catalysts coordinated with 1,3-dimesityl-4,5-dihydroimidazol-2-ylidene ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Dibutyl Sulfide by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Dibutyl sulfide (DBS), also known as 1,1'-thiobisbutane, is a volatile organic sulfur compound with applications as a flavoring agent, a solvent in organic synthesis, and an intermediate in the manufacturing of various chemicals.[1] Its presence, even at trace levels, can significantly impact the quality and aroma of various products and is of interest in environmental monitoring. Gas chromatography-mass spectrometry (GC-MS) is a highly effective analytical technique for the identification and quantification of dibutyl sulfide due to its high sensitivity and specificity. This application note provides a detailed protocol for the analysis of dibutyl sulfide using GC-MS.

Experimental Protocols

This section details the methodology for the sample preparation and GC-MS analysis of dibutyl sulfide.

1. Sample Preparation

The appropriate sample preparation method will depend on the sample matrix.

• For Liquid Samples (e.g., water, beverages, solvents):

  • Direct Injection: For samples with expected high concentrations of dibutyl sulfide and a relatively clean matrix, direct injection may be feasible. The sample should be filtered through a 0.45 µm syringe filter prior to injection.

  • Liquid-Liquid Extraction (LLE): For samples with lower concentrations or complex matrices, LLE can be used to extract and concentrate the analyte.

    • To a 10 mL sample, add 2 mL of a non-polar solvent such as hexane or dichloromethane.

    • Vortex the mixture for 2 minutes.

    • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

    • Carefully transfer the organic layer to a clean vial.

    • The extract can be concentrated under a gentle stream of nitrogen if necessary.

  • Stir Bar Sorptive Extraction (SBSE): This technique is suitable for trace-level analysis in aqueous matrices.[2]

    • Place a 10 mm polydimethylsiloxane (PDMS) coated stir bar into a 10 mL sample vial.

    • Add NaCl to a final concentration of 10% (w/v) to enhance extraction efficiency.[2]

    • Stir the sample at 1000 rpm for 60 minutes at room temperature.

    • Remove the stir bar, gently dry it with a lint-free tissue, and place it in a thermal desorption tube for analysis.

• For Solid Samples (e.g., food products, polymers):

  • Headspace Analysis (HS): This method is ideal for volatile compounds in solid or viscous liquid matrices.

    • Weigh approximately 1-5 g of the homogenized sample into a 20 mL headspace vial.

    • Seal the vial tightly with a PTFE/silicone septum.

    • Incubate the vial at a controlled temperature (e.g., 80°C) for a set time (e.g., 20 minutes) to allow the volatile compounds to partition into the headspace.

    • An automated headspace sampler is then used to inject a portion of the headspace gas into the GC-MS.

2. GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of dibutyl sulfide. These may be optimized based on the specific instrument and application.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	Agilent J&W DB-Sulfur SCD (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Injection Volume	1 µL
Oven Program	Initial temperature: 40°C, hold for 2 minutesRamp: 10°C/min to 250°CHold: 5 minutes at 250°C
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 35-350) and/or Selected Ion Monitoring (SIM)

Data Presentation

Quantitative analysis of dibutyl sulfide can be performed by creating a calibration curve using external standards. The following table summarizes the key mass spectral data for dibutyl sulfide.

Compound	Molecular Formula	Molecular Weight	CAS Number	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Relative Abundance
Dibutyl Sulfide	C₈H₁₈S	146.29	544-40-1	146	61 (100%), 56 (96%), 29 (52%), 41 (49%), 89, 117

Note: Relative abundances are approximate and can vary slightly between instruments.[3]

Mandatory Visualizations

Diagram 1: Experimental Workflow for GC-MS Analysis of Dibutyl Sulfide

Caption: Workflow for the GC-MS analysis of dibutyl sulfide.

Diagram 2: Proposed Mass Spectral Fragmentation of Dibutyl Sulfide

References

• 1. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dibutyl Sulfide as a High-Boiling Point Solvent for Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of dibutyl sulfide as a high-boiling point solvent in various chemical applications. Dibutyl sulfide, a thermally stable thioether, offers a unique solvent environment for high-temperature reactions.

Properties of Dibutyl Sulfide

Dibutyl sulfide is a colorless to pale yellow liquid with a characteristic sulfurous odor.[1][2] Its high boiling point and stability at elevated temperatures make it a suitable medium for reactions requiring significant thermal energy.[2] It is a relatively non-polar, aprotic solvent, sparingly soluble in water but miscible with many organic solvents.[1][3]

Table 1: Physicochemical Properties of Dibutyl Sulfide

Property	Value	References
Molecular Formula	C₈H₁₈S
Molecular Weight	146.30 g/mol
Boiling Point	188-189 °C (at 760 mmHg)
Melting Point	-76 °C
Density	0.838 g/mL at 25 °C
Refractive Index	n20/D 1.452
Flash Point	76-77 °C (closed cup)
Vapor Pressure	5.17 mmHg at 37.7 °C
Solubility	Sparingly soluble in water; miscible with many organic solvents.
CAS Number	544-40-1

Applications in Chemical Synthesis and Extraction

Due to its high boiling point and stability, dibutyl sulfide is a potential solvent for various high-temperature organic reactions. While specific literature examples are not abundant, its properties suggest utility in reactions such as nucleophilic substitutions, eliminations, and certain metal-catalyzed processes that require elevated temperatures. Its non-polar, aprotic nature can influence reaction kinetics and selectivity.

One documented application is in the field of hydrometallurgy, specifically in the solvent extraction of precious metals.

Dibutyl sulfide can be synthesized via the reaction of an alkyl halide with a sulfur source. A common method involves the reaction of n-butyl bromide with sodium sulfide.

Experimental Protocol: Synthesis of Dibutyl Sulfide

• Materials:

  • n-Butyl bromide

  • Sodium sulfide nonahydrate (Na₂S·9H₂O)

  • Ethanol (or a mixture of methanol and water)

  • Ethyl acetate (for extraction)

  • Anhydrous magnesium sulfate or sodium sulfate (for drying)

  • Round-bottom flask

  • Reflux condenser

  • Stirring apparatus

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve sodium sulfide nonahydrate in ethanol (or a suitable solvent mixture like methanol/water).

  • Heat the mixture to reflux with vigorous stirring.

  • Slowly add n-butyl bromide to the refluxing solution.

  • Continue to heat the reaction mixture under reflux for several hours (e.g., 5-12 hours) to ensure the completion of the reaction.

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add water and ethyl acetate to extract the organic product.

  • Separate the organic layer, and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent (ethyl acetate) under reduced pressure using a rotary evaporator to obtain crude dibutyl sulfide.

  • The crude product can be further purified by vacuum distillation.

• Quantitative Data:

  • A reported synthesis using bromobutane and potassium ethyl xanthate at 120 °C for 12 hours yielded 95% of di-n-butyl sulfide.

References

• 1. Dibutyl sulfide synthesis - chemicalbook [chemicalbook.com]
• 2. Dibutyl Sulfide CAS 544-40-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. Page loading... [guidechem.com]

Application Notes and Protocols: The Use of Dibutyl Sulfide in the Synthesis of Chemical-Resistant Polymers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a theoretical framework and hypothetical protocols for the potential use of dibutyl sulfide in the synthesis of chemical-resistant polymers. While direct literature detailing the use of dibutyl sulfide as a primary solvent or monomer for synthesizing well-established chemical-resistant polymers is limited, this guide extrapolates from general principles of polysulfide and thioether polymer synthesis to propose potential applications. The information herein is intended to serve as a foundational resource for researchers exploring novel synthetic routes for polymers with enhanced chemical resistance.

Introduction to Dibutyl Sulfide in Polymer Synthesis

Dibutyl sulfide, a thioether, possesses a stable carbon-sulfur bond and a non-polar character, suggesting its potential utility in polymer synthesis in several capacities. Theoretically, it could serve as a high-boiling point solvent for polymerization reactions, a chain transfer agent to control molecular weight, or a building block for novel thioether-based polymers. The inherent chemical stability of the thioether linkage could impart desirable resistance to a range of chemicals in the resulting polymer.

Polysulfide polymers are a class of materials known for their excellent resistance to solvents and fuels.[1] Typically, these polymers are synthesized through the reaction of dihaloalkanes with alkali metal polysulfides.[1] While dibutyl sulfide is not a conventional monomer in these reactions, its incorporation could potentially modify the polymer backbone, affecting its physical and chemical properties.

Hypothetical Application: Dibutyl Sulfide as a Co-monomer in Polysulfide Synthesis

One potential application of dibutyl sulfide is its use as a co-monomer or an additive in the synthesis of polysulfide polymers. By participating in the polymerization reaction, it could introduce flexible butyl side chains into the polymer structure, potentially enhancing solubility and processability.

Proposed Reaction Scheme

A hypothetical reaction could involve the condensation of a dihaloalkane with a mixture of sodium polysulfide and a derivative of dibutyl sulfide, or by using dibutyl sulfide as a reactive additive in a melt polymerization process with elemental sulfur and a crosslinking agent.

Experimental Protocols

The following are hypothetical experimental protocols for the synthesis of a chemical-resistant thioether-containing polymer. These protocols are based on general principles of polysulfide synthesis and have not been validated experimentally with dibutyl sulfide.

Synthesis of a Dibutyl Sulfide-Modified Polysulfide Polymer

Objective: To synthesize a polysulfide polymer incorporating dibutyl sulfide to potentially enhance its chemical resistance and processability.

Materials:

• 1,4-Dichlorobutane

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Elemental sulfur (S)

• Dibutyl sulfide

• Phase transfer catalyst (e.g., tetrabutylammonium bromide)

• Deionized water

• Methanol

• Toluene

Procedure:

• Preparation of Sodium Polysulfide Solution: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, dissolve sodium sulfide nonahydrate in deionized water.

• Add elemental sulfur to the solution and heat the mixture to 80-90°C with stirring under a nitrogen atmosphere until the sulfur is completely dissolved, forming a dark red sodium polysulfide solution.

• Polymerization: Add the phase transfer catalyst and dibutyl sulfide to the sodium polysulfide solution.

• Slowly add 1,4-dichlorobutane to the reaction mixture.

• Maintain the reaction temperature at 90-100°C for 4-6 hours with vigorous stirring.

• Polymer Isolation and Purification: Cool the reaction mixture to room temperature. The polymer will precipitate.

• Decant the aqueous layer. Wash the polymer with deionized water multiple times to remove unreacted salts.

• Wash the polymer with methanol to remove the phase transfer catalyst and any remaining impurities.

• Dry the polymer in a vacuum oven at 50°C until a constant weight is achieved.

Data Presentation: Expected Chemical Resistance

The chemical resistance of the hypothetical dibutyl sulfide-modified polysulfide polymer is expected to be comparable to or potentially enhanced in certain aspects compared to standard polysulfide polymers. The following table summarizes the anticipated chemical resistance profile.

Chemical Class	Reagent Example	Expected Resistance	Notes
Acids (Dilute)	10% Hydrochloric Acid	Excellent	The thioether and polysulfide linkages are generally stable to dilute non-oxidizing acids.
Acids (Concentrated)	Concentrated Sulfuric Acid	Poor to Moderate	Strong oxidizing acids may lead to degradation of the sulfide linkages.
Bases	50% Sodium Hydroxide	Excellent	The C-S-C backbone is highly resistant to alkaline hydrolysis.
Alcohols	Methanol, Ethanol	Excellent	Low polarity of the polymer backbone prevents significant swelling or dissolution.
Ketones	Acetone, Methyl Ethyl Ketone	Good to Excellent	Expected to show good resistance with minimal swelling.
Aromatic Hydrocarbons	Toluene, Xylene	Good	Some swelling may occur upon prolonged exposure, a common characteristic of polysulfides.[1]
Aliphatic Hydrocarbons	Hexane, Heptane	Excellent	Highly resistant due to the non-polar nature of the polymer.
Chlorinated Solvents	Dichloromethane	Moderate to Good	Potential for some swelling, but generally good resistance.
Esters	Ethyl Acetate	Good	Good resistance to ester solvents is anticipated.
Fuels	Gasoline, Jet Fuel	Excellent	A key characteristic of polysulfide polymers is their exceptional resistance to fuels.[1]

Visualizations

Experimental Workflow

Caption: Workflow for the hypothetical synthesis of a dibutyl sulfide-modified polysulfide polymer.

Logical Relationship in Polymer Synthesis

Caption: Logical relationship from monomers to final polymer properties.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Dibutyl Sulfide as a Sulfiding Agent in Refinery Catalysts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dibutyl sulfide (DBS) as a sulfiding agent for the activation of hydrotreating catalysts used in refinery processes. The following sections detail the properties of DBS, a typical experimental protocol for in-situ catalyst sulfidation, comparative performance data, and the proposed reaction mechanism.

Introduction

Hydrotreating catalysts, typically composed of cobalt-molybdenum (CoMo) or nickel-molybdenum (NiMo) oxides on an alumina support, require activation through a process called sulfiding.[1] This crucial step converts the metal oxides into their active metal sulfide forms, which are catalytically active for hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) reactions.[2] Dibutyl sulfide (C₈H₁₈S) is an effective liquid sulfiding agent used for this purpose.[3][4] It offers advantages in terms of handling and specific process conditions compared to other sulfur-containing compounds like dimethyl disulfide (DMDS) or hydrogen sulfide gas.

Properties of Dibutyl Sulfide

Dibutyl sulfide is a colorless to pale yellow liquid with a characteristic unpleasant odor.[4] Its physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Dibutyl Sulfide

Property	Value	Reference(s)
CAS Number	544-40-1
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Density	0.838 g/mL at 25 °C
Boiling Point	188-189 °C
Melting Point	-76 °C
Flash Point	76.7 °C
Sulfur Content	~21.9% (w/w)

Experimental Protocol: In-situ Sulfiding of a Hydrotreating Catalyst

This protocol describes a general procedure for the in-situ sulfiding of a hydrotreating catalyst using dibutyl sulfide. The specific temperatures, pressures, and flow rates may need to be optimized depending on the catalyst type, reactor configuration, and feedstock.

Materials and Equipment:

• Hydrotreating reactor containing the catalyst bed

• High-pressure pump for injecting dibutyl sulfide

• Hydrogen gas supply

• Feedstock (e.g., straight-run gas oil)

• Gas chromatograph with a sulfur-specific detector (for monitoring H₂S)

• Temperature and pressure controllers and monitors

• Dibutyl sulfide (CAS 544-40-1)

Procedure:

• Catalyst Loading and Reactor Preparation:

  • Load the hydrotreating catalyst into the reactor according to the manufacturer's instructions.

  • Pressurize the reactor with nitrogen to check for leaks and then purge with hydrogen.

• Catalyst Wetting:

  • Introduce the hydrocarbon feedstock (without the sulfiding agent) into the reactor at a low flow rate.

  • Increase the reactor temperature to a wetting temperature, typically between 120-150 °C, and hold for 4-6 hours to ensure complete wetting of the catalyst bed.

• Initiation of Sulfiding (First Temperature Plateau):

  • Pressurize the reactor with hydrogen to the desired operating pressure (e.g., 3.0 - 5.0 MPa).

  • Increase the catalyst bed temperature to the initial sulfiding temperature, typically in the range of 200-240 °C.

  • Begin injecting a solution of dibutyl sulfide in the feedstock into the reactor. The concentration of DBS should be adjusted to achieve a target sulfur concentration in the feed, typically 1-2 wt%.

  • Monitor the reactor outlet gas for the breakthrough of hydrogen sulfide (H₂S). Breakthrough is indicated by a sharp increase in the H₂S concentration.

  • Hold at this temperature plateau until H₂S breakthrough is confirmed and the concentration stabilizes. This step is critical for the initial conversion of the metal oxides.

• Secondary Sulfiding (Second Temperature Plateau):

  • After H₂S breakthrough, gradually increase the reactor temperature to the final sulfiding temperature, typically between 320-360 °C, at a controlled rate (e.g., 20-30 °C/hour).

  • Continue the injection of the dibutyl sulfide solution.

  • Hold at this final temperature for a period of 4-8 hours to ensure complete sulfidation of the catalyst.

  • Monitor the H₂S concentration in the outlet gas. The sulfiding process is considered complete when the H₂S concentration at the outlet is approximately equal to the H₂S concentration at the inlet (if H₂S is also being co-fed) or stabilizes at a high level, indicating that the catalyst is no longer consuming sulfur.

• Post-Sulfiding and Startup:

  • Once sulfiding is complete, stop the injection of dibutyl sulfide.

  • The reactor is now ready for the introduction of the actual feedstock for the hydrotreating process.

Table 2: Typical Operating Parameters for In-situ Catalyst Sulfiding with a Dibutyl Sulfide Analog (DBPS)

Parameter	Value	Reference(s)
Catalyst Wetting
Temperature	120 - 150 °C
Duration	4 - 6 hours
First Sulfiding Plateau
Hydrogen Pressure	3.0 - 5.0 MPa
Temperature	204 - 215 °C
H₂S Breakthrough Target	> 5000 ppmv
Second Sulfiding Plateau
Temperature	327 - 354 °C
Duration	≥ 4 hours
Feedstock	Straight-Run Gas Oil
Sulfur Concentration in Feed	3 wt%

Catalyst Performance Data

Comparative studies have shown that catalysts sulfided with agents structurally similar to dibutyl sulfide exhibit performance on par with those sulfided using the industry-standard dimethyl disulfide (DMDS).

Table 3: Comparative Catalyst Performance (DBPS vs. DMDS)

Performance Metric	Catalyst Sulfided with DBPS (SulfrZol 54)	Catalyst Sulfided with DMDS	Reference(s)
Hydrodesulfurization (HDS) Activity
Temperature for 10 ppm S product (°C)	Base	< 0.3 °C difference
Hydrodenitrogenation (HDN) Activity
Product Nitrogen (ppm)	Equivalent	Equivalent
Hydrogen Consumption	Equivalent	Equivalent
Liquid Product Density	Equivalent	Equivalent

The data indicates that for key performance indicators in ultra-low sulfur diesel (ULSD) production, a catalyst activated with a dibutyl polysulfide-based agent performs equivalently to one activated with DMDS. This suggests that dibutyl sulfide would also be an effective sulfiding agent, yielding a highly active catalyst.

Signaling Pathways and Diagrams

The sulfiding process involves the thermal decomposition of dibutyl sulfide in the presence of hydrogen and the catalyst, followed by the reaction of the resulting hydrogen sulfide with the metal oxides on the catalyst surface.

Caption: Experimental workflow for the in-situ sulfiding of a hydrotreating catalyst using dibutyl sulfide.

The chemical transformation begins with the decomposition of dibutyl sulfide.

Caption: Proposed reaction pathway for catalyst sulfidation using dibutyl sulfide.

The decomposition of dibutyl sulfide in a hydrogen atmosphere over the catalyst is expected to produce hydrogen sulfide and butane. The hydrogen sulfide then reacts with the metal oxides on the catalyst support to form the active metal sulfides and water. The overall reaction can be summarized as:

C₄H₉SC₄H₉ + 2H₂ + MOₓ → MSᵧ + 2C₄H₁₀ + H₂O

(where MOₓ represents the metal oxide and MSᵧ represents the metal sulfide)

Safety Considerations

Dibutyl sulfide is a combustible liquid and should be handled with appropriate safety precautions. It has a strong, unpleasant odor. Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

References

• 1. Sulfiding 101 - Reactor Resources Sulfiding Services [reactor-resources.com]
• 2. researchgate.net [researchgate.net]
• 3. rds.avantium.com [rds.avantium.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: The Role of Dibutyl Sulfide as a Lubricant Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of dibutyl sulfide as an extreme pressure (EP) and anti-wear (AW) additive in lubricants. This document details its proposed mechanism of action, presents illustrative performance data based on a closely related sulfur-containing compound, and provides detailed experimental protocols for its evaluation.

Introduction

Dibutyl sulfide (C₈H₁₈S) is an organosulfur compound that holds potential as an effective lubricant additive. Under the extreme pressure and high-temperature conditions often encountered in demanding applications, such as in gearboxes and metalworking, the hydrodynamic lubricant film can break down, leading to direct metal-to-metal contact. This can result in excessive wear, friction, and even catastrophic failure of components.[1][2]

Extreme pressure (EP) and anti-wear (AW) additives are crucial in preventing such failures. Sulfur-containing compounds, including dialkyl sulfides, are widely used for this purpose.[3] They function by reacting with the metal surfaces to form a sacrificial protective layer, known as a tribofilm, which has a lower shear strength than the base metal. This film prevents direct metal-to-metal contact, thereby reducing friction and wear.[4]

Mechanism of Action

The primary function of dibutyl sulfide as a lubricant additive is to form a protective tribofilm on metal surfaces under boundary lubrication conditions. This process is believed to occur through a series of steps:

• Adsorption: Under high pressure, the polar sulfur atom in the dibutyl sulfide molecule is attracted to and adsorbs onto the metallic surfaces of the interacting components.

• Tribochemical Reaction: The localized high temperatures and pressures generated at the points of asperity contact provide the necessary activation energy for the cleavage of the carbon-sulfur bonds in the dibutyl sulfide molecule. This releases reactive sulfur species.

• Tribofilm Formation: The reactive sulfur species then chemically react with the iron on the steel surfaces to form a thin, tenacious layer of iron sulfides and potentially iron sulfates. This sacrificial layer has a lamellar (layered) structure.

• Lubrication: The layers of the iron sulfide/sulfate film can easily shear over one another, providing a low-friction interface that prevents direct metal-to-metal contact and subsequent welding or scuffing of the surfaces.

The following diagram illustrates the proposed logical relationship in the formation of a protective tribofilm by dibutyl sulfide.

References

• 1. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]
• 2. researchgate.net [researchgate.net]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. kaycantest.com [kaycantest.com]
• 5. benchchem.com [benchchem.com]

Application of Dibutyl Sulfide as a Gas Odorant: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural gas, being colorless and odorless in its purified state, poses a significant safety risk in the event of a leak. To mitigate this, gas odorants are added to provide a distinct warning smell. Dibutyl sulfide (DBS), an organosulfur compound, is utilized as such an odorant, often in conjunction with other sulfur-based compounds like mercaptans. Its chemical and physical properties, including a potent odor, make it a candidate for ensuring the timely detection of gas leaks.

This document provides detailed application notes and experimental protocols for the use and evaluation of dibutyl sulfide as a gas odorant. It is intended for researchers, scientists, and professionals involved in the development and safety assessment of gas products.

Regulatory Context

In the United States, the Department of Transportation (DOT) regulates the odorization of natural gas under 49 CFR 192.625 . This regulation mandates that combustible gas in a distribution line must be odorized so that it is readily detectable by a person with a normal sense of smell at a concentration in air of one-fifth of the lower explosive limit (LEL).[1][2][3][4] The odorant must not be harmful to people, materials, or pipes, and its combustion products should not be toxic or corrosive.

Data Presentation: Comparison of Dibutyl Sulfide and Tert-Butyl Mercaptan

For effective application, it is crucial to compare the properties of dibutyl sulfide with other commonly used gas odorants, such as tert-butyl mercaptan (TBM). The following tables summarize key quantitative data for these two compounds.

Table 1: Physical and Chemical Properties

Property	Dibutyl Sulfide	Tert-Butyl Mercaptan
Chemical Formula	C₈H₁₈S	C₄H₁₀S
Molecular Weight	146.30 g/mol	90.19 g/mol
Boiling Point	188-189 °C	62-65 °C
Melting Point	-76 °C	-0.5 °C
Density	0.838 g/mL at 25 °C	~0.8 g/mL
Vapor Pressure	5.17 mmHg at 37.7 °C	142.5 mmHg at 20 °C
Water Solubility	Slightly miscible/soluble	Limited solubility
Flash Point	77 °C (closed cup)	< -20 °F

Table 2: Odor Properties

Property	Dibutyl Sulfide	Tert-Butyl Mercaptan
Odor Description	Unpleasant, garlic-like, herbaceous, green, onion, heavy	Foul-smelling, "rotten eggs"
Odor Threshold	0.00051 ppm (0.51 ppb)	< 0.33 ppb

Experimental Protocols

Detailed methodologies are essential for the consistent and reliable evaluation of gas odorants. The following protocols are based on established standards and practices.

Protocol 1: Determination of Odor Threshold

This protocol outlines a method for determining the odor threshold of a pure odorant substance based on the principles of dynamic olfactometry.

Objective: To determine the concentration at which 50% of a panel of trained assessors can detect the odor of dibutyl sulfide.

Apparatus:

• Dynamic olfactometer

• Odor-free air generation system

• Gas mixing system

• Tedlar® bags for sample collection

• Gas-tight syringes

Procedure:

• Panel Selection: Select a panel of at least six trained and screened assessors with a normal sense of smell.

• Sample Preparation:

  • Prepare a stock concentration of dibutyl sulfide in an inert gas or air in a Tedlar® bag.

  • Create a series of dilutions of the stock concentration using the dynamic olfactometer, which mixes the odorant with odor-free air.

• Presentation to Panel:

  • Present the diluted odorant samples to the panelists in ascending order of concentration, interspersed with blanks of odor-free air.

  • Use a forced-choice method (e.g., triangular or binary) where panelists are asked to identify the port with the odor.

• Data Analysis:

  • For each panelist, determine the lowest concentration at which they can reliably detect the odor.

  • Calculate the group's odor threshold as the geometric mean of the individual thresholds.

Workflow for Odor Threshold Determination.

Protocol 2: Evaluation of Chemical Stability in a Simulated Pipeline Environment

This protocol is designed to assess the stability of dibutyl sulfide under conditions that mimic a natural gas pipeline, addressing the phenomenon of "odor fade."

Objective: To evaluate the change in concentration of dibutyl sulfide over time in the presence of materials and conditions found in a natural gas pipeline.

Apparatus:

• High-pressure stainless steel cylinder (or a section of actual pipeline)

• Gas chromatograph with a sulfur-selective detector (e.g., SCD or FPD)

• Natural gas or methane source

• Temperature-controlled chamber

• Pressure regulator and gauges

Procedure:

• Apparatus Preparation:

  • Clean and passivate the interior of the high-pressure cylinder to remove any contaminants.

  • Introduce a representative sample of pipeline material (e.g., steel coupons with and without rust) into the cylinder.

• Sample Introduction:

  • Fill the cylinder with natural gas or methane to a typical pipeline pressure.

  • Inject a known concentration of dibutyl sulfide into the cylinder.

• Incubation:

  • Place the cylinder in a temperature-controlled chamber set to a relevant pipeline temperature.

  • Allow the mixture to incubate for a predetermined period, with periodic gas sampling.

• Analysis:

  • At specified time intervals, extract a gas sample from the cylinder.

  • Analyze the concentration of dibutyl sulfide using gas chromatography.

• Data Evaluation:

  • Plot the concentration of dibutyl sulfide as a function of time to determine its degradation rate.

  • Analyze for the formation of any degradation products.

Workflow for Odorant Stability Evaluation.

Protocol 3: Assessment of Material Compatibility

This protocol provides a method for evaluating the compatibility of dibutyl sulfide with common pipeline materials, based on the principles of ASTM G31, "Standard Practice for Laboratory Immersion Corrosion Testing of Metals."

Objective: To determine the corrosive effect of dibutyl sulfide on pipeline materials.

Apparatus:

• Glass or other inert, sealable containers

• Test coupons of relevant pipeline materials (e.g., carbon steel, polyethylene)

• Analytical balance

• Temperature-controlled bath or oven

• Microscope for visual inspection

Procedure:

• Coupon Preparation:

  • Cut and prepare test coupons to a standard size.

  • Clean, degrease, and weigh the coupons to the nearest 0.1 mg.

• Immersion:

  • Place each coupon in a separate container.

  • Add a sufficient volume of dibutyl sulfide to completely immerse the coupon.

  • Seal the containers and place them in a temperature-controlled environment that simulates pipeline conditions.

• Exposure:

  • Expose the coupons for a specified duration (e.g., 30, 60, or 90 days).

  • Periodically inspect the coupons for any visible signs of corrosion, degradation, or changes in the odorant.

• Post-Exposure Analysis:

  • At the end of the exposure period, remove the coupons.

  • Clean the coupons to remove any corrosion products according to standard procedures.

  • Reweigh the cleaned coupons to determine mass loss.

  • Visually examine the coupons under a microscope for pitting, cracking, or other forms of corrosion.

• Corrosion Rate Calculation:

  • Calculate the corrosion rate based on the mass loss, surface area of the coupon, and exposure time.

Workflow for Material Compatibility Assessment.

Signaling Pathway for Gas Leak Detection

The primary "signaling pathway" for a gas odorant is the process from a gas leak to its detection by a human, prompting a safety response.

Signaling Pathway for Gas Leak Detection.

Conclusion

Dibutyl sulfide serves as a viable odorant for natural gas, contributing to public safety by enabling the detection of leaks. Proper evaluation of its odor characteristics, chemical stability, and material compatibility is paramount before and during its application. The protocols and data presented in this document provide a framework for the systematic assessment of dibutyl sulfide and other potential gas odorants, ensuring they meet the stringent requirements of the gas industry and regulatory bodies. Researchers and professionals are encouraged to adapt and refine these methodologies to suit their specific research and development needs.

References

• 1. store.astm.org [store.astm.org]
• 2. testinglab.com [testinglab.com]
• 3. eCFR :: 49 CFR 192.625 -- Odorization of gas. [ecfr.gov]
• 4. unece.org [unece.org]

Dibutyl Sulfide as a Processing Aid in Mining Operations: Application Notes and Protocols

Introduction

Dibutyl sulfide (DBS), a thioether with the chemical formula (C₄H₉)₂S, has emerged as a specialized processing aid in the mining industry, particularly in the hydrometallurgical extraction of precious metals.[1][2] While the term "processing aid" can encompass various applications, the primary and well-documented use of dibutyl sulfide in mining is as a solvent extraction reagent for platinum group metals (PGMs), specifically palladium (Pd) and platinum (Pt).[1][3] Its oxidized form, dibutyl sulfoxide (DBSO), which is prepared from dibutyl sulfide, also serves as a valuable organic solvent for the extraction of several metals, including zirconium, palladium, platinum, and gold.

This document provides detailed application notes and experimental protocols for the use of dibutyl sulfide and its derivative in mining operations, with a focus on solvent extraction. The information is intended for researchers, scientists, and professionals involved in mineral processing and drug development who may be exploring novel extraction and purification techniques.

Physicochemical Properties of Dibutyl Sulfide

A summary of the key physical and chemical properties of dibutyl sulfide is presented in Table 1. These properties are crucial for its application in solvent extraction processes.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Melting Point	-76 °C (lit.)
Boiling Point	188-189 °C (lit.)
Density	0.838 g/mL at 25 °C (lit.)
Solubility in Water	Slightly miscible
Flash Point	76.7 °C

Application in Solvent Extraction of Precious Metals

Dibutyl sulfide is an effective extractant for the separation and purification of palladium and platinum from aqueous solutions, typically acidic chloride media. The process involves the selective transfer of metal ions from the aqueous phase to an organic phase containing dibutyl sulfide.

Logical Workflow for Solvent Extraction

Caption: Solvent extraction workflow using dibutyl sulfide for palladium recovery.

Quantitative Data on Extraction Performance

The efficiency of dibutyl sulfide in extracting palladium and platinum has been quantified in research studies. Table 2 summarizes the key performance indicators under optimized conditions.

Parameter	Value
Optimal Dibutyl Sulfide Concentration	0.344 mol·L⁻¹
Optimal Aqueous Phase Acidity (H⁺)	2 mol·L⁻¹
Optimal Organic/Aqueous Phase Ratio (O/A)	1:1
Optimal Extraction Time	6 minutes
Palladium Extraction Capacity	> 17 g·L⁻¹
Palladium Stripping Efficiency (with 9 mol·L⁻¹ Ammonia)	96.3%
Platinum Stripping Efficiency (with 12 g·L⁻¹ Sodium Chloride)	88.9%

Experimental Protocols

The following are detailed protocols for the solvent extraction of palladium and platinum using dibutyl sulfide, based on established methodologies.

Protocol 1: Solvent Extraction of Palladium and Platinum

1. Preparation of Aqueous Feed Solution: a. Prepare a stock solution of palladium(II) by dissolving a known amount of a palladium salt (e.g., PdCl₂) in hydrochloric acid to achieve the desired metal concentration and an acidity of 2 mol·L⁻¹ H⁺. b. Similarly, prepare a stock solution of platinum(IV) using a suitable salt (e.g., H₂PtCl₆). c. For separation studies, create a mixed aqueous feed solution containing both palladium and platinum at known concentrations in 2 mol·L⁻¹ HCl.

2. Preparation of Organic Solvent: a. Prepare the organic extractant solution by dissolving the required amount of dibutyl sulfide in a suitable diluent (e.g., kerosene) to a concentration of 0.344 mol·L⁻¹.

3. Extraction Procedure: a. In a separatory funnel, combine equal volumes of the aqueous feed solution and the organic solvent (1:1 O/A ratio). b. Shake the funnel vigorously for 6 minutes to facilitate the transfer of the metal complex and allow the extraction to reach equilibrium. c. Allow the two phases to separate completely. The lower aqueous phase is the raffinate, and the upper organic phase is the loaded organic. d. Carefully separate the two phases for analysis.

4. Analysis: a. Determine the concentration of palladium and platinum in the raffinate using appropriate analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). b. Calculate the concentration of the metals in the loaded organic phase by mass balance.

Protocol 2: Stripping of Palladium from Loaded Organic Phase

1. Preparation of Stripping Solution: a. Prepare a 9 mol·L⁻¹ aqueous ammonia solution.

2. Stripping Procedure: a. Take a known volume of the palladium-loaded organic phase from the extraction step. b. Add an equal volume of the ammonia stripping solution to a separatory funnel. c. Shake the funnel for a sufficient time (e.g., 10-15 minutes) to allow for the back-extraction of palladium into the aqueous phase. d. Allow the phases to separate. The aqueous phase is now the pregnant strip solution containing the concentrated palladium.

3. Analysis: a. Analyze the palladium concentration in the pregnant strip solution and the remaining concentration in the stripped organic phase using AAS or ICP-OES to determine the stripping efficiency.

Process Flow Diagram for Palladium and Platinum Separation

Caption: Separation of Palladium and Platinum using Dibutyl Sulfide.

Important Considerations

• Dibutyl Sulfide vs. Ammonium Dibutyl Dithiophosphate: It is crucial to distinguish dibutyl sulfide from ammonium dibutyl dithiophosphate. While both are used in mining, the latter is a flotation collector for sulfide minerals, particularly copper sulfides, and has a different chemical structure and function.

• Safety Precautions: Dibutyl sulfide is a combustible liquid and should be handled with appropriate safety measures in a well-ventilated area, away from heat and open flames.

• Oxidation to Dibutyl Sulfoxide (DBSO): Dibutyl sulfide can be oxidized to form dibutyl sulfoxide (DBSO), which is also an effective extractant for various metals. The choice between DBS and DBSO depends on the specific separation requirements and process conditions.

Conclusion

Dibutyl sulfide serves as a specialized and effective processing aid in the mining industry, primarily for the solvent extraction of palladium and platinum. Its high extraction capacity and the ability to be efficiently stripped and recycled make it a valuable reagent in the hydrometallurgical processing of precious metals. The provided protocols offer a foundational methodology for researchers and scientists to explore its application in their specific contexts. Further research may expand its use to other metal separation processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 3. US4390366A - Process for the extraction of precious metals from solutions thereof - Google Patents [patents.google.com]

Application Notes and Protocols: Dibutyl Sulfide as an Internal Standard in X-ray Fluorescence (XRF)

For: Researchers, scientists, and drug development professionals.

Introduction

X-ray Fluorescence (XRF) spectroscopy is a non-destructive analytical technique used to determine the elemental composition of materials. It is widely applied in various fields, including the petroleum industry for quantifying sulfur in fuels and in the pharmaceutical industry for controlling elemental impurities. The accuracy of XRF analysis can be significantly improved by using an internal standard, which compensates for variations in sample matrix, density, and instrument parameters.

Dibutyl sulfide (DBS), a stable organosulfur compound, serves as an excellent internal standard for the quantification of sulfur in liquid hydrocarbon matrices. Its use is well-established in the petroleum industry, often in conjunction with standard methods such as ASTM D2622.[1][2][3][4][5] This application note provides detailed protocols for the use of dibutyl sulfide as an internal standard in both petroleum and pharmaceutical applications.

A commercially available Standard Reference Material (SRM) for dibutyl sulfide is NIST® SRM® 2720, which is intended for use as an internal standard in XRF measurements of sulfur in oils and other liquid hydrocarbon matrices. This SRM consists of ampoules containing di-n-butyl sulfide with a certified sulfur content.

Application in the Petroleum Industry

The determination of sulfur content in petroleum products is crucial for regulatory compliance, process control, and environmental protection. Wavelength Dispersive X-ray Fluorescence (WDXRF) is a commonly used technique for this purpose, and the use of dibutyl sulfide as an internal standard enhances the accuracy and reliability of the measurements.

Quantitative Data Summary

The following table summarizes typical concentration ranges for sulfur analysis in petroleum products using XRF with dibutyl sulfide as an internal standard.

Parameter	Value	Reference
Analytical Range	3 mg/kg to 4.6 wt%	--INVALID-LINK--
Certified Sulfur Content in NIST SRM 2720	21.91 % ± 0.15 %	--INVALID-LINK--
Typical Analysis Time per Sample	1 to 2 minutes	--INVALID-LINK--

Experimental Protocol: Sulfur in Petroleum Products

This protocol is based on the principles outlined in ASTM D2622.

2.2.1 Materials and Reagents

• Dibutyl sulfide (e.g., NIST® SRM® 2720)

• Sulfur-free mineral oil or another suitable hydrocarbon solvent

• XRF sample cups

• X-ray transparent film (e.g., Mylar®)

• Volumetric flasks and pipettes

• Analytical balance

2.2.2 Preparation of Calibration Standards

• Primary Standard Preparation: Prepare a primary standard by accurately weighing a known amount of dibutyl sulfide and dissolving it in a known weight of sulfur-free mineral oil to achieve a high concentration stock solution (e.g., 1000 mg/kg sulfur).

• Working Standards: Prepare a series of working standards by serial dilution of the primary standard with sulfur-free mineral oil to cover the desired analytical range (e.g., 0, 5, 10, 50, 100, 500, 1000 mg/kg).

2.2.3 Sample Preparation

• Accurately weigh a known amount of the petroleum product sample.

• Add a precise amount of the dibutyl sulfide primary standard to the sample to achieve a known concentration of the internal standard.

• Homogenize the sample thoroughly.

2.2.4 XRF Measurement

• Assemble the XRF sample cup with the X-ray transparent film.

• Transfer a fixed volume of the prepared standard or sample into the cup.

• Place the sample cup in the XRF spectrometer.

• Measure the intensities of the sulfur Kα line and a background region.

2.2.5 Data Analysis

• For each standard, calculate the ratio of the net sulfur Kα intensity to the intensity of the internal standard.

• Construct a calibration curve by plotting the intensity ratio against the known sulfur concentration of the standards.

• For each unknown sample, calculate the intensity ratio and determine the sulfur concentration from the calibration curve.

Workflow Diagram

References

• 1. scimed.co.uk [scimed.co.uk]
• 2. azom.com [azom.com]
• 3. store.astm.org [store.astm.org]
• 4. ASTM D2622 | Standard Test Method for Sulfur in Petroleum Products by Wavelength Dispersive X-ray Fluorescence Spectrometry [ayalytical.com]
• 5. rigaku.com [rigaku.com]

Application Notes and Protocols: Use of Dibutyl Sulfide in Environmental Odor Diagnostics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of dibutyl sulfide as a reference standard and diagnostic tool in the assessment of environmental odors. Dibutyl sulfide, a volatile sulfur compound, is known for its distinct and often offensive garlic-like or cabbage-like odor, making it a relevant compound in investigations of odor complaints related to industrial activities, wastewater treatment, and agricultural operations.

Introduction to Dibutyl Sulfide in Odor Diagnostics

Dibutyl sulfide (CAS No. 544-40-1) is a colorless to pale yellow liquid with a strong, repulsive odor.[1] Its presence, even at trace levels, can lead to significant odor nuisance. In environmental odor diagnostics, dibutyl sulfide serves two primary purposes:

• Reference Odorant: It is used as a standard for calibrating sensory panels and analytical instrumentation due to its distinct and recognizable odor profile.

• Diagnostic Marker: Its identification in an environmental sample can help pinpoint the source of an odor complaint, as it is associated with specific industrial and biological processes. One notable application has been in the development of diagnostic methods for complex odor issues in micro-polluted source water.

Physicochemical and Olfactory Properties of Dibutyl Sulfide

A summary of the key properties of dibutyl sulfide is presented in the table below, providing essential data for its handling and analysis.

Property	Value	Reference
Chemical Formula	C₈H₁₈S	[2]
Molecular Weight	146.29 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Odor Description	Herbaceous, green, garlic, onion, heavy, repulsive
Odor Recognition Threshold	0.88 ppb
Odor Detection Threshold	0.00051 ppm (0.51 ppb)
Boiling Point	188-189 °C
Vapor Pressure	5.17 mmHg at 37.7 °C
Water Solubility	Slightly soluble

Experimental Protocols

The following protocols outline the key experimental procedures for the use of dibutyl sulfide in environmental odor diagnostics, from sample collection to sensory and chemical analysis.

Accurate and reproducible odor standards are crucial for both sensory panel training and instrument calibration.

Objective: To prepare a series of precise concentrations of dibutyl sulfide in an odor-free medium (air or water).

Materials:

• Certified reference material of dibutyl sulfide (neat liquid)

• Odor-free water or purified air

• Gas-tight syringes

• Tedlar® or other suitable odor-free sample bags

• Mass flow controllers

• Glassware (volumetric flasks, pipettes)

Procedure for Gaseous Standards:

• Primary Dilution (Liquid): Prepare a stock solution of dibutyl sulfide in a high-purity solvent (e.g., methanol) in a volumetric flask. This should be done in a fume hood due to the strong odor and potential hazards.

• Vaporization: Inject a known volume of the primary dilution into a heated injection port of a dynamic olfactometer or a custom-built gas standard generator. The solvent will vaporize, releasing a known mass of dibutyl sulfide.

• Dynamic Dilution: Use mass flow controllers to dilute the vaporized dibutyl sulfide with a continuous stream of purified, odor-free air to achieve the desired concentrations in the parts-per-billion (ppb) range.

• Bagging: Collect the final diluted gas standards in Tedlar® bags for presentation to the sensory panel or for GC analysis. It is important to note that Tedlar bags may have background odors and should be properly cleaned and conditioned before use.

Procedure for Aqueous Standards:

• Stock Solution: Prepare a stock solution of dibutyl sulfide in a water-miscible solvent (e.g., methanol).

• Serial Dilution: Perform serial dilutions of the stock solution with odor-free water in volumetric flasks to achieve the target concentrations. Gentle mixing is required to avoid volatilization.

• Storage: Store aqueous standards in airtight glass containers with minimal headspace to prevent loss of the volatile compound. Prepare fresh standards regularly.

This protocol follows the principles of ASTM E679-91, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits."

Objective: To determine the detection and recognition thresholds of dibutyl sulfide and to characterize its odor quality using a trained sensory panel.

Materials:

• Dynamic dilution olfactometer

• Prepared gaseous standards of dibutyl sulfide

• Odor-free air source

• Panel of screened and trained human assessors

Procedure:

• Panelist Screening: Select panelists based on their ability to detect a standard odorant (e.g., n-butanol) within a defined concentration range.

• Sample Presentation: Present a series of ascending concentrations of dibutyl sulfide to the panelists using the olfactometer. At each concentration level, present one port with the diluted odorant and two ports with odor-free air (blanks) in a triangular forced-choice format.

• Panelist Response: Each panelist is required to identify the port that is different from the other two. Panelists should also be asked to describe the odor character at concentrations above the recognition threshold.

• Threshold Determination: The individual detection threshold is the lowest concentration at which a panelist correctly identifies the odorous sample. The group threshold is calculated as the geometric mean of the individual thresholds. The recognition threshold is the concentration at which a certain percentage of the panel (typically 50%) can correctly describe the odor.

• Data Analysis: Record the responses and calculate the odor detection and recognition thresholds. The results can be expressed in ppb or as odor units (OU/m³).

This protocol outlines the analysis of dibutyl sulfide in environmental samples using Gas Chromatography coupled with a selective detector.

Objective: To identify and quantify dibutyl sulfide in air or water samples.

Instrumentation:

• Gas Chromatograph (GC)

• Detector: Mass Spectrometer (MS), Sulfur Chemiluminescence Detector (SCD), or Flame Photometric Detector (FPD)

• Sample introduction system:

  • For air samples: Thermal desorber (for sorbent tubes) or direct injection from Tedlar® bags.

  • For water samples: Purge and trap system or headspace autosampler.

GC Conditions (Example for GC-MS):

• Column: DB-624 or similar, suitable for volatile organic compounds.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 220°C) to separate the volatile compounds.

• Injector: Split/splitless, temperature set appropriately (e.g., 200°C).

• MS Conditions: Electron ionization (EI) mode, scanning a mass range of m/z 45-200.

Procedure:

• Sample Collection:

  • Air: Collect air samples in Tedlar® bags or by drawing a known volume of air through a sorbent tube.

  • Water: Collect water samples in glass vials with zero headspace.

• Sample Preparation/Introduction:

  • Air (Bags): Directly inject a known volume of the air sample from the bag into the GC.

  • Air (Sorbent Tubes): Place the sorbent tube in a thermal desorber, which heats the tube and releases the trapped compounds into the GC.

  • Water (Purge and Trap): Sparge the water sample with an inert gas, trapping the volatilized dibutyl sulfide on a sorbent trap. The trap is then rapidly heated to introduce the analyte into the GC.

• Data Acquisition and Analysis:

  • Run the sample through the GC.

  • Identify dibutyl sulfide based on its retention time and mass spectrum (for GC-MS) or its specific response on a sulfur-selective detector.

  • Quantify the concentration using a calibration curve generated from the prepared standards.

Data Presentation

The following tables summarize quantitative data related to dibutyl sulfide for easy comparison.

Table 1: Odor Thresholds for Dibutyl Sulfide and Other Relevant Sulfur Compounds

Compound	Odor Detection Threshold (ppb)	Odor Recognition Threshold (ppb)	Reference
Dibutyl Sulfide	0.51	0.88
Hydrogen Sulfide	0.5 - 2.0	0.5 - 2.25
Dimethyl Sulfide	0.15	-
Dimethyl Disulfide	0.10	-
Methyl Mercaptan	0.15	-

Table 2: Example GC-MS Parameters for Dibutyl Sulfide Analysis

Parameter	Setting
Column	Rtx-624 (60 m x 0.32 mm i.d., 1.8 µm df)
Carrier Gas	Helium (Linear Velocity: 36.1 cm/sec)
Injector Temperature	200 °C
Oven Program	40°C (2 min), ramp 8°C/min to 110°C (1 min), ramp 10°C/min to 220°C (10 min)
MS Ion Source Temp.	220 °C
MS Transfer Line Temp.	240 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-200

Note: These parameters are illustrative and may require optimization for specific instrumentation and sample matrices.

Visualizations

The following diagrams illustrate key workflows and concepts in environmental odor diagnostics involving dibutyl sulfide.

Environmental Odor Investigation Workflow

Sensory Analysis Workflow for Odor Threshold Determination

References

• 1. cetjournal.it [cetjournal.it]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Dibutyl Sulfide

Welcome to the technical support center for the purification of crude dibutyl sulfide. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable advice for obtaining high-purity dibutyl sulfide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude dibutyl sulfide synthesized from sodium sulfide and n-butyl bromide?

A1: The primary impurities in crude dibutyl sulfide prepared by this method typically include:

• Unreacted n-butyl bromide: The starting alkylating agent.

• Butanethiol (Butyl Mercaptan): Formed from the reaction of sodium hydrosulfide (an impurity in sodium sulfide) with n-butyl bromide.

• Dibutyl ether: A potential byproduct, though generally minor.

• Residual solvents: Such as methanol or ether, used during the synthesis and workup.[1]

• Inorganic salts: Such as sodium bromide and unreacted sodium sulfide.

Q2: Which purification methods are most effective for removing these impurities?

A2: A combination of washing and distillation is typically the most effective approach.

• Aqueous Wash: Washing the crude product with an aqueous sodium hydroxide solution can help remove acidic impurities like butanethiol. Subsequent washing with water removes residual salts and base.

• Fractional Distillation (Atmospheric or Vacuum): This is the primary method for separating dibutyl sulfide from unreacted starting materials, byproducts, and residual solvents based on differences in their boiling points. Given the relatively high boiling point of dibutyl sulfide (188-189 °C), vacuum distillation is often preferred to prevent potential decomposition at higher temperatures.[1][2]

• Column Chromatography: For achieving very high purity or for separating impurities with boiling points close to that of dibutyl sulfide, column chromatography over silica gel can be employed.

Q3: How can I assess the purity of my dibutyl sulfide sample?

A3: The purity of dibutyl sulfide is most commonly and accurately determined by Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[3] Commercially available high-purity dibutyl sulfide is often specified as ≥98.0% by GC. The refractive index is also a useful indicator of purity.

Troubleshooting Guides

Guide 1: Issues During Aqueous Wash

Problem	Possible Cause	Solution
Emulsion Formation	Vigorous shaking of the separatory funnel. High concentration of impurities acting as surfactants.	- Gently invert the separatory funnel multiple times instead of vigorous shaking. - Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of theaqueous phase and help break the emulsion. - Allow the mixture to stand for an extended period.
Incomplete Removal of Odorous Impurities (e.g., Thiols)	Insufficient washing with base.	- Increase the concentration or volume of the aqueous NaOH solution. - Perform multiple washes with the NaOH solution.

Guide 2: Issues During Distillation

Problem	Possible Cause	Solution
Bumping/Uneven Boiling	- Lack of boiling chips or inadequate stirring. - Applying vacuum too rapidly.	- Always use fresh boiling chips or a magnetic stirrer. - Apply and release the vacuum gradually.
Product Decomposition (Darkening, Foul Odor)	- Distillation temperature is too high (especially at atmospheric pressure).	- Use vacuum distillation to lower the boiling point. - Ensure the heating mantle temperature is not excessively high.
Poor Separation of Impurities	- Inefficient distillation column. - Distillation rate is too fast.	- Use a fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates. - Reduce the heating rate to allow for proper equilibration and separation.
Product Solidifying in Condenser	This is not a common issue for dibutyl sulfide due to its low melting point (-76 °C), but could indicate a significant, higher-melting point impurity.	- Ensure the identity of the collected fraction. - If a high-melting impurity is present, a pre-purification step may be necessary.

Data Presentation

The following table provides illustrative data on the expected purity of dibutyl sulfide after applying different purification methods. The actual values will depend on the initial purity of the crude product and the specific experimental conditions.

Purification Method	Typical Purity Achieved (GC)	Key Advantages	Key Disadvantages
Aqueous Wash followed by Simple Distillation	95-98%	Removes salts and some polar impurities; straightforward setup.	Less effective for impurities with close boiling points.
Aqueous Wash followed by Fractional Vacuum Distillation	>98%	Excellent for removing volatile impurities and thermally sensitive compounds.	Requires specialized glassware and a vacuum source.
Column Chromatography	>99%	Can separate compounds with very similar boiling points.	More time-consuming, requires solvents, and may lead to product loss on the column.

Experimental Protocols

Protocol 1: Purification by Washing and Fractional Vacuum Distillation

• Aqueous Wash:

  • Transfer the crude dibutyl sulfide to a separatory funnel.

  • Add an equal volume of 5% aqueous sodium hydroxide (NaOH) solution and gently invert the funnel 10-15 times.

  • Allow the layers to separate and drain the aqueous (lower) layer.

  • Wash the organic layer with an equal volume of water, and then with an equal volume of brine.

• Drying:

  • Transfer the washed dibutyl sulfide to an Erlenmeyer flask and add a suitable drying agent (e.g., anhydrous calcium chloride or magnesium sulfate).

  • Swirl the flask and let it stand for 10-15 minutes.

• Distillation:

  • Filter the dried dibutyl sulfide into a round-bottom flask suitable for distillation.

  • Add a few boiling chips or a magnetic stir bar.

  • Set up a fractional distillation apparatus for vacuum distillation.

  • Gradually apply vacuum and begin heating.

  • Collect the fraction that distills at the expected boiling point under the applied vacuum (e.g., 75 °C at 10 mmHg).

Protocol 2: Purity Assessment by Gas Chromatography (GC)

• Sample Preparation: Prepare a dilute solution of the purified dibutyl sulfide in a suitable solvent (e.g., dichloromethane or hexane).

• Instrumentation: Use a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or moderately polar column) and a flame ionization detector (FID) or mass spectrometer (MS).

• Analysis: Inject a small volume of the prepared sample into the GC.

• Data Interpretation: Analyze the resulting chromatogram to determine the area percentage of the dibutyl sulfide peak relative to any impurity peaks.

Mandatory Visualizations

Caption: Experimental workflow for the purification of crude dibutyl sulfide.

Caption: Logical relationship between impurities and purification methods.

References

• 1. dibutyl sulfide, 544-40-1 [thegoodscentscompany.com]
• 2. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 3. Dibutyl sulfide = 98.0 GC 544-40-1 [sigmaaldrich.com]

Technical Support Center: Purification of Synthesized Dibutyl Sulfide

Welcome to the technical support center for the purification of dibutyl sulfide. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the removal of impurities from synthesized dibutyl sulfide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in dibutyl sulfide synthesized from n-butyl bromide and sodium sulfide?

A1: The primary impurities can be categorized as unreacted starting materials, byproducts from side reactions, and residual inorganic salts. These include:

• n-Butanethiol: Formed by the reaction of the intermediate sodium butanethiolate with protons. It has a very strong, unpleasant odor.

• Dibutyl ether: A potential byproduct from the reaction of n-butyl bromide with any hydroxide ions present.

• Dibutyl disulfide: Formed from the oxidation of n-butanethiol, especially if the reaction is exposed to air.

• Unreacted n-butyl bromide: If the reaction does not go to completion.

• Sodium bromide (NaBr): An inorganic salt byproduct of the main reaction.[1][2][3][4][5]

• Residual solvents: Such as ethanol or methanol if used in the synthesis.

Q2: My crude dibutyl sulfide has a very strong, foul odor. What is the likely cause and how can I remove it?

A2: A strong, foul odor is characteristic of n-butanethiol, a common impurity. To remove it, you can wash the crude product with an aqueous sodium hydroxide (NaOH) solution (e.g., 5-10%). The NaOH will deprotonate the thiol, forming the sodium salt which is soluble in the aqueous phase and can be separated.

Q3: After washing with aqueous solutions, I am having trouble with emulsion formation. How can I resolve this?

A3: Emulsion formation can occur when mixing the organic layer with aqueous washing solutions. To break the emulsion, you can try the following:

• Allow the mixture to stand for a longer period in the separatory funnel.

• Gently swirl the separatory funnel instead of vigorously shaking it.

• Add a small amount of a saturated sodium chloride (brine) solution, which can help to increase the density of the aqueous phase and break the emulsion.

• If the emulsion persists, filtration through a pad of Celite or glass wool may be effective.

Q4: What is the most effective method for separating dibutyl sulfide from high-boiling impurities like dibutyl disulfide?

A4: Fractional distillation is the most effective method for separating dibutyl sulfide from impurities with significantly different boiling points. Dibutyl sulfide has a boiling point of approximately 188-189°C, while dibutyl disulfide has a much higher boiling point of around 229-233°C. This large difference allows for efficient separation by distillation.

Q5: How can I confirm the purity of my final dibutyl sulfide product?

A5: The purity of the final product can be assessed using several analytical techniques:

• Gas Chromatography (GC): This is an excellent method to determine the percentage of purity and identify any remaining volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the dibutyl sulfide and detect any proton or carbon-containing impurities.

• Refractive Index: Measuring the refractive index of the purified liquid and comparing it to the literature value (n20/D ≈ 1.452) can be a quick indicator of purity.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Product is cloudy after separation from aqueous washes.	Incomplete separation of the aqueous layer; presence of water.	1. Allow the layers to separate more completely. 2. Wash with a saturated brine solution to help remove dissolved water. 3. Ensure thorough drying with a suitable drying agent (e.g., anhydrous CaCl₂, MgSO₄).
Low yield of purified product after distillation.	1. Incomplete initial reaction. 2. Loss of product during aqueous washes. 3. Inefficient distillation setup (e.g., poor insulation, vacuum leaks). 4. Distillation temperature was too high, leading to decomposition.	1. Optimize the initial reaction conditions. 2. Minimize the number of washes or perform them more gently. 3. Ensure the distillation column is well-insulated and the system is airtight. 4. Consider vacuum distillation to lower the boiling point.
Product still contains low-boiling impurities after distillation.	Inefficient fractional distillation column.	1. Use a longer distillation column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations). 2. Perform the distillation more slowly to allow for better separation.
The purified product turns yellow over time.	Slow oxidation or decomposition.	Store the purified dibutyl sulfide under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place.

Data Presentation

Table 1: Physical Properties of Dibutyl Sulfide and Common Impurities

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
Dibutyl Sulfide	C₈H₁₈S	146.30	188-189	0.838	1.452
n-Butanethiol	C₄H₁₀S	90.19	98	0.842	1.443
Dibutyl Ether	C₈H₁₈O	130.23	141-143	0.764	1.399
Dibutyl Disulfide	C₈H₁₈S₂	178.36	229-233	0.938	1.492

Experimental Protocol: Purification of Crude Dibutyl Sulfide

This protocol describes a standard procedure for the purification of dibutyl sulfide synthesized from n-butyl bromide and sodium sulfide.

1. Aqueous Washing

• Transfer the crude dibutyl sulfide to a separatory funnel.

• Add an equal volume of 5% aqueous sodium hydroxide (NaOH) solution.

• Stopper the funnel and shake gently, venting frequently to release any pressure.

• Allow the layers to separate, then drain and discard the lower aqueous layer.

• Wash the organic layer sequentially with:

  • An equal volume of water.

  • An equal volume of saturated sodium chloride (brine) solution.

• After each wash, allow the layers to fully separate and discard the aqueous layer.

2. Drying

• Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

• Add a suitable drying agent, such as anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄).

• Swirl the flask and let it stand for at least 15-20 minutes. The liquid should be clear, not cloudy. If it is still cloudy, add more drying agent.

3. Filtration

• Decant or filter the dried dibutyl sulfide into a round-bottom flask suitable for distillation, leaving the drying agent behind.

4. Fractional Distillation

• Set up a fractional distillation apparatus. Ensure all joints are well-sealed.

• Add a few boiling chips or a magnetic stir bar to the distillation flask.

• Slowly heat the flask using a heating mantle.

• Collect and discard any initial low-boiling fractions (forerun).

• Collect the main fraction that distills at a constant temperature corresponding to the boiling point of dibutyl sulfide (approximately 188-189°C at atmospheric pressure).

• Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides.

• The purified dibutyl sulfide should be a colorless liquid.

Visualizations

Caption: Workflow for the purification of synthesized dibutyl sulfide.

Caption: Troubleshooting decision tree for dibutyl sulfide purification.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Sodium bromide - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. Sodium bromide | 7647-15-6 [chemicalbook.com]
• 5. solechem.eu [solechem.eu]

Optimal storage conditions for dibutyl sulfide to prevent degradation

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal storage conditions for dibutyl sulfide to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for neat dibutyl sulfide?

A1: To ensure the stability and purity of dibutyl sulfide, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3][4][5] The recommended storage temperature is below +30°C. It is also crucial to protect it from direct sunlight and sources of ignition such as heat, sparks, and open flames.

Q2: I need to store dibutyl sulfide in a solvent. What are the recommended conditions?

A2: When stored in a solvent, the stability of dibutyl sulfide is temperature and time-dependent. For optimal long-term storage, it is recommended to store solutions at -80°C, which should maintain stability for up to 6 months. For shorter-term storage, -20°C is suitable for up to 1 month. It is imperative that these solutions are stored under an inert nitrogen atmosphere.

Q3: What are the signs of dibutyl sulfide degradation?

A3: Degradation of dibutyl sulfide can be indicated by a change in its appearance from a clear, colorless to a very slightly yellow liquid. A significant change in odor may also suggest chemical alteration. The primary degradation product is typically dibutyl sulfoxide, formed through oxidation.

Q4: What materials should I avoid storing with dibutyl sulfide?

A4: Dibutyl sulfide is incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents. Contact with these substances can lead to vigorous reactions and degradation of the sulfide.

Q5: Can I store dibutyl sulfide in a standard laboratory refrigerator?

A5: Yes, a standard laboratory refrigerator is a suitable location for storing dibutyl sulfide, as it will maintain a temperature well below the recommended maximum of +30°C. Ensure the container is tightly sealed to prevent the escape of vapors and protect it from light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected experimental results	Dibutyl sulfide degradation	Verify the purity of the dibutyl sulfide using the Gas Chromatography (GC) protocol below. If purity is compromised, procure a new batch.
Visible change in liquid color	Oxidation	The sample has likely been exposed to air or light for an extended period. While it may still be usable for some applications, for sensitive experiments, it is best to use a fresh, pure sample.
Precipitate formation in solution	Contamination or reaction with solvent	Ensure the solvent used is of high purity and compatible with dibutyl sulfide. Filter the solution and re-analyze its purity.

Quantitative Data on Storage Conditions

Parameter	Condition	Duration	Expected Stability	Reference
Neat Liquid	< +30°C, tightly sealed, dark	Long-term	Stable
In Solvent	-20°C, under nitrogen	1 month	Stable
In Solvent	-80°C, under nitrogen	6 months	Stable

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

This protocol outlines a general method for determining the purity of dibutyl sulfide.

• Objective: To quantify the percentage of dibutyl sulfide and detect the presence of impurities, such as dibutyl sulfoxide.

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Capillary column suitable for volatile sulfur compounds (e.g., DB-1 or equivalent).

• Reagents:

  • High-purity dibutyl sulfide reference standard.

  • High-purity solvent for dilution (e.g., hexane or dichloromethane).

• Procedure:

  • Sample Preparation: Prepare a dilute solution of the dibutyl sulfide sample in the chosen solvent (e.g., 1 µL in 1 mL).

  • Standard Preparation: Prepare a solution of the reference standard at a similar concentration.

  • GC Conditions:

    • Injector Temperature: 250°C

    • Detector Temperature: 300°C

    • Oven Temperature Program:

      • Initial temperature: 100°C, hold for 2 minutes.

      • Ramp: 10°C/minute to 250°C.

      • Hold at 250°C for 5 minutes.

    • Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

  • Injection: Inject 1 µL of the sample solution into the GC.

  • Analysis: Analyze the resulting chromatogram. The retention time of the major peak should correspond to that of the dibutyl sulfide reference standard. The presence of other peaks indicates impurities. The peak area can be used to quantify the purity.

Visualizations

Caption: Primary degradation pathways for dibutyl sulfide.

Caption: Troubleshooting workflow for suspected dibutyl sulfide degradation.

References

• 1. gelest.com [gelest.com]
• 2. Dibutyltin Sulfide - CAS 4253-22-9 - City Chemical LLC. [citychemical.com]
• 3. cpchem.com [cpchem.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. innospk.com [innospk.com]

Safe handling procedures for dibutyl sulfide in the laboratory

This technical support center provides essential guidance for the safe handling of dibutyl sulfide in a laboratory setting. The information is intended for researchers, scientists, and drug development professionals to supplement, not replace, institutional safety protocols and professional judgment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with dibutyl sulfide?

A1: Dibutyl sulfide is a combustible liquid that can cause skin and serious eye irritation.[1][2] It may also be harmful if swallowed or in contact with skin and toxic if inhaled, potentially causing drowsiness or dizziness.[1][3] Some sources also indicate it may cause respiratory irritation.[4] It is also noted to have a strong, unpleasant stench.

Q2: What personal protective equipment (PPE) is required when handling dibutyl sulfide?

A2: To ensure safety, it is crucial to wear appropriate PPE. This includes chemical-resistant gloves (such as nitrile or neoprene rubber), chemical safety goggles, and protective clothing to prevent skin exposure. In situations where inhalation of vapors or mists is possible, respiratory protection is recommended.

Q3: How should I properly store dibutyl sulfide in the laboratory?

A3: Dibutyl sulfide should be stored in a tightly closed container in a cool, dry, and well-ventilated area. It is important to keep it away from heat, sparks, open flames, and other sources of ignition. The storage area should be secure to prevent unauthorized access.

Q4: What is the correct procedure for disposing of dibutyl sulfide waste?

A4: All waste containing dibutyl sulfide must be treated as hazardous waste and disposed of in accordance with local, regional, national, and international regulations. Collect liquid waste in a designated, labeled, and sealed hazardous waste container. Do not pour dibutyl sulfide down the drain.

Troubleshooting Guide

Issue: I have accidentally spilled a small amount of dibutyl sulfide on my lab bench.

Solution:

• Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the area and ensure the area is well-ventilated.

• Personal Protection: Before cleaning, ensure you are wearing the appropriate PPE, including gloves, goggles, and a lab coat.

• Containment: Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, closed container for disposal.

• Decontamination: Clean the spill area thoroughly with soap and water.

Issue: I think I may have inhaled dibutyl sulfide vapors and feel dizzy.

Solution:

• Move to Fresh Air: Immediately move to an area with fresh air.

• Seek Medical Attention: If you feel unwell or if breathing is difficult, seek immediate medical attention. If the person is unconscious, place them in the recovery position and seek medical advice.

• Inform Supervisor: Notify your supervisor of the incident.

Issue: Dibutyl sulfide came into contact with my skin.

Solution:

• Remove Contaminated Clothing: Immediately remove any contaminated clothing.

• Wash Skin: Wash the affected area thoroughly with plenty of soap and water.

• Seek Medical Advice: If skin irritation occurs or persists, seek medical advice.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Boiling Point	188-189 °C
Melting Point	-76 °C
Relative Density	0.838 g/cm³
Flash Point	Combustible liquid

Experimental Protocol: General Procedure for Handling Dibutyl Sulfide

This protocol outlines the general steps for safely handling dibutyl sulfide during a typical laboratory experiment. A thorough risk assessment should be conducted before beginning any work.

1. Preparation:

• Ensure a chemical fume hood is available and functioning correctly.
• Verify that all necessary PPE (nitrile gloves, safety goggles, lab coat) is available and in good condition.
• Locate the nearest emergency eyewash station and safety shower.
• Have a spill kit readily accessible.

2. Handling:

• Conduct all manipulations of dibutyl sulfide within the chemical fume hood to minimize inhalation exposure.
• Use the smallest quantity of the substance necessary for the experiment.
• Avoid direct contact with the skin, eyes, and clothing.
• Use compatible tools and equipment for transferring the compound.
• Keep containers tightly closed when not in use.

3. Post-Handling:

• Decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate solvent or cleaning agent.
• Dispose of all waste containing dibutyl sulfide as hazardous waste in labeled, sealed containers.
• Remove PPE in the correct order to avoid cross-contamination.
• Wash hands thoroughly with soap and water after removing gloves.

Visualizations

Caption: Workflow for handling a dibutyl sulfide spill.

References

• 1. cpchem.com [cpchem.com]
• 2. fishersci.com [fishersci.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. gelest.com [gelest.com]

Common side reactions observed with dibutyl sulfide in synthesis

Welcome to the technical support center for the use of dibutyl sulfide in your synthetic protocols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address specific issues you may encounter when using dibutyl sulfide as a reagent or solvent in organic synthesis.

Issue 1: Oxidation of Dibutyl Sulfide to Sulfoxide and Sulfone

Q1: I am trying to oxidize dibutyl sulfide to dibutyl sulfoxide, but I am observing the formation of a significant amount of dibutyl sulfone. How can I improve the selectivity for the sulfoxide?

A1: Over-oxidation to the corresponding sulfone is a common side reaction when oxidizing sulfides. The key to achieving high selectivity for the sulfoxide is the careful control of reaction conditions, particularly the choice of oxidant and stoichiometry.

Troubleshooting Steps:

• Choice of Oxidant: Hydrogen peroxide (H₂O₂) is a common and "green" oxidant, but it can lead to over-oxidation.[1][2] Using milder oxidizing agents or controlling the stoichiometry of stronger ones is crucial. tert-Butyl hydroperoxide (TBHP) can offer better selectivity.[3]

• Stoichiometry: Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the oxidizing agent. A large excess will significantly increase the formation of the sulfone.[1]

• Temperature Control: Perform the reaction at a controlled, often low, temperature. The oxidation of sulfoxide to sulfone typically requires more forcing conditions than the initial oxidation of the sulfide.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Quench the reaction as soon as the starting dibutyl sulfide has been consumed to prevent further oxidation of the sulfoxide.

Quantitative Data on Sulfide Oxidation:

The following table provides representative data on the selective oxidation of a generic sulfide to its sulfoxide, highlighting the impact of the oxidant and reaction time.

Entry	Oxidant (Equivalents)	Solvent	Time (h)	Temperature (°C)	Sulfoxide Yield (%)	Sulfone Yield (%)
1	TBHP (1.2)	CHCl₃	2	80	>95	<5
2	H₂O₂ (1.2)	Acetic Acid	2	RT	90-99	Trace
3	H₂O₂ (2.5)	Acetic Acid	12	RT	Low	Major Product

Data is generalized for dialkyl sulfides and serves as a guideline.[1]

Experimental Protocol: Selective Oxidation of Dibutyl Sulfide to Dibutyl Sulfoxide

• Dissolve dibutyl sulfide (1.0 mmol) in glacial acetic acid (2 mL).

• Slowly add 30% hydrogen peroxide (1.1 mmol) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by TLC.

• Upon completion (disappearance of starting material), neutralize the solution with aqueous sodium hydroxide (4 M).

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude dibutyl sulfoxide.

Troubleshooting Workflow for Sulfide Oxidation

References

• 1. researchgate.net [researchgate.net]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dibutyl Sulfide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of dibutyl sulfide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dibutyl sulfide?

A1: The most prevalent methods for synthesizing dibutyl sulfide involve the reaction of a butyl-containing electrophile with a sulfur nucleophile. The two primary approaches are:

• Reaction of Sodium Sulfide with 1-Bromobutane: This is a widely used method where sodium sulfide (or its hydrate) reacts with 1-bromobutane in a solvent like ethanol or a biphasic system.[1][2]

• Reaction of Potassium Ethyl Xanthogenate with 1-Bromobutane: This method can offer very high yields and involves heating potassium ethyl xanthogenate with 1-bromobutane.[1]

Q2: What is the underlying reaction mechanism for these syntheses?

A2: The synthesis of dibutyl sulfide from 1-bromobutane and a sulfur nucleophile typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted, one-step process, the sulfur nucleophile attacks the carbon atom bonded to the bromine, displacing the bromide ion as the leaving group.[3][4]

Q3: What is phase-transfer catalysis (PTC) and how can it benefit my synthesis?

A3: Phase-transfer catalysis is a technique used to facilitate reactions between reactants located in different immiscible phases (e.g., an aqueous phase containing the sulfur salt and an organic phase with the alkyl halide). A phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt, transports the nucleophilic anion from the aqueous phase to the organic phase, where the reaction occurs. This can lead to increased reaction rates, milder reaction conditions, and higher yields.

Q4: What are the typical purities and yields I can expect?

A4: With optimized protocols, high purity (>96%) dibutyl sulfide can be obtained. Reported yields vary depending on the method. The reaction of sodium sulfide with 1-bromobutane can yield around 70%, while the use of potassium ethyl xanthogenate has been reported to achieve yields as high as 95%.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dibutyl Sulfide	- Incomplete reaction.	- Increase reaction time or temperature (monitor for side reactions).- Ensure efficient stirring, especially in biphasic reactions, to maximize interfacial contact.
- Competing elimination reaction (E2) forming butene.	- Use a primary alkyl halide (1-bromobutane or 1-chlorobutane) as they are less prone to elimination than secondary or tertiary halides.- Avoid excessively high temperatures.
- Hydrolysis of the alkyl halide.	- Ensure anhydrous conditions if using a non-aqueous solvent system.
- Poor quality of reagents.	- Use fresh, high-purity starting materials. Sodium sulfide can be hygroscopic; use the nonahydrate and adjust stoichiometry accordingly or use anhydrous sodium sulfide under an inert atmosphere.
Presence of Unreacted 1-Bromobutane	- Insufficient reaction time or temperature.	- Increase reaction duration or temperature moderately.- Ensure the stoichiometry of the sulfur nucleophile is adequate (a slight excess may be beneficial).
- Inefficient mixing.	- Increase the stirring rate to ensure the reactants are in close contact.
Presence of Butanethiol as a Byproduct	- Incomplete second alkylation of the sulfide source.	- This can occur when using sodium sulfide if the intermediate, sodium butyl sulfide (NaS(CH₂)₃CH₃), does not fully react with a second molecule of 1-bromobutane. Ensure a sufficient amount of 1-bromobutane is used (stoichiometric or slight excess).
Formation of an Emulsion During Workup	- Vigorous shaking during extraction with immiscible solvents.	- Gently invert the separatory funnel instead of vigorous shaking.- Addition of brine (saturated NaCl solution) can help to break up emulsions.
Product is Contaminated with Dibutyl Sulfoxide or Dibutyl Sulfone	- Oxidation of the sulfide product.	- Avoid exposure to strong oxidizing agents.- If the product is stored for a long time, consider storing it under an inert atmosphere.

Experimental Protocols

Method 1: Synthesis from Sodium Sulfide and 1-Bromobutane

This protocol is a common and reliable method for the synthesis of dibutyl sulfide.

Materials:

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• 1-Bromobutane

• Methanol

• Water

• Diethyl ether

• 10% Sodium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a three-necked flask equipped with a reflux condenser, dropping funnel, and a mechanical stirrer, dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

• With vigorous stirring, add 2.0 moles of 1-bromobutane dropwise to the solution.

• Heat the mixture to reflux and maintain vigorous stirring for 5 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel and extract the aqueous phase with diethyl ether.

• Combine the organic layers and wash them sequentially with a 10% sodium carbonate solution and then with water.

• Dry the organic layer over anhydrous calcium chloride.

• Filter to remove the drying agent and distill the filtrate to obtain dibutyl sulfide. The expected yield is approximately 70%.

Method 2: High-Yield Synthesis using Potassium Ethyl Xanthogenate

This method has been reported to produce a high yield of dibutyl sulfide.

Materials:

• 1-Bromobutane

• Potassium ethyl xanthogenate

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

Procedure:

• In a dried reaction tube under a nitrogen atmosphere, add 1-bromobutane (1 mmol) and potassium ethyl xanthogenate (0.5 mmol) to 2 mL of DMF.

• Heat the reaction mixture in an oil bath at 120 °C for 12 hours.

• After cooling the reaction system, add 15 mL of water.

• Extract the aqueous phase three times with 30 mL of ethyl acetate.

• Combine the organic phases and evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain dibutyl sulfide as a colorless oily liquid. The reported yield is 95%.

Data Presentation

Table 1: Comparison of Dibutyl Sulfide Synthesis Methods

Method	Sulfur Source	Alkyl Halide	Solvent	Temperature (°C)	Reaction Time (h)	Reported Yield (%)	Reference
1	Sodium sulfide nonahydrate	1-Bromobutane	Water/Methanol	Reflux	5	70
2	Potassium ethyl xanthogenate	1-Bromobutane	DMF	120	12	95

Visualizations

Caption: Workflow for Dibutyl Sulfide Synthesis.

Caption: Troubleshooting Low Yield Issues.

References

• 1. Dibutyl sulfide synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Troubleshooting low efficiency in dibutyl sulfide-mediated extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing dibutyl sulfide in extraction protocols.

Troubleshooting Guide

This guide addresses common issues encountered during dibutyl sulfide-mediated extractions that can lead to low efficiency and poor recovery of target analytes.

Question: Why is my extraction recovery lower than expected?

Answer:

Low recovery can stem from several factors. A primary consideration is the mismatch between the polarity of your target analyte and the dibutyl sulfide solvent system. Dibutyl sulfide is a non-polar, symmetric thioether, making it most effective for extracting other non-polar compounds.

Troubleshooting Steps:

• Analyte Polarity Assessment: Confirm the polarity of your target compound. If it is highly polar, dibutyl sulfide may not be the optimal solvent.

• Solvent System Modification: Consider using a co-solvent to modify the polarity of the organic phase. However, ensure the co-solvent is miscible with dibutyl sulfide and does not negatively impact phase separation.

• pH Adjustment of Aqueous Phase: For ionizable compounds, the pH of the aqueous phase is critical. Adjust the pH to neutralize the charge on your target analyte, thereby increasing its partitioning into the organic phase. For acidic compounds, lower the pH; for basic compounds, increase the pH.

• Increase Solvent-to-Sample Ratio: An insufficient volume of dibutyl sulfide may lead to incomplete extraction. Try increasing the volume of the organic phase.

• Multiple Extractions: Performing several extractions with smaller volumes of dibutyl sulfide is generally more efficient than a single extraction with a large volume.

Question: I am observing a stable emulsion between the aqueous and organic layers. How can I resolve this?

Answer:

Emulsion formation is a common issue in liquid-liquid extractions, particularly when the sample matrix contains surfactants or lipids. Vigorous shaking can also contribute to this problem.

Troubleshooting Steps:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for sufficient interfacial contact without high shear forces.

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous phase, which can help to break the emulsion by decreasing the solubility of organic components in the aqueous layer.

• Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning at a moderate speed can force the separation of the layers.

• Filtration: Passing the emulsified mixture through a bed of glass wool or a phase separator filter paper can sometimes break the emulsion and allow the distinct phases to be collected.

• Solvent Addition: Adding a small amount of a different organic solvent, such as chloroform or dichloromethane, can sometimes disrupt the emulsion. However, this will alter the composition of your organic phase.

Question: The separation of the aqueous and dibutyl sulfide phases is very slow. What could be the cause?

Answer:

Slow phase separation is often due to a small density difference between the two phases or the presence of fine particulate matter at the interface.

Troubleshooting Steps:

• Verify Densities: Dibutyl sulfide has a density of approximately 0.838 g/mL at 25°C, which is less than water (approx. 1.0 g/mL). If the aqueous phase has a high concentration of dissolved salts, its density will increase, which should facilitate separation. Conversely, if the organic phase is heavily loaded with the extracted compound, its density may change.

• Sample Pre-treatment: If your sample contains suspended solids, centrifuge and filter the sample before extraction to remove particulate matter that can accumulate at the interface and hinder separation.

• Temperature Modification: Gently warming the separatory funnel may decrease the viscosity of the phases and promote faster separation. However, be cautious as increased temperature can also affect the stability of your analyte and the solubility of the phases.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of dibutyl sulfide relevant to extractions?

A1: Key properties of dibutyl sulfide are summarized in the table below. Its low density means it will typically be the upper layer when extracted against an aqueous phase. Its slight miscibility with water is an important consideration for potential solvent loss and the need for a drying step.[1][2]

Q2: Is dibutyl sulfide suitable for extracting polar compounds?

A2: Dibutyl sulfide is a non-polar solvent and is therefore best suited for extracting non-polar to moderately polar, neutral organic compounds. For polar analytes, its efficiency will be limited.

Q3: How does temperature affect dibutyl sulfide-mediated extractions?

A3: Increasing the temperature generally enhances the solubility of the analyte in the solvent and can increase the rate of extraction. However, for some systems, an increase in temperature can have a negative effect on the extraction efficiency. It is also important to consider the thermal stability of your target compound, as higher temperatures can lead to degradation.

Q4: What safety precautions should be taken when working with dibutyl sulfide?

A4: Dibutyl sulfide is a combustible liquid and should be handled in a well-ventilated fume hood away from ignition sources. It is incompatible with strong oxidizing agents. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Presentation

Table 1: Physical Properties of Dibutyl Sulfide

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Colorless to pale yellow liquid
Density	0.838 g/mL at 25 °C
Boiling Point	188-189 °C
Melting Point	-76 °C
Water Solubility	Slightly miscible
Solubility in Organic Solvents	Soluble in ethanol and ether

Table 2: Optimal Conditions for Dibutyl Sulfide-Mediated Extraction of Palladium and Platinum

Parameter	Optimal Condition	Reference(s)
Dibutyl Sulfide Concentration	0.344 mol·L⁻¹
Organic/Aqueous Phase Ratio (O/A)	1:1
Aqueous Phase H⁺ Concentration	2 mol·L⁻¹
Extraction Time	6 minutes

Experimental Protocols

General Protocol for Liquid-Liquid Extraction using Dibutyl Sulfide

This protocol outlines a general procedure for the extraction of a neutral organic compound from an aqueous solution using dibutyl sulfide.

Materials:

• Aqueous solution containing the target analyte

• Dibutyl sulfide (extraction solvent)

• Separatory funnel

• Beakers or Erlenmeyer flasks for collection

• Ring stand and clamp

• Drying agent (e.g., anhydrous sodium sulfate)

• Filtration apparatus (funnel and filter paper)

• Rotary evaporator (for solvent removal)

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, and the stopcock is properly greased and closed.

  • Place the separatory funnel in a ring clamp securely attached to a ring stand. Place a beaker below the funnel to catch any potential leaks.

• Loading the Funnel:

  • Pour the aqueous solution containing the analyte into the separatory funnel.

  • Add a measured volume of dibutyl sulfide to the funnel. The volume will depend on the required solvent-to-sample ratio.

• Extraction:

  • Stopper the funnel and, while holding the stopper and stopcock firmly, gently invert the funnel several times to mix the two phases.

  • Periodically vent the funnel by opening the stopcock while the funnel is inverted and pointed away from you into the fume hood. This is especially important if the extraction is exothermic or if a gas-producing reaction occurs (e.g., acid-base neutralization).

  • Continue gentle mixing for the desired extraction time (e.g., 5-10 minutes).

• Phase Separation:

  • Return the funnel to the ring clamp and remove the stopper.

  • Allow the layers to fully separate. Dibutyl sulfide is less dense than water and will form the upper layer.

• Collecting the Phases:

  • Carefully open the stopcock and drain the lower aqueous layer into a beaker or flask.

  • Drain the upper organic layer (dibutyl sulfide containing the analyte) through the top opening of the funnel into a separate clean, dry flask. This prevents contamination from any residual aqueous phase in the stopcock.

• Repeat Extraction (Optional but Recommended):

  • Return the aqueous layer to the separatory funnel and add a fresh portion of dibutyl sulfide.

  • Repeat steps 3-5 to perform a second extraction. Combining the organic phases from multiple extractions will improve the overall recovery of the analyte.

• Drying the Organic Phase:

  • Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the combined organic extracts.

  • Swirl the flask gently. If the drying agent clumps together, add more until some particles remain free-flowing, indicating that all the water has been absorbed.

• Isolation of the Analyte:

  • Filter the dried organic solution to remove the drying agent.

  • Remove the dibutyl sulfide solvent using a rotary evaporator to obtain the crude extracted analyte.

Mandatory Visualization

Caption: Troubleshooting workflow for low efficiency in dibutyl sulfide-mediated extractions.

Caption: General experimental workflow for dibutyl sulfide-mediated liquid-liquid extraction.

References

• 1. Dibutyl sulfide | 544-40-1 [chemicalbook.com]
• 2. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing the oxidation of dibutyl sulfide to its sulfoxide

Welcome to the Technical Support Center for Dibutyl Sulfide. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the handling, storage, and use of dibutyl sulfide, with a specific focus on preventing its oxidation to dibutyl sulfoxide.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of dibutyl sulfide oxidation?

A1: The oxidation of dibutyl sulfide to dibutyl sulfoxide is primarily caused by exposure to common oxidizing agents. Key factors include:

• Atmospheric Oxygen: Prolonged exposure to air is a significant contributor to oxidation.

• Strong Oxidizing Agents: Reagents such as hydrogen peroxide, peracids, and others can readily oxidize sulfides.

• Elevated Temperatures: Higher temperatures can accelerate the rate of oxidation.

• Light Exposure: Photochemical oxidation can occur, especially in the presence of photosensitizers.

• Heat, Flames, and Sparks: These conditions should be avoided as they can promote degradation and pose a safety hazard.

Q2: I've detected dibutyl sulfoxide in my freshly opened bottle of dibutyl sulfide. Is this normal?

A2: While high-purity dibutyl sulfide should have minimal levels of the corresponding sulfoxide, trace amounts can form during manufacturing and storage if not handled under strictly inert conditions. If the level of impurity is significant, it may indicate improper storage or handling at some point. It is advisable to quantify the impurity before use in a sensitive reaction.

Q3: What is the most effective way to store dibutyl sulfide to prevent oxidation?

A3: Proper storage is critical. For optimal stability, dibutyl sulfide should be stored in a tightly-sealed container, under an inert atmosphere such as nitrogen or argon, in a cool, dark place away from heat and direct sunlight. Storing at reduced temperatures (e.g., 2-8°C) can also slow the rate of degradation.

Q4: Can I use antioxidants to stabilize dibutyl sulfide?

A4: Yes, adding a suitable antioxidant can be an effective strategy, particularly for long-term storage or for applications where the sulfide may be exposed to air. Hindered phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are commonly used to stabilize organic compounds against oxidative degradation. These work by scavenging free radicals that propagate the oxidation chain reaction.

Q5: How can I remove dibutyl sulfoxide from my dibutyl sulfide sample?

A5: If oxidation has already occurred, purification is necessary. The most common methods are:

• Vacuum Distillation: This is effective for separating the less volatile dibutyl sulfoxide from the sulfide.

• Column Chromatography: This technique separates the compounds based on polarity. The less polar dibutyl sulfide will elute before the more polar dibutyl sulfoxide.

Troubleshooting Guides

Guide 1: Unexpected Formation of Dibutyl Sulfoxide in a Reaction

This guide provides a systematic approach to diagnosing and mitigating the unintended oxidation of dibutyl sulfide during a chemical reaction.

Symptom: Your reaction, which uses dibutyl sulfide as a reagent or solvent, is yielding the product contaminated with dibutyl sulfoxide, or the reaction is failing unexpectedly.

Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected dibutyl sulfoxide formation.

Question-and-Answer Troubleshooting:

• Q: Could my solvents be the source of oxygen? A: Yes, dissolved oxygen in solvents is a common culprit. Ensure all solvents are rigorously degassed before use by methods such as sparging with an inert gas (nitrogen or argon), or by freeze-pump-thaw cycles for more sensitive applications.

• Q: I ran my reaction under a nitrogen balloon. Is that enough? A: While a balloon provides a positive pressure of inert gas, it is not sufficient for highly air-sensitive applications. For robust exclusion of air, use a Schlenk line or a glovebox. Ensure all glassware is oven-dried and cooled under a stream of inert gas before use.

• Q: Could one of my other reagents be oxidizing the dibutyl sulfide? A: Absolutely. Carefully review all reagents in your reaction. Some compounds, especially certain metal catalysts or reagents that can generate radical species, may be capable of oxidizing thioethers. Check the compatibility of dibutyl sulfide with all components of your reaction mixture.

• Q: My reaction seems to accelerate as it proceeds, forming more sulfoxide over time. Why? A: This could be due to autocatalysis. Studies have shown that the product, dibutyl sulfoxide, can increase the solubility of some oxidants (like residual hydrogen peroxide from other steps) in the organic phase, thereby accelerating the oxidation of the remaining dibutyl sulfide. This is particularly relevant in biphasic systems or in the presence of trace water.

Data Presentation

The following table summarizes various strategies for preventing the oxidation of dibutyl sulfide and their relative effectiveness.

Prevention Strategy	Mechanism of Action	Key Parameters	Relative Effectiveness	Primary Application
Inert Atmosphere	Exclusion of atmospheric oxygen.	Purity of inert gas (N₂ or Ar), airtight seals.	Very High	Storage and during reactions.
Low Temperature Storage	Reduces the kinetic rate of oxidation.	Temperature (e.g., 2-8°C).	Moderate	Long-term storage.
Use of Antioxidants (e.g., BHT)	Scavenges free radicals that initiate and propagate oxidation.	Concentration of antioxidant (typically 50-250 ppm).	High	Long-term storage, use in formulations.
Protection from Light	Prevents photochemical oxidation pathways.	Use of amber glass or opaque containers.	Moderate to High	Storage of the neat material and solutions.
Solvent Degassing	Removes dissolved oxygen from reaction media.	Method of degassing (sparging, freeze-pump-thaw).	High	Use as a solvent or reagent in reactions.

Experimental Protocols

Protocol 1: Recommended Storage and Handling of Dibutyl Sulfide

This protocol outlines the best practices for storing and handling dibutyl sulfide to minimize oxidation.

Materials:

• Dibutyl sulfide in a sealed bottle

• Nitrogen or Argon gas source with a regulator and bubbler

• Oven-dried syringes and needles

• Schlenk flask or other suitable oven-dried glassware

Procedure:

• Storage: Store the original container in a cool, dark, and well-ventilated area away from strong oxidizing agents. For enhanced stability, refrigeration (2-8°C) is recommended.

• Inert Gas Blanket: Before first use, and after every use, flush the headspace of the container with a gentle stream of dry nitrogen or argon for several minutes to displace any air.

• Dispensing: To withdraw the liquid, use a dry syringe and needle through a septum-sealed cap.

• First, puncture the septum with a needle connected to the inert gas line to create a slight positive pressure.

• Then, insert a second, clean, and dry needle attached to a syringe to withdraw the desired volume of dibutyl sulfide. The positive pressure will help to fill the syringe.

• Sealing: After withdrawal, remove the syringe and then the gas inlet needle. Ensure the cap is tightly sealed. For long-term storage, consider wrapping the cap and neck of the bottle with Parafilm®.

Protocol 2: Stabilization of Dibutyl Sulfide with BHT

This protocol describes how to prepare a stock solution of dibutyl sulfide containing a target concentration of Butylated Hydroxytoluene (BHT) as an antioxidant.

Objective: To prepare 100 mL of dibutyl sulfide stabilized with approximately 100 ppm of BHT.

Materials:

• Dibutyl sulfide (100 mL)

• BHT (Butylated Hydroxytoluene)

• Analytical balance

• 100 mL volumetric flask (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• Calculate BHT Mass:

  • Density of dibutyl sulfide: ~0.838 g/mL.

  • Mass of 100 mL dibutyl sulfide = 100 mL * 0.838 g/mL = 83.8 g.

  • Mass of BHT for 100 ppm = 83.8 g * (100 / 1,000,000) = 0.00838 g = 8.4 mg.

• Preparation: In a clean, dry 100 mL volumetric flask, accurately weigh approximately 8.4 mg of BHT.

• Dissolution: Add a small amount of dibutyl sulfide to the flask and swirl to dissolve the BHT completely.

• Final Volume: Once dissolved, add dibutyl sulfide to the 100 mL mark.

• Mixing: Cap the flask and mix thoroughly by inversion. A magnetic stirrer can also be used for a few minutes to ensure homogeneity.

• Storage: Transfer the stabilized solution to a clean, dry, amber glass bottle and store under an inert atmosphere as described in Protocol 1.

Protocol 3: Quantification of Dibutyl Sulfoxide Impurity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the quantification of dibutyl sulfoxide in a dibutyl sulfide matrix.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS).

• Capillary column suitable for polar compounds (e.g., a wax-type or mid-polarity column).

Reagents:

• Dibutyl sulfide sample to be analyzed.

• High-purity dibutyl sulfoxide standard.

• High-purity solvent for dilution (e.g., dichloromethane or ethyl acetate).

Procedure:

• Standard Preparation: Prepare a series of calibration standards by dissolving known amounts of dibutyl sulfoxide in the chosen solvent. A typical range might be 10, 50, 100, and 500 µg/mL.

• Sample Preparation: Accurately dilute a known amount of the dibutyl sulfide sample in the same solvent. The dilution factor should be chosen to ensure the expected sulfoxide concentration falls within the calibration range.

• GC-MS Conditions (Example):

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (split or splitless, depending on concentration)

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp at 15°C/min to 240°C, and hold for 5 minutes.

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Scan Mode: Full scan (e.g., m/z 40-300) or Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic ions of dibutyl sulfide and dibutyl sulfoxide.

• Analysis:

  • Inject the series of standards to generate a calibration curve based on the peak area of a characteristic ion of dibutyl sulfoxide.

  • Inject the prepared sample.

  • Quantify the amount of dibutyl sulfoxide in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Simplified mechanism of antioxidant action in preventing sulfide oxidation.

Technical Support Center: Managing Dibutyl Sulfide Odor in Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively managing the strong, unpleasant odor of dibutyl sulfide during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with dibutyl sulfide?

A1: Dibutyl sulfide is a combustible liquid that can cause skin and serious eye irritation.[1] It is also toxic if inhaled and may cause drowsiness or dizziness.[1] It is crucial to handle this chemical in a well-ventilated area and wear appropriate personal protective equipment (PPE).[1][2]

Q2: What is the odor threshold for dibutyl sulfide?

A2: Dibutyl sulfide has a very low odor threshold, meaning it can be detected at very low concentrations. It is described as having an onion, garlic, and horseradish-like odor.[3]

Q3: Can the odor of dibutyl sulfide be neutralized?

A3: Yes, various methods can be employed to neutralize the odor. Chemical scrubbers using reagents like sodium hypochlorite and sodium hydroxide are effective. Additionally, oxidizing agents such as hydrogen peroxide or bleach solutions can help neutralize the smell on surfaces and in waste.

Q4: What is the proper procedure for storing dibutyl sulfide to minimize odor?

A4: Store dibutyl sulfide in a tightly closed container in a dry, cool, and well-ventilated place. To further control odor, consider using Teflon tape on the container threads or placing the primary container within a chemical storage bag. Storage in a vented cabinet is also recommended.

Q5: What should I do in case of a small spill of dibutyl sulfide?

A5: For a small spill, contain the spillage with a non-combustible absorbent material like sand, earth, or vermiculite. Ensure adequate ventilation and wear appropriate PPE during cleanup. The contaminated absorbent material should be placed in a sealed container for disposal as hazardous waste.

Troubleshooting Guides

Issue 1: Persistent Dibutyl Sulfide Odor in the Laboratory

• Possible Cause 1: Inadequate Ventilation: The fume hood may not be functioning correctly, or work may be conducted outside of a properly ventilated area.

  • Solution: Ensure all work with dibutyl sulfide is performed in a certified chemical fume hood. Verify the fume hood's functionality and airflow. For operations with large quantities, a chemical hood is essential.

• Possible Cause 2: Contaminated Surfaces: Spills or drips on benchtops, equipment, or lab coats can be a source of lingering odor.

  • Solution: Decontaminate all potentially affected surfaces with a suitable oxidizing agent like a bleach solution. Lab coats and other porous materials should be laundered separately or disposed of if heavily contaminated.

• Possible Cause 3: Improper Waste Disposal: Vapors may be escaping from waste containers.

  • Solution: Ensure all dibutyl sulfide waste is collected in a clearly labeled, sealed, and appropriate hazardous waste container. Consider treating liquid waste with an oxidizing agent before disposal, following your institution's safety guidelines.

Issue 2: Odor Complaints from Adjacent Labs or Offices

• Possible Cause 1: Exhaust Re-entrainment: Fume hood exhaust may be re-entering the building through nearby air intakes.

  • Solution: Consult with your institution's environmental health and safety (EHS) office to assess the building's ventilation system. They may need to adjust exhaust stacks or air intake locations.

• Possible Cause 2: Improper Transport: Odor may be escaping during the transport of dibutyl sulfide or its waste.

  • Solution: Use sealed, secondary containers when transporting dibutyl sulfide between locations.

Quantitative Data Summary

Property	Value	Reference
Boiling Point	188-189 °C
Melting Point	-76 °C
Flash Point	77 °C (closed cup)
Density	0.838 g/mL at 25 °C
Vapor Pressure	5.17 mmHg at 37.7 °C
Vapor Density	5.07 (vs air)

Experimental Protocols

Protocol 1: General Handling and Use of Dibutyl Sulfide

• Preparation: Before starting, ensure a certified chemical fume hood is available and functioning correctly. Prepare all necessary equipment and reagents.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a face shield, chemical-resistant gloves (neoprene or nitrile rubber are suitable), and a lab coat. For situations with potential for uncontrolled release or unknown exposure levels, a supplied-air respirator is recommended.

• Handling: Conduct all manipulations of dibutyl sulfide inside the chemical fume hood. Use a syringe or cannula for transferring the liquid to minimize exposure to air. Avoid heating the substance near open flames or sparks as it is a combustible liquid.

• Post-Experiment: Tightly seal the primary container of dibutyl sulfide. Decontaminate any surfaces that may have come into contact with the chemical using a bleach solution.

• Waste Disposal: Dispose of all waste (liquid, solid, and contaminated PPE) in accordance with local and national regulations for hazardous waste.

Protocol 2: Neutralization of Dibutyl Sulfide Odor on Glassware

• Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of an organic solvent (e.g., acetone) to remove the bulk of the dibutyl sulfide. Collect the rinse solvent as hazardous waste.

• Oxidation: Submerge the rinsed glassware in a solution of household bleach (sodium hypochlorite) or a 3% hydrogen peroxide solution for at least one hour. This will oxidize the residual sulfide to less odorous compounds.

• Final Cleaning: After the oxidation step, wash the glassware with soap and water, followed by a final rinse with deionized water.

• Drying: Allow the glassware to air dry in the fume hood or in a ventilated oven.

Visualizations

Caption: Experimental workflow for handling dibutyl sulfide.

Caption: Troubleshooting logic for persistent dibutyl sulfide odor.

References

• 1. cpchem.com [cpchem.com]
• 2. gelest.com [gelest.com]
• 3. dibutyl sulfide, 544-40-1 [thegoodscentscompany.com]

Technical Support Center: Disposal and Waste Management of Dibutyl Sulfide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the proper disposal and waste management of dibutyl sulfide.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and disposal of dibutyl sulfide waste.

Issue 1: Unsure of the correct disposal method for dibutyl sulfide waste.

Possible Cause	Solution
Lack of familiarity with institutional or local regulations.	Always consult your institution's Environmental Health and Safety (EHS) office for specific guidelines on hazardous waste disposal. Dibutyl sulfide is classified as a hazardous waste and must be disposed of through a licensed hazardous waste disposal facility.[1]
Small quantity of waste generated.	Even small quantities of dibutyl sulfide must be treated as hazardous waste. Do not dispose of it down the drain or in regular trash.[2][3] Accumulate the waste in a properly labeled container for pickup by your institution's hazardous waste management service.
Mixed waste containing dibutyl sulfide.	Do not mix dibutyl sulfide waste with other waste streams unless explicitly permitted by your EHS office. Incompatible materials can lead to dangerous reactions.[4] Clearly label the container with all chemical constituents and their approximate percentages.[5]

Issue 2: Strong, unpleasant odor in the laboratory during waste accumulation.

Possible Cause	Solution
Improperly sealed waste container.	Ensure the waste container has a tightly fitting cap and is kept closed at all times, except when adding waste.
Contamination of external surfaces of the container.	Decontaminate the exterior of the waste container by wiping it with a suitable solvent (e.g., ethanol) in a fume hood. Dispose of the cleaning materials as hazardous waste.
Inadequate ventilation.	Store dibutyl sulfide waste containers in a well-ventilated area, preferably within a designated and exhausted chemical storage cabinet or a fume hood.

Issue 3: Accidental spill of dibutyl sulfide.

Possible Cause	Solution
Improper handling or storage.	Follow the detailed spill cleanup protocol outlined in the "Experimental Protocols" section. Immediately alert others in the vicinity and evacuate the area if the spill is large or if you are unsure how to proceed.
Lack of a spill kit.	Maintain a well-stocked chemical spill kit in the laboratory. The kit should contain appropriate personal protective equipment (PPE), absorbent materials, and neutralizing agents if applicable.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with dibutyl sulfide?

A1: Dibutyl sulfide is a combustible liquid and is harmful if swallowed or comes into contact with the skin. It is also toxic if inhaled and is toxic to aquatic life with long-lasting effects. It is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated area.

Q2: How should I collect and store dibutyl sulfide waste in the lab?

A2: Collect dibutyl sulfide waste in a designated, leak-proof container that is chemically compatible. High-density polyethylene (HDPE) or glass containers are generally suitable. The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name "Dibutyl Sulfide." Store the container in a designated satellite accumulation area, away from incompatible materials, and keep it tightly sealed.

Q3: Can I neutralize dibutyl sulfide waste in the lab before disposal?

A3: Yes, small quantities of dibutyl sulfide can be chemically oxidized to less hazardous sulfoxides. A general procedure involves oxidation with hydrogen peroxide in acetic acid. However, you must be trained in this procedure and have the approval of your institution's EHS office. The detailed protocol is provided in the "Experimental Protocols" section. This process should be performed in a chemical fume hood with appropriate PPE.

Q4: What is the recommended method for disposing of large quantities of dibutyl sulfide waste?

A4: For large quantities, the only recommended method is to arrange for disposal through a licensed hazardous waste management company. Contact your institution's EHS office to schedule a pickup. Do not attempt to treat large volumes of hazardous waste in the laboratory.

Q5: What should I do with empty dibutyl sulfide containers?

A5: Empty containers that held dibutyl sulfide should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the container can be disposed of according to your institution's guidelines for chemically contaminated glassware or plasticware. Due to its strong odor, it is good practice to place the rinsed, empty container in a sealed bag inside a fume hood until it is collected for disposal.

Data Presentation

Table 1: Physical and Chemical Properties of Dibutyl Sulfide

Property	Value
Molecular Formula	C₈H₁₈S
Molecular Weight	146.30 g/mol
Boiling Point	188-189 °C
Melting Point	-76 °C
Density	0.838 g/mL at 25 °C
Flash Point	77 °C
Solubility in Water	Insoluble

Table 2: Recommended Waste Container Materials

Material	Chemical Resistance to Dibutyl Sulfide
High-Density Polyethylene (HDPE)	Good to Excellent
Glass (Borosilicate)	Excellent
Low-Density Polyethylene (LDPE)	Fair to Good (potential for some swelling)
Polypropylene (PP)	Good

Experimental Protocols

1. Laboratory-Scale Chemical Oxidation of Dibutyl Sulfide Waste

This protocol describes the oxidation of small quantities of dibutyl sulfide to dibutyl sulfoxide, a less hazardous compound. This procedure should only be performed by trained personnel in a chemical fume hood with appropriate PPE.

Materials:

• Dibutyl sulfide waste

• 30% Hydrogen peroxide (H₂O₂)

• Glacial acetic acid

• 4M Sodium hydroxide (NaOH) solution for neutralization

• Dichloromethane (CH₂Cl₂) for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

• Stir plate and stir bar

• Round bottom flask

• Separatory funnel

• Beakers and Erlenmeyer flasks

• pH paper

Procedure:

• In a chemical fume hood, place the dibutyl sulfide waste (e.g., 2 mmol) into a round bottom flask containing glacial acetic acid (2 mL).

• Slowly add 30% hydrogen peroxide (8 mmol) to the stirred solution at room temperature.

• Continue stirring the reaction mixture at room temperature. The reaction time can vary, so it is advisable to monitor the reaction's completion (e.g., by thin-layer chromatography if feasible).

• Once the reaction is complete, carefully neutralize the resulting solution with a 4M aqueous NaOH solution. Monitor the pH with pH paper until it is neutral (pH ~7).

• Transfer the neutralized solution to a separatory funnel and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant the dried organic layer into a labeled hazardous waste container for organic solvents.

2. Spill Cleanup Procedure for Dibutyl Sulfide

This procedure outlines the steps for cleaning up a small spill of dibutyl sulfide (less than 100 mL) in a laboratory setting. For larger spills, evacuate the area and contact your institution's emergency response team.

Materials:

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (nitrile or neoprene), lab coat, and, if necessary, a respirator.

• Chemical spill kit containing:

  • Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Plastic dustpan and scoop.

  • Sealable plastic bags or a designated hazardous waste container.

  • Soap and water.

Procedure:

• Alert Personnel and Ensure Safety: Immediately notify others in the vicinity of the spill. If the spill is significant or in a poorly ventilated area, evacuate the lab.

• Control Ignition Sources: Dibutyl sulfide is combustible. Extinguish any open flames and turn off nearby hot plates or other ignition sources.

• Contain the Spill: If it is safe to do so, contain the spill by creating a dike around it with absorbent material to prevent it from spreading.

• Absorb the Spill: Gently cover the spill with an inert absorbent material.

• Collect the Waste: Once the liquid is fully absorbed, use a plastic scoop and dustpan to collect the contaminated absorbent material.

• Package the Waste: Place the collected material into a heavy-duty, sealable plastic bag or a designated hazardous waste container. Label the container clearly as "Dibutyl Sulfide Spill Debris."

• Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning materials (e.g., paper towels) and place them in the hazardous waste container.

• Dispose of Waste: Dispose of the sealed container of spill debris through your institution's hazardous waste management program.

• Ventilate the Area: Ensure the area is well-ventilated to disperse any remaining vapors.

Mandatory Visualization

Caption: Decision workflow for the disposal of dibutyl sulfide waste.

Caption: Step-by-step workflow for cleaning up a dibutyl sulfide spill.

References

• 1. cpchem.com [cpchem.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Safe Chemical Waste Disposal [fishersci.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. engineering.purdue.edu [engineering.purdue.edu]

Dibutyl Sulfide: A Technical Support Guide to Chemical Compatibility

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the chemical compatibility of dibutyl sulfide with common laboratory reagents. Understanding these interactions is critical for ensuring the safety, accuracy, and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general chemical stability of dibutyl sulfide?

Dibutyl sulfide is a stable compound under recommended storage conditions.[1][2][3][4] It is a combustible liquid and should be stored in a cool, well-ventilated area away from heat, sparks, and open flames.[2]

Q2: What are the primary chemical incompatibilities of dibutyl sulfide?

Dibutyl sulfide is incompatible with strong oxidizing agents, strong acids, and strong bases. Contact with these substances can lead to vigorous reactions, potentially causing splashes, heat generation, and the release of hazardous fumes.

Q3: What happens when dibutyl sulfide is heated to decomposition?

When heated to decomposition, especially in a fire, dibutyl sulfide can emit toxic fumes, including oxides of sulfur (SOx) and carbon (CO, CO2).

Q4: Is dibutyl sulfide compatible with common laboratory plastics and metals?

Troubleshooting Guide: Unexpected Reactions and Observations

Encountering unexpected results during your experiments with dibutyl sulfide? This guide will help you troubleshoot potential compatibility issues.

Observation	Potential Cause	Recommended Action
Unexpected Color Change	Contamination of reagents or reaction with an incompatible material.	Ensure the purity of your dibutyl sulfide and all other reagents. Verify the compatibility of your reaction vessel and other equipment.
Gas Evolution	Reaction with an oxidizing agent, strong acid, or base, leading to the formation of gaseous byproducts.	Immediately ensure proper ventilation and work within a fume hood. Neutralize any spills according to safety protocols.
Formation of a Precipitate	A side reaction or insolubility of a reaction product in the solvent system.	Analyze the precipitate to identify its composition. Consider using a different solvent in which all components are soluble.
Exothermic Reaction (Heat Generation)	A strong reaction with an incompatible substance, such as a strong oxidizing agent.	Perform the reaction in a controlled environment, such as an ice bath, to manage the temperature. Add reagents slowly and in small portions.

Below is a troubleshooting workflow to help identify and resolve compatibility issues.

Caption: A logical workflow for troubleshooting unexpected experimental outcomes when using dibutyl sulfide.

Chemical Compatibility Tables

The following tables summarize the known compatibility of dibutyl sulfide with common laboratory reagents. This information is based on available Safety Data Sheets and general chemical principles. It is strongly recommended to perform small-scale compatibility testing before mixing significant quantities of chemicals.

Table 1: Compatibility with Acids and Bases

Reagent Class	Examples	Compatibility Rating	Potential Hazards
Strong Acids	Hydrochloric Acid (conc.), Sulfuric Acid (conc.), Nitric Acid (conc.)	Not Recommended	Vigorous, exothermic reaction. Release of toxic fumes.
Weak Acids	Acetic Acid (glacial)	Limited	May react, especially at elevated temperatures.
Strong Bases	Sodium Hydroxide, Potassium Hydroxide	Not Recommended	Potential for reaction and heat generation.
Weak Bases	Sodium Bicarbonate, Ammonia	Limited	Generally less reactive than strong bases, but caution is still advised.

Table 2: Compatibility with Oxidizing and Reducing Agents

Reagent Class	Examples	Compatibility Rating	Potential Hazards
Strong Oxidizing Agents	Hydrogen Peroxide, Perchloric Acid, Chromates	Not Recommended	Violent reaction, potential for fire or explosion. Oxidation of sulfide to sulfoxide or sulfone.
Reducing Agents	Sodium Borohydride, Lithium Aluminum Hydride	Limited	Potential for reaction, though generally less vigorous than with oxidizing agents.

Table 3: Compatibility with Common Organic Solvents

Dibutyl sulfide is generally soluble in many organic solvents. However, "soluble" does not always mean "compatible" under all conditions, especially in the presence of other reagents or catalysts.

Solvent	Compatibility Rating	Notes
Alcohols (Methanol, Ethanol, Isopropanol)	Good	Generally compatible for use as a co-solvent.
Ketones (Acetone, Methyl Ethyl Ketone)	Good	Generally compatible.
Halogenated Solvents (Dichloromethane, Chloroform)	Good	Generally compatible for reactions and extractions.
Ethers (Diethyl Ether, Tetrahydrofuran)	Good	Generally compatible.
Esters (Ethyl Acetate)	Good	Generally compatible.
Hydrocarbons (Hexane, Toluene)	Good	Generally compatible.
Aprotic Polar Solvents (Dimethylformamide, Dimethyl Sulfoxide)	Good	Generally compatible, though reactions in these solvents can be complex.

Experimental Protocol: Assessing Chemical Compatibility

This protocol is a general guideline for determining the chemical compatibility of dibutyl sulfide with a specific reagent. It is based on principles outlined in standards such as ASTM D543 for chemical resistance testing.

Objective: To visually and qualitatively assess the compatibility of dibutyl sulfide with a selected laboratory reagent.

Materials:

• Dibutyl sulfide

• Reagent to be tested

• Small, clean, and dry glass vials with caps

• Pipettes or graduated cylinders

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves

Procedure:

• Preparation: Work in a well-ventilated fume hood and wear appropriate PPE.

• Labeling: Label two clean, dry vials: one as "Control" and the other as "Test Mixture."

• Control Sample: Add 1 mL of dibutyl sulfide to the "Control" vial.

• Test Mixture:

  • Carefully add 1 mL of dibutyl sulfide to the "Test Mixture" vial.

  • Slowly add 1 mL of the test reagent to the same vial.

• Observation (Initial): Immediately observe both vials for any signs of reaction:

  • Color change

  • Gas evolution (bubbling)

  • Precipitate formation

  • Temperature change (carefully touch the outside of the vial)

• Incubation: Cap both vials and let them stand at room temperature for a predetermined period (e.g., 1 hour, 24 hours).

• Observation (Post-Incubation): After the incubation period, re-examine both vials for any changes as listed in step 5. Compare the "Test Mixture" to the "Control."

• Documentation: Record all observations in a laboratory notebook.

Caption: A generalized workflow for conducting a chemical compatibility test with dibutyl sulfide.

Disclaimer: The information provided in this technical support guide is for informational purposes only and is based on currently available data. It is not a substitute for rigorous experimental testing under your specific laboratory conditions. Always consult the Safety Data Sheet (SDS) for all chemicals and perform a thorough risk assessment before beginning any new experiment.

References

• 1. coleparmer.com [coleparmer.com]
• 2. dwk.com [dwk.com]
• 3. sterlitech.com [sterlitech.com]
• 4. unitedfiltration.com [unitedfiltration.com]

Identifying and characterizing decomposition products of dibutyl sulfide

Technical Support Center: Dibutyl Sulfide Decomposition Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dibutyl sulfide (DBS). It focuses on the identification and characterization of its decomposition products.

Frequently Asked Questions (FAQs)

Q1: What are the expected decomposition products of dibutyl sulfide (DBS)?

A1: Dibutyl sulfide can decompose through two primary pathways: oxidation and thermal degradation.

• Oxidative Decomposition: The primary products of DBS oxidation are dibutyl sulfoxide (DBSO) as the main intermediate and dibutyl sulfone (DBSO₂) as the final product.[1] This oxidation can be achieved using various oxidizing agents, with hydrogen peroxide being a common laboratory reagent for this transformation.[2][3]

• Thermal Decomposition: Under pyrolysis conditions, the decomposition of analogous dialkyl sulfides suggests that the primary products are not simple combustion gases. For instance, the thermal decomposition of di-tert-butyl sulfide yields isobutene and tert-butyl thiol.[4] Upon combustion in the presence of excess oxygen, the ultimate decomposition products are carbon oxides (CO, CO₂) and sulfur oxides (SO₂).[5]

Q2: At what temperatures does dibutyl sulfide and its oxidized products decompose?

Q3: What analytical techniques are most suitable for identifying and quantifying DBS and its decomposition products?

A3: Gas chromatography (GC) coupled with a suitable detector is the most common and effective technique.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating and identifying volatile and semi-volatile decomposition products.

• Gas Chromatography with Sulfur Chemiluminescence Detector (GC-SCD): This technique is highly specific and sensitive for sulfur-containing compounds, making it ideal for quantifying DBS, DBSO, and DBSO₂.

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This is a specialized technique used to analyze the products of thermal decomposition. The sample is rapidly heated to a high temperature in an inert atmosphere, and the resulting fragments are separated and identified by GC-MS.

Troubleshooting Guides

Problem 1: Poor peak shape (tailing or fronting) in the chromatogram.

Possible Cause	Suggested Solution
Active sites in the GC system	Deactivate the injector liner and use a column specifically designed for sulfur analysis. If tailing persists, consider replacing the liner and trimming the first few centimeters of the column.
Column overload	Reduce the injection volume or dilute the sample. Using a column with a larger internal diameter and thicker film can also increase sample capacity.
Inappropriate injection temperature	Optimize the injector temperature. A temperature that is too low can cause slow vaporization and peak tailing, while a temperature that is too high can cause thermal degradation of the analytes.

Problem 2: Inconsistent retention times.

Possible Cause	Suggested Solution
Leaks in the carrier gas line	Perform a leak check of the entire GC system, from the gas source to the detector, and tighten or replace any leaking fittings.
Fluctuations in oven temperature	Ensure the GC oven is properly calibrated and that the temperature program is consistent between runs.
Column degradation	Over time, the stationary phase of the column can degrade. If retention times consistently shift, it may be time to replace the column.

Problem 3: Presence of unexpected peaks (artifacts).

Possible Cause	Suggested Solution
Solvent-related artifacts	Certain solvents, like dimethyl sulfoxide (DMSO), can decompose in the hot injector and produce artifact peaks such as methanethiol, dimethyl sulfide, and dimethyl disulfide. If using DMSO as a diluent, run a blank injection of the solvent to identify any potential artifacts. Consider using a more inert solvent if possible.
Septum bleed	Pieces of the injector septum can break off and enter the liner, leading to extraneous peaks. Use high-quality, low-bleed septa and replace them regularly.
Contamination from previous injections	Implement a thorough cleaning method for the syringe between injections. Run a solvent blank after analyzing a highly concentrated sample to check for carryover.

Experimental Protocols

Protocol 1: Identification of Oxidative Decomposition Products

This protocol describes the oxidation of dibutyl sulfide using hydrogen peroxide, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Dibutyl sulfide (DBS)

• 30% Hydrogen peroxide (H₂O₂)

• Glacial acetic acid

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• GC-MS system

Procedure:

• Oxidation Reaction:

  • In a round-bottom flask, dissolve a known amount of dibutyl sulfide in glacial acetic acid.

  • Slowly add a stoichiometric excess of 30% hydrogen peroxide to the solution while stirring at room temperature. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • To favor the formation of dibutyl sulfoxide, a smaller excess of H₂O₂ is used. For the formation of dibutyl sulfone, a larger excess of H₂O₂ and gentle heating may be required.

• Work-up:

  • Once the reaction is complete, carefully neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Remove the solvent using a rotary evaporator to obtain the crude product mixture.

• GC-MS Analysis:

  • Dissolve a small amount of the product mixture in a suitable solvent (e.g., dichloromethane).

  • Inject an appropriate volume into the GC-MS system.

  • A suggested temperature program for the GC oven is: hold at 40°C for 1 minute, then ramp up to 260°C at a rate of 30°C/min, and hold for 2 minutes.

  • Identify the peaks corresponding to DBS, DBSO, and DBSO₂ by comparing their mass spectra with a library (e.g., NIST) and their retention times with known standards.

Protocol 2: Characterization of Thermal Decomposition Products

This protocol outlines the use of Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) to analyze the thermal decomposition products of dibutyl sulfide.

Materials:

• Dibutyl sulfide (DBS)

• Py-GC-MS system

• Sample cups for pyrolysis

Procedure:

• Sample Preparation:

  • Place a small, accurately weighed amount of dibutyl sulfide into a pyrolysis sample cup.

• Py-GC-MS Analysis:

  • Place the sample cup into the autosampler of the pyrolyzer.

  • For a "single-shot" analysis, program the pyrolyzer to rapidly heat the sample to a high temperature (e.g., >500°C) in an inert atmosphere (e.g., helium).

  • The resulting pyrolysis products (pyrolyzates) are then transferred directly to the GC column for separation.

  • The GC oven temperature program and MS parameters should be optimized to achieve good separation and identification of the expected smaller, more volatile decomposition products.

  • A "double-shot" analysis can also be performed, which includes an initial lower temperature thermal desorption step (e.g., 80-350°C) to analyze for any volatile impurities before the high-temperature pyrolysis.

• Data Analysis:

  • Identify the pyrolyzates by interpreting their mass spectra and comparing them with spectral libraries.

  • The relative abundance of the different products can provide insights into the thermal decomposition pathways.

Data Presentation

Table 1: GC Retention Times of Dibutyl Sulfide and its Oxidation Products

Compound	Retention Time (min)
Dibutyl sulfide (DBS)	6.60
Dibutyl sulfoxide (DBSO)	10.58
Dibutyl sulfone (DBSO₂)	11.20
Data obtained from a study using a specific GC-AED system and temperature program. Retention times may vary depending on the analytical conditions.

Table 2: Example Quantitative Data for Oxidative Decomposition of Dibutyl Sulfide

Reaction Time (min)	DBS Conversion (%)	DBSO Yield (%)	DBSO₂ Yield (%)
10	50	45	5
30	90	75	15
60	>99	60	39
120	>99	15	84
Hypothetical data based on typical sulfide oxidation kinetics where the sulfoxide is an intermediate.

Visualizations

Caption: Oxidative decomposition pathway of dibutyl sulfide.

Caption: General experimental workflow for analyzing DBS decomposition.

References

• 1. researchgate.net [researchgate.net]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions [mdpi.com]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Automatic mechanism generation for pyrolysis of di-tert-butyl sulfide - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. cpchem.com [cpchem.com]

Reference Data & Comparative Studies

Confirming the Structure of Dibutyl Sulfide: A Comparative Guide to ¹H and ¹³C NMR Spectral Analysis

FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the realm of chemical analysis and structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique. For researchers, scientists, and professionals in drug development, the accurate interpretation of NMR spectra is paramount for the confirmation of molecular structures. This guide provides a detailed ¹H and ¹³C NMR spectral analysis of dibutyl sulfide and compares its spectral features with those of its structural isomers, offering a clear framework for structure confirmation.

Introduction to Dibutyl Sulfide and its Isomers

Dibutyl sulfide, an organosulfur compound with the molecular formula C₈H₁₈S, plays a role in various chemical syntheses. The confirmation of its structure, as opposed to its isomers, is critical to ensure the desired chemical properties and reactivity. This guide focuses on the comparison of dibutyl sulfide with its isomers: di-sec-butyl sulfide, diisobutyl sulfide, and di-tert-butyl sulfide. Each isomer, while sharing the same molecular formula, possesses a unique arrangement of atoms, leading to distinct NMR spectra.

Comparative ¹H and ¹³C NMR Spectral Data

The power of NMR spectroscopy in distinguishing between isomers lies in the sensitivity of nuclear spins to their local electronic environment. The chemical shift (δ), splitting pattern (multiplicity), and coupling constants (J) provide a detailed fingerprint of the molecular structure.

¹H NMR Spectral Data Comparison

The ¹H NMR spectra of dibutyl sulfide and its isomers are presented in Table 1. The chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Table 1: ¹H NMR Spectral Data of Dibutyl Sulfide and Its Isomers in CDCl₃

Compound Name	Structure	δ (ppm)	Multiplicity	Integration	Assignment
Dibutyl Sulfide	CH₃(CH₂)₂CH₂-S-CH₂(CH₂)₂CH₃	2.51	Triplet	4H	α-CH₂
1.58	Sextet	4H	β-CH₂
1.40	Sextet	4H	γ-CH₂
0.92	Triplet	6H	δ-CH₃
Di-sec-butyl Sulfide	CH₃CH₂CH(CH₃)-S-CH(CH₃)CH₂CH₃	2.70	Multiplet	2H	α-CH
1.56	Multiplet	4H	β-CH₂
1.25	Doublet	6H	α'-CH₃
0.99	Triplet	6H	γ-CH₃
Diisobutyl Sulfide	(CH₃)₂CHCH₂-S-CH₂CH(CH₃)₂	2.42	Doublet	4H	α-CH₂
1.89	Nonet	2H	β-CH
1.00	Doublet	12H	γ-CH₃
Di-tert-butyl Sulfide	(CH₃)₃C-S-C(CH₃)₃	1.33	Singlet	18H	α-CH₃

Note: Data for diisobutyl sulfide is based on typical chemical shift values and expected splitting patterns.

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectra provide complementary information, detailing the electronic environment of each carbon atom.

Table 2: ¹³C NMR Spectral Data of Dibutyl Sulfide and Its Isomers in CDCl₃

Compound Name	Structure	δ (ppm)	Assignment
Dibutyl Sulfide	CH₃(CH₂)₂CH₂-S-CH₂(CH₂)₂CH₃	32.1	α-CH₂
31.8	β-CH₂
22.2	γ-CH₂
13.8	δ-CH₃
Di-sec-butyl Sulfide	CH₃CH₂CH(CH₃)-S-CH(CH₃)CH₂CH₃	43.1	α-CH
29.8	β-CH₂
21.1	α'-CH₃
11.4	γ-CH₃
Diisobutyl Sulfide	(CH₃)₂CHCH₂-S-CH₂CH(CH₃)₂	40.5	α-CH₂
28.3	β-CH
22.5	γ-CH₃
Di-tert-butyl Sulfide	(CH₃)₃C-S-C(CH₃)₃	44.5	α-C
31.2	α'-CH₃

Note: Data for diisobutyl sulfide is based on typical chemical shift values.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible NMR spectra.

3.1. Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of the sulfide sample for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Selection: Use approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS as an internal standard.

• Dissolution: Dissolve the sample completely in the deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can be used to aid dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in the Pasteur pipette to prevent magnetic field inhomogeneities.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

3.2. NMR Data Acquisition

• Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended for optimal resolution.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 8-16 scans.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Number of Scans: 1024-4096 scans (due to the low natural abundance of ¹³C).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

• Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) and phase correct the resulting spectrum.

Structure Confirmation Workflow

The logical process for confirming the structure of dibutyl sulfide using NMR data is outlined in the following diagram.

Caption: Logical workflow for the confirmation of dibutyl sulfide structure using NMR spectroscopy.

Conclusion

The ¹H and ¹³C NMR spectral data provide unambiguous evidence for the structure of dibutyl sulfide. The distinct chemical shifts and splitting patterns observed for dibutyl sulfide, when compared to its structural isomers, allow for a confident and accurate structural assignment. The symmetrical nature of di-tert-butyl sulfide results in a very simple spectrum with a single peak in both ¹H and ¹³C NMR, making it easily distinguishable. The branching in di-sec-butyl and diisobutyl sulfide leads to more complex splitting patterns and a greater number of unique signals compared to the linear dibutyl sulfide. By following the detailed experimental protocols and the logical workflow presented, researchers can effectively utilize NMR spectroscopy for the definitive structural confirmation of dibutyl sulfide and related compounds.

A Comparative Guide to the Identification of Dibutyl Sulfide Functional Groups Using FTIR Spectroscopy and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Techniques for the Characterization of Dibutyl Sulfide.

In the realms of chemical synthesis, pharmaceutical development, and materials science, the accurate identification of functional groups is paramount for quality control, reaction monitoring, and structural elucidation. Dibutyl sulfide, a thioether, possesses distinct spectral characteristics that lend themselves to various analytical techniques. This guide provides a comprehensive comparison of Fourier-Transform Infrared (FTIR) spectroscopy with other common analytical methods—Raman spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS)—for the identification of dibutyl sulfide's functional groups. We present supporting experimental data, detailed methodologies, and a comparative analysis to assist researchers in selecting the most appropriate technique for their specific needs.

FTIR Spectroscopy for Dibutyl Sulfide Identification

FTIR spectroscopy is a rapid and non-destructive technique that measures the absorption of infrared radiation by a molecule's vibrational modes. For dibutyl sulfide, the key functional groups are the carbon-sulfur (C-S) single bond and the carbon-hydrogen (C-H) bonds within the butyl chains.

The FTIR spectrum of dibutyl sulfide is characterized by strong absorptions in the C-H stretching region and weaker, more complex absorptions in the fingerprint region where the C-S stretch is observed.

Quantitative Data: FTIR Absorption Bands for Dibutyl Sulfide

The following table summarizes the characteristic infrared absorption bands for dibutyl sulfide, with data interpreted from the National Institute of Standards and Technology (NIST) spectral database.[1][2][3]

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Functional Group
2958	Asymmetric C-H Stretch	Strong	-CH₃
2931	Asymmetric C-H Stretch	Strong	-CH₂-
2872	Symmetric C-H Stretch	Strong	-CH₃
2862	Symmetric C-H Stretch	Strong	-CH₂-
1466	C-H Scissoring/Bending	Medium	-CH₂-, -CH₃
1378	C-H Bending	Medium	-CH₃
~730	C-S Stretch	Weak to Medium	Thioether (C-S)

Note: The C-S stretching vibration for thioethers typically appears in the 600-800 cm⁻¹ range and can be weak and difficult to assign definitively due to overlapping peaks in the fingerprint region.[4]

Comparison with Alternative Analytical Techniques

While FTIR provides a quick and valuable fingerprint of dibutyl sulfide, other techniques can offer more detailed structural information or higher sensitivity.

Technique	Principle	Information Provided	Advantages for Dibutyl Sulfide ID	Disadvantages for Dibutyl Sulfide ID
FTIR Spectroscopy	Infrared absorption causing molecular vibrations	Presence of C-H and C-S functional groups	Fast, non-destructive, easy to use	C-S stretch can be weak and in a crowded region, not definitive for isomers
Raman Spectroscopy	Inelastic scattering of monochromatic light	Complementary vibrational information, strong S-S and C-S signals	Excellent for C-S and S-S bonds, minimal sample prep, can use aqueous solutions	Can be affected by fluorescence, may be less sensitive for some functional groups
NMR Spectroscopy (¹H and ¹³C)	Nuclear spin transitions in a magnetic field	Detailed connectivity of atoms (C-H framework)	Unambiguous structure elucidation, distinguishes isomers	Lower sensitivity, more expensive instrumentation, requires deuterated solvents
Mass Spectrometry (MS)	Ionization and mass-to-charge ratio measurement	Molecular weight and fragmentation pattern	High sensitivity, provides molecular weight, can be coupled with GC for mixture analysis	Destructive technique, fragmentation can be complex to interpret

Experimental Protocols

FTIR Spectroscopy of Liquid Dibutyl Sulfide (ATR Method)

• Instrument Setup: Ensure the FTIR spectrometer is powered on and the Attenuated Total Reflectance (ATR) accessory is clean.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small drop of dibutyl sulfide onto the center of the ATR crystal.

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Raman Spectroscopy of Dibutyl Sulfide

• Instrumentation: Use a Raman spectrometer equipped with a laser source (e.g., 785 nm).

• Sample Preparation: Place a small amount of dibutyl sulfide in a glass vial or on a microscope slide.

• Data Acquisition: Focus the laser on the sample and acquire the Raman spectrum. Acquisition times and laser power may need to be optimized to obtain a good signal-to-noise ratio and avoid sample heating.

• Spectral Analysis: Identify the characteristic Raman shifts for the C-S and C-H vibrations. The C-S stretch in sulfides typically appears in the 600-750 cm⁻¹ region.

¹H and ¹³C NMR Spectroscopy of Dibutyl Sulfide

• Sample Preparation: Dissolve approximately 5-10 mg of dibutyl sulfide in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer and lock and shim the instrument.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 8-16 scans.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum. This will require a larger number of scans (e.g., 128 or more) due to the lower natural abundance of ¹³C. Proton decoupling is typically used to simplify the spectrum.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

Gas Chromatography-Mass Spectrometry (GC-MS) of Dibutyl Sulfide

• Sample Preparation: Prepare a dilute solution of dibutyl sulfide in a volatile organic solvent (e.g., dichloromethane or hexane).

• GC Method:

  • Injector: Set to a temperature of ~250 °C.

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C).

  • Carrier Gas: Use helium at a constant flow rate.

• MS Method:

  • Ionization: Use Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS. The components will be separated by the GC and subsequently analyzed by the MS.

• Data Analysis: Identify the peak corresponding to dibutyl sulfide in the total ion chromatogram. Analyze the mass spectrum of this peak to determine the molecular ion and fragmentation pattern.

Visualization of Analytical Workflows

References

• 1. Butyl sulfide [webbook.nist.gov]
• 2. Butyl sulfide [webbook.nist.gov]
• 3. Butyl sulfide [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Dibutyl Sulfide and Diethyl Sulfide as Reaction Media

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in chemical synthesis, capable of significantly influencing reaction rates, yields, and selectivity. This guide provides a comprehensive comparison of two structurally similar thioethers, dibutyl sulfide and diethyl sulfide, when employed as reaction media. While direct comparative experimental data is limited, this document extrapolates from their fundamental physical and chemical properties to offer insights into their potential performance in various reaction scenarios.

Executive Summary

Dibutyl sulfide and diethyl sulfide, both dialkyl sulfides, share key chemical characteristics but differ significantly in their physical properties. These differences, primarily driven by the size of their alkyl chains, have considerable implications for their application as reaction solvents. Diethyl sulfide, with its lower boiling point and higher volatility, may be suitable for reactions requiring lower temperatures and easy solvent removal. In contrast, dibutyl sulfide's higher boiling point and lower volatility make it a candidate for higher temperature reactions where solvent containment is crucial. The choice between these two solvents will ultimately depend on the specific requirements of the chemical transformation, including reaction temperature, the polarity of reactants and transition states, and practical considerations such as safety and cost.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key physical, chemical, and safety properties of dibutyl sulfide and diethyl sulfide to facilitate a clear comparison.

Table 1: Physical Properties

Property	Dibutyl Sulfide	Diethyl Sulfide
Molecular Formula	C8H18S[1]	C4H10S[2]
Molar Mass	146.30 g/mol [1]	90.19 g/mol [2]
Appearance	Colorless to pale yellow liquid[1]	Colorless oily liquid
Odor	Garlic-like, repulsive	Garlic-like
Boiling Point	188-189 °C	92 °C
Melting Point	-76 °C	-100 °C
Density	0.838 g/mL at 25 °C	0.837 g/mL at 25 °C
Vapor Pressure	5.17 mmHg at 37.7 °C	105 mmHg at 37.7 °C
Solubility in Water	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in ethanol and ether	Miscible with alcohol and ether

Table 2: Safety and Handling

Parameter	Dibutyl Sulfide	Diethyl Sulfide
Flash Point	77 °C (closed cup)	-9 °C (closed cup)
Hazard Statements	Combustible liquid. Causes skin and serious eye irritation. Toxic if inhaled. May cause drowsiness or dizziness.	Highly flammable liquid and vapor. Causes skin and serious eye irritation.
Personal Protective Equipment	Gloves, safety goggles, fume hood.	Gloves, safety goggles, fume hood, flame-retardant clothing.
Environmental Impact	Toxic to aquatic life with long-lasting effects. Not expected to be readily biodegradable.	Harmful to aquatic life with long-lasting effects. Not readily biodegradable.

Experimental Protocols

While specific, direct comparative studies are not prevalent in the literature, the following are generalized experimental protocols for common organic reactions where dialkyl sulfides could potentially be used as solvents. These protocols are provided as a reference and would require optimization for the specific substrates and chosen sulfide solvent.

Williamson Ether Synthesis

The Williamson ether synthesis is a robust method for the formation of ethers via an S\textsubscript{N}2 reaction between an alkoxide and a primary alkyl halide. The choice of solvent can influence the reaction rate by affecting the solubility of the reactants and the solvation of the nucleophile.

Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the alcohol (1.0 eq.) in the chosen solvent (dibutyl sulfide or diethyl sulfide).

• Add a strong base, such as sodium hydride (1.1 eq.), portion-wise at 0 °C to form the alkoxide.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add the primary alkyl halide (1.0 eq.) dropwise to the reaction mixture.

• Heat the reaction to a gentle reflux and monitor the progress by thin-layer chromatography (TLC). The reaction temperature will be dictated by the boiling point of the solvent.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Grignard Reaction

Grignard reactions are a cornerstone of carbon-carbon bond formation. They are highly sensitive to protic solvents, making anhydrous ethers the traditional solvents of choice. While less common, dialkyl sulfides could be explored as alternative anhydrous, non-protic media.

Protocol:

• Ensure all glassware is rigorously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings (1.2 eq.) in a round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Add a small crystal of iodine to the magnesium.

• In the dropping funnel, place a solution of the alkyl or aryl halide (1.0 eq.) in anhydrous dibutyl sulfide or diethyl sulfide.

• Add a small portion of the halide solution to the magnesium turnings to initiate the reaction, which is indicated by a color change and gentle refluxing.

• Once the reaction has initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

• Cool the Grignard reagent to 0 °C and add a solution of the carbonyl compound (1.0 eq.) in the same anhydrous sulfide solvent dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an appropriate organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the use of dibutyl sulfide and diethyl sulfide as reaction media.

Caption: Logical relationships between the physical properties of the sulfides and their implications for use as reaction media.

References

• 1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl sulfide | C4H10S | CID 9609 - PubChem [pubchem.ncbi.nlm.nih.gov]

Dibutyl sulfide versus dimethyl sulfide: a comparative study of solvent properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the solvent properties of dibutyl sulfide and dimethyl sulfide, two common thioethers. The information presented is intended to assist researchers in selecting the appropriate solvent for their specific applications, with a focus on data-driven comparisons and experimental methodologies.

Overview of Physical and Chemical Properties

The selection of a solvent is a critical decision in chemical synthesis and drug development, profoundly impacting reaction rates, yields, and the solubility of reagents. Dibutyl sulfide and dimethyl sulfide, while both belonging to the thioether class of compounds, exhibit distinct physical and chemical properties that dictate their suitability for different applications.

Dimethyl sulfide (DMS) is a volatile, low-boiling-point solvent, making it suitable for reactions requiring easy removal of the solvent post-reaction.[1] In contrast, dibutyl sulfide has a significantly higher boiling point and lower vapor pressure, rendering it a better choice for higher temperature reactions where solvent containment is necessary.[2] The larger alkyl chains in dibutyl sulfide also contribute to its lower polarity compared to dimethyl sulfide, which influences its solvency for nonpolar compounds.

The following table summarizes the key physical and chemical properties of dibutyl sulfide and dimethyl sulfide, providing a quantitative basis for comparison.

Property	Dibutyl Sulfide	Dimethyl Sulfide
Molecular Formula	C8H18S	C2H6S
Molecular Weight	146.29 g/mol [3]	62.13 g/mol [1]
Boiling Point	188-189 °C	37 °C
Melting Point	-80 °C	-98 °C
Density	0.838 g/mL at 25 °C	0.846 g/cm³
Flash Point	62 °C	-38 °C
Vapor Pressure	5.17 mmHg at 37.7 °C	53.7 kPa at 20 °C
Water Solubility	Insoluble	Slightly soluble
Solubility in Organic Solvents	Soluble in ether and ethanol	Soluble in ethanol and ether

Experimental Protocols for Property Determination

Accurate determination of solvent properties is crucial for their effective application. Below are detailed methodologies for key experiments used to characterize dibutyl sulfide and dimethyl sulfide.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. The Thiele tube method is a common and efficient technique for determining the boiling point of small liquid samples.

Procedure:

• A small amount of the liquid (a few milliliters) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the liquid.

• The test tube is attached to a thermometer and heated in a Thiele tube containing heating oil.

• The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a volatile substance can vaporize to form an ignitable mixture with air. The Pensky-Martens closed-cup tester is a widely used apparatus for this determination.

Procedure:

• The sample is placed in the test cup of the Pensky-Martens apparatus.

• The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

• An ignition source is directed into the cup at regular temperature intervals.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite.

Determination of Solubility

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature. A general qualitative method is described below.

Procedure:

• Approximately 0.1 g of the solid solute (or 0.2 mL of a liquid solute) is placed in a test tube.

• The solvent is added in small portions (e.g., 1 mL at a time) with constant agitation.

• The mixture is observed for the dissolution of the solute.

• The solubility can be qualitatively described as soluble, slightly soluble, or insoluble based on the amount of solvent required to dissolve the solute. For quantitative analysis, the saturated solution is analyzed to determine the concentration of the dissolved solute.

Comparative Applications in Organic Synthesis

While direct comparative studies of dibutyl sulfide and dimethyl sulfide as solvents in specific reactions are not abundant in the literature, their differing physical properties suggest distinct advantages in various synthetic contexts.

Dimethyl sulfide is often used in reactions where its low boiling point facilitates easy removal after the reaction is complete. It is also a key reagent and byproduct in the Swern oxidation, a mild and selective method for oxidizing primary and secondary alcohols to aldehydes and ketones.

Dibutyl sulfide, with its higher boiling point, is more suitable for reactions requiring elevated temperatures. Its use as a solvent in the synthesis of other organic compounds, such as in the preparation of dibutyl sulfoxide (DBSO), highlights its utility in processes where higher temperatures are necessary for reasonable reaction rates. DBSO, in turn, is a valuable solvent for the extraction of various metals.

Below is a generalized workflow for the synthesis of a thioether, a reaction where either dibutyl sulfide or dimethyl sulfide could potentially be used as a solvent, depending on the specific reactants and desired reaction conditions.

Generalized workflow for thioether synthesis.

Logical Comparison of Solvent Effects in Nucleophilic Substitution Reactions

The synthesis of thioethers often proceeds via a nucleophilic substitution (SN2) mechanism. The choice of solvent can significantly impact the rate of such reactions.

• Dimethyl Sulfide: As a more polar aprotic solvent compared to dibutyl sulfide, dimethyl sulfide would be expected to better solvate the cation of the thiol salt (thiolate), leaving the anionic nucleophile more "naked" and reactive. This would generally lead to a faster SN2 reaction rate. However, its low boiling point restricts its use to lower temperature reactions.

• Dibutyl Sulfide: Being less polar, dibutyl sulfide would be a poorer solvent for the ionic thiolate, potentially leading to lower reaction rates at comparable temperatures. However, its high boiling point allows for reactions to be conducted at much higher temperatures, which can significantly increase the reaction rate and offset the negative effect of lower polarity.

Therefore, the choice between dimethyl sulfide and dibutyl sulfide as a solvent for a nucleophilic substitution reaction would depend on the reactivity of the substrates and the desired reaction temperature. For highly reactive substrates, the higher polarity of dimethyl sulfide at lower temperatures might be advantageous. For less reactive substrates requiring higher activation energy, the ability to heat the reaction to a high temperature in dibutyl sulfide would be the deciding factor.

Conclusion

Dibutyl sulfide and dimethyl sulfide are both useful thioether solvents with distinct properties that make them suitable for different applications. Dimethyl sulfide is a volatile, relatively polar solvent ideal for low-temperature reactions where easy solvent removal is desired. Dibutyl sulfide is a high-boiling, less polar solvent well-suited for high-temperature syntheses. The selection of one over the other should be based on a careful consideration of the reaction conditions, the nature of the reactants and products, and the desired outcome of the chemical transformation. The data and experimental protocols provided in this guide offer a foundation for making an informed decision.

References

• 1. Dimethyl sulfide - Wikipedia [en.wikipedia.org]
• 2. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dibutyl sulfide synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to Alternatives for Dibutyl Sulfide in Palladium and Platinum Solvent Extraction

The efficient separation and recovery of palladium (Pd) and platinum (Pt) are critical in hydrometallurgical processes, particularly when recycling spent catalysts. Dibutyl sulfide has been a known reagent for this purpose; however, the continuous drive for process optimization, improved selectivity, and enhanced stability has led to the investigation of several alternative extractants. This guide provides a detailed comparison of prominent alternatives, supported by experimental data, to assist researchers and professionals in selecting the optimal reagent for their specific needs. The alternatives evaluated include other thioethers, sulfoxides, oximes, and amine-based extractants, each presenting a unique performance profile in terms of extraction efficiency, selectivity, and stripping characteristics.

Comparative Performance of Extractants

The selection of an appropriate extractant is a critical decision in the design of a solvent extraction circuit for palladium and platinum. The following table summarizes the quantitative performance of dibutyl sulfide and its key alternatives under various experimental conditions.

Extractant	Target Metal(s)	Aqueous Phase Conditions	Organic Phase Conditions	Extraction Efficiency (%)	Stripping Agent	Stripping Efficiency (%)	Selectivity/Separation Notes
Dibutyl Sulfide	Pd(II), Pt(IV)	2 M H⁺	0.344 M Dibutyl Sulfide	Pd: >99	Pd: 9 M NH₃Pt: 12 g/L NaCl	Pd: 96.3Pt: 88.9	Good separation of Pd and Pt is achievable under optimized conditions.[1]
Cyanex 471X	Pd(II)	Leach Liquor (HCl)	10% v/v Cyanex 471X	Pd: ~100	Acidified Thiourea	~46 (higher in practice due to precipitation)	Excellent kinetic selectivity for Pd(II) over Pt(IV). Fe(III) is co-extracted but can be scrubbed with water.[2][3]
MSO (Sulfoxide)	Pd(II), Pt(IV)	1.5 M HCl	25% v/v MSO	Pd: High (not specified)	3% NH₄Cl + 3 M NH₃·H₂O	Pd: 95.1	Achieves a very high separation coefficient for Pd over Pt (up to 758).[4]
LIX 84-I (Oxime)	Pd(II)	3 M HCl Leach Liquor	0.5% v/v LIX 84-I in Kerosene	Pd: >99 (2 stages)	0.5 M Thiourea + 1 M HCl	Quantitative	Highly selective for Pd(II) over Pt(IV) and other base metals from chloride media.[5]
Alamine 336 (Amine)	Pt(IV)	3 M HCl (Pd-free raffinate)	5% v/v Alamine 336 in Kerosene	Pt: High (co-extracts Fe)	0.5 M Thiourea + 0.1 M HCl	Complete	Used for Pt recovery after Pd has been selectively removed. Requires scrubbing of co-extracted iron.
Aliquat 336 (Amine)	Pt(IV)	Pd-Fe free raffinate	0.011 M Aliquat 336	Pt: 99.7	0.5 M Thiourea + 0.5 M HCl	99.9	Excellent for selective Pt extraction from a purified stream (post-Pd and Fe removal).
Cyphos IL 101	Pd(II)	5 M HCl Leach Liquor	Undiluted IL	Pd: ~99	Thiourea solution	90	Efficiently extracts Pd from highly acidic solutions, though Fe(III) is also co-extracted.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental results. Below are representative protocols for key extraction systems.

1. Palladium Extraction using LIX 84-I

• Objective: To selectively extract Palladium(II) from a hydrochloric acid leach liquor containing Platinum(IV) and other metals.

• Aqueous Phase Preparation: A synthetic or real leach liquor from a spent automobile catalyst is used, typically containing 150 mg/L Pd, 550 mg/L Pt, and various base metals in a 3 M HCl matrix.

• Organic Phase Preparation: The organic phase consists of 0.5% (v/v) LIX 84-I dissolved in kerosene.

• Extraction Procedure:

  • The aqueous and organic phases are mixed at an aqueous-to-organic (A/O) phase ratio of 3:1.

  • The mixture is agitated for a sufficient time (e.g., 30 minutes) to reach equilibrium at ambient temperature.

  • The phases are allowed to separate, and the aqueous phase (raffinate) is collected for analysis.

  • For quantitative extraction, the process can be repeated in a second stage with fresh organic phase.

• Stripping Procedure:

  • The palladium-loaded organic phase is contacted with a stripping solution of 0.5 M thiourea in 1 M HCl.

  • The phases are mixed, typically at an O/A ratio of 5:1 to concentrate the palladium.

  • After phase separation, the palladium-rich aqueous solution is collected.

2. Kinetic Separation of Palladium from Platinum using Cyanex 471X

• Objective: To achieve a kinetic separation of Palladium(II) from Platinum(IV) from a real spent catalyst leachate.

• Aqueous Phase Preparation: A real leach solution from a spent catalyst is utilized, containing both Pd(II) and Pt(IV) chlorocomplexes.

• Organic Phase Preparation: A solution of Cyanex 471X (e.g., 10% v/v) is prepared in a suitable diluent like kerosene.

• Extraction Procedure:

  • The aqueous and organic phases are contacted at a controlled temperature of 50°C.

  • The mixture is agitated for a precise contact time of 15 minutes to exploit the faster extraction kinetics of Pd(II) compared to Pt(IV).

  • Following phase separation, the loaded organic phase is selectively enriched with Pd(II).

• Scrubbing and Stripping:

  • Scrubbing: If significant iron (Fe(III)) is co-extracted, the loaded organic phase is first scrubbed with water to remove the majority of the iron.

  • Stripping: The scrubbed organic phase is then contacted with an acidic thiourea solution to strip the palladium.

Logical Framework for Extractant Evaluation

The selection of an optimal solvent extraction system involves a series of logical steps, from initial leaching to the final recovery of pure metals. The following diagram illustrates a generalized workflow for evaluating and comparing different extractant systems for Pd and Pt separation.

Caption: Workflow for evaluating alternatives in Pd/Pt solvent extraction.

This guide demonstrates that several viable alternatives to dibutyl sulfide exist for the extraction of palladium and platinum. Oximes like LIX 84-I and phosphine sulfides like Cyanex 471X offer excellent selectivity for palladium, while amine-based extractants such as Alamine 336 and Aliquat 336 are highly effective for recovering platinum from palladium-depleted streams. The optimal choice depends on the specific composition of the feed solution, desired purity of the final products, and overall process economics.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Process for the separation and recovery of palladium and platinum from spent automobile catalyst leach liquor using LIX 84I and Alamine 336 - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Dibutyl Sulfide as an Internal Standard in X-ray Fluorescence (XRF) for Sulfur Analysis

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of sulfur in petroleum products and other liquid hydrocarbon matrices is critical for regulatory compliance, quality control, and process optimization. X-ray fluorescence (XRF) spectrometry is a widely adopted analytical technique for this purpose due to its speed, precision, and minimal sample preparation requirements. The use of an internal standard can significantly improve the accuracy and precision of XRF analysis by correcting for variations in sample matrix, density, and instrument drift.

This guide provides a comparative overview of dibutyl sulfide, a commonly used compound for creating calibration standards, and zirconium octoate, an alternative internal standard for the determination of sulfur in liquid samples by XRF.

Performance Comparison of Analytical Methods

Parameter	Method Based on Dibutyl Sulfide (ASTM D4294)	Method Using Zirconium Octoate Internal Standard (Based on ISO 14596 principles)	Alternative Internal Standards
Analyte	Total Sulfur	Total Sulfur	Various Elements (not specifically validated for sulfur in hydrocarbons)
Matrix	Petroleum and petroleum products (diesel, gasoline, crude oil, etc.)[1]	Liquid petroleum products[2][3]	Aqueous solutions, geological samples, alloys[4]
Internal Standard	Not explicitly used as an internal standard in all samples; used to prepare external calibration standards.[1]	Zirconium Octoate	Gallium (Ga), Yttrium (Y), Scandium (Sc)
Repeatability (r)	r = 0.029 (S + 0.6) where S is the sulfur concentration in mg/kg. For a 500 ppm S sample, r is approximately 14.8 mg/kg.	Data from specific instrument application notes show excellent repeatability. For a sample with ~3.6% sulfur, the standard deviation of repeat measurements was 0.008.	Dependent on analyte and matrix.
Reproducibility (R)	R = 0.063 (S + 0.6) where S is the sulfur concentration in mg/kg. For a 500 ppm S sample, R is approximately 31.8 mg/kg.	Not explicitly stated in available documents.	Dependent on analyte and matrix.
Limit of Detection (LOD)	Pooled limit of quantitation (PLOQ) is 16.0 mg/kg.	Dependent on instrumentation; can reach low ppm levels.	Dependent on instrumentation and element.
Primary Application	Routine analysis of sulfur in a wide range of petroleum products.	Analysis of sulfur in petroleum products where correction for matrix effects is critical.	General multi-element analysis in various matrices.

Experimental Protocols

Method 1: External Calibration Using Standards Prepared from Dibutyl Sulfide (Based on ASTM D4294)

This method relies on establishing a calibration curve using a series of standards of known sulfur concentration. Dibutyl sulfide is a common, high-purity source of sulfur for preparing these standards.

1. Preparation of Calibration Standards:

• Prepare a primary standard by accurately weighing a known amount of high-purity dibutyl sulfide and dissolving it in a sulfur-free hydrocarbon solvent (e.g., white oil) to a specific volume.

• Create a series of working standards by serial dilution of the primary standard with the sulfur-free solvent to cover the expected concentration range of the unknown samples.

2. Instrument Calibration:

• Set up the XRF spectrometer according to the manufacturer's instructions for sulfur analysis.

• Measure the X-ray fluorescence intensity of the sulfur Kα line for each calibration standard.

• Construct a calibration curve by plotting the net sulfur intensity against the known sulfur concentration of the standards.

3. Sample Analysis:

• Thoroughly mix the unknown sample and transfer it to an XRF sample cup, ensuring a consistent sample depth.

• Measure the sulfur Kα intensity of the unknown sample.

• Determine the sulfur concentration of the unknown sample by interpolating its intensity on the calibration curve.

Method 2: Internal Standard Method Using Zirconium Octoate (Based on ISO 14596)

This method involves adding a constant amount of an internal standard (zirconium octoate) to all samples and calibration standards. The ratio of the sulfur signal to the zirconium signal is used for quantification, which corrects for variations in sample amount and matrix effects.

1. Preparation of Standards and Samples:

• Prepare a series of calibration standards with known sulfur concentrations in a suitable sulfur-free oil.

• Accurately add a fixed amount of zirconium octoate solution to each calibration standard and all unknown samples.

• Thoroughly homogenize all prepared standards and samples.

2. XRF Analysis:

• Configure the XRF spectrometer to measure the intensities of both the sulfur Kα line and the zirconium Lα line.

• For each standard, calculate the ratio of the net sulfur Kα intensity to the net zirconium Lα intensity.

• Create a calibration curve by plotting the intensity ratio against the sulfur concentration of the standards.

3. Quantification:

• Measure the sulfur Kα and zirconium Lα intensities for each unknown sample.

• Calculate the intensity ratio for each unknown sample.

• Determine the sulfur concentration from the calibration curve using the calculated intensity ratio.

Logical Workflow for XRF Analysis with an Internal Standard

Workflow for XRF analysis using an internal standard.

Discussion

The choice between using an external calibration method with standards prepared from dibutyl sulfide and an internal standard method with a compound like zirconium octoate depends on the specific analytical requirements.

• Dibutyl Sulfide (External Calibration): This approach is straightforward and widely adopted in standard methods like ASTM D4294. It is highly effective when the sample matrices are consistent and well-matched with the calibration standards. The performance data for these methods, including repeatability and reproducibility, are well-documented.

• Zirconium Octoate (Internal Standard): The addition of an internal standard to every sample and standard, as outlined in methods like ISO 14596, provides a higher level of correction for variations in sample density, sample volume, and instrumental drift. This can be particularly advantageous for samples with variable matrices, where matrix effects can significantly influence the accuracy of the results. The internal standard helps to compensate for these variations, potentially leading to more robust and accurate measurements across a wider range of sample types.

• Other Potential Internal Standards: Elements like gallium (Ga) , yttrium (Y) , and scandium (Sc) have been used as internal standards in XRF for various applications, typically in aqueous or solid matrices. Their suitability for sulfur analysis in hydrocarbon matrices would require specific validation to ensure chemical compatibility, stability, and the absence of spectral interferences.

References

• 1. labtorg.kz [labtorg.kz]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. old.vscht.cz [old.vscht.cz]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Catalyzing Prowess of Dialkyl Sulfides

For Researchers, Scientists, and Drug Development Professionals

The catalytic activity of dialkyl sulfides is a critical area of study in organic synthesis, with broad implications for drug development and industrial processes. This guide provides an objective comparison of the catalytic performance of various dialkyl sulfides in oxidation reactions, supported by experimental data. The information presented herein is intended to assist researchers in selecting optimal catalytic systems for their specific applications.

Comparative Catalytic Activity in Oxidation Reactions

The selective oxidation of sulfides to sulfoxides and subsequently to sulfones is a fundamental transformation in organic chemistry. The efficiency of this process is highly dependent on the structure of the sulfide and the nature of the catalytic system employed. This section compares the catalytic activity of a homologous series of dialkyl sulfides in the presence of a common oxidant, hydrogen peroxide (H₂O₂), often in conjunction with a metal catalyst.

Table 1: Catalytic Oxidation of Various Dialkyl Sulfides

Dialkyl Sulfide	Catalyst System	Oxidant	Solvent	Temperature (°C)	Conversion (%)	Sulfoxide Selectivity (%)	Sulfone Selectivity (%)	Reference
Dimethyl Sulfide (DMS)	V₂O₅/TiO₂	Ozone	Gas Phase	150	99.9	Low (Mainly CO₂ and SO₂)	Low	[1]
Dimethyl Sulfide (DMS)	La₂O₃	t-BuOOH	Acetonitrile	Room Temp.	High	High	Low	[2]
Diethyl Sulfide (DES)	H₂O₂	Acetic Acid	Acetic Acid	Room Temp.	>95	High	Not Reported	[3]
Dibutyl Disulfide	Methyltrioxorhenium(VII)	H₂O₂	Acetonitrile/H₂O	25	~100 (to thiosulfinate)	High	Low	[4]
Isomeric Butyl Methyl Thioethers	TS-1 Zeolite	H₂O₂	Not Specified	Not Specified	Varies	Varies	Varies	[5]

Note: Direct comparison between entries should be made with caution due to variations in experimental conditions.

Experimental Protocols

A standardized experimental protocol is crucial for the reproducible assessment of catalytic activity. Below is a general procedure for the catalytic oxidation of a dialkyl sulfide using hydrogen peroxide.

General Experimental Protocol for Catalytic Oxidation of Dialkyl Sulfides

• Catalyst Preparation/Pre-activation: The catalyst (e.g., a metal oxide or complex) is weighed and added to a reaction vessel. If required, the catalyst is pre-activated according to the specific literature procedure.

• Reaction Setup: The reaction vessel is charged with the dialkyl sulfide substrate and an appropriate solvent (e.g., acetonitrile, acetic acid). The mixture is stirred to ensure homogeneity.

• Initiation of Reaction: A stoichiometric amount of hydrogen peroxide (typically 30% aqueous solution) is added dropwise to the stirred reaction mixture. The reaction temperature is maintained at the desired level using a suitable bath.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Aliquots are withdrawn at regular intervals for analysis.

• Work-up: Upon completion, the reaction is quenched, often by the addition of a reducing agent like sodium sulfite or sodium thiosulfate to destroy excess peroxide. The product is then extracted with an organic solvent (e.g., dichloromethane). The organic layers are combined, washed with brine, and dried over an anhydrous salt (e.g., Na₂SO₄).

• Product Analysis and Quantification: The solvent is removed under reduced pressure, and the crude product is purified, typically by column chromatography. The yield and selectivity for the corresponding sulfoxide and sulfone are determined using Gas Chromatography (GC) coupled with a suitable detector (e.g., Flame Ionization Detector or Mass Spectrometer).

Reaction Mechanisms and Workflows

The catalytic oxidation of dialkyl sulfides generally proceeds through a common mechanistic pathway, which can be visualized to understand the logical flow of the reaction and the experimental process.

Caption: General experimental workflow for the catalytic oxidation of dialkyl sulfides.

The underlying mechanism for the catalytic oxidation often involves the activation of the oxidant by the catalyst, followed by the nucleophilic attack of the sulfur atom of the dialkyl sulfide on the activated oxidant.

Caption: Generalized mechanism for the catalytic oxidation of a dialkyl sulfide.

References

• 1. researchgate.net [researchgate.net]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. ruj.uj.edu.pl [ruj.uj.edu.pl]

A Comparative Guide to the Characterization of Dibutyl Sulfide Oxidation Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction products obtained from the oxidation of dibutyl sulfide. It is designed to assist researchers in understanding the synthesis, characterization, and properties of the primary oxidation products: dibutyl sulfoxide and dibutyl sulfone. This document outlines detailed experimental protocols, presents quantitative data for comparative analysis, and visualizes key chemical pathways and workflows.

Introduction to Dibutyl Sulfide Oxidation

The oxidation of dibutyl sulfide is a fundamental organic transformation that yields two primary products with distinct physical and chemical properties: dibutyl sulfoxide (DBSO) and dibutyl sulfone. The selective synthesis of either product is highly dependent on the choice of oxidizing agent and reaction conditions. Dibutyl sulfoxide is a versatile organic solvent and extracting agent, while dibutyl sulfone is a more polar and stable compound. Understanding the controlled oxidation of sulfides is crucial in various fields, including medicinal chemistry and materials science, where sulfoxides and sulfones are important functional groups.

Comparative Analysis of Oxidation Products

The oxidation of dibutyl sulfide can be controlled to selectively yield either the sulfoxide or the sulfone. The choice of oxidant and reaction conditions are the primary determinants of the product distribution.

Table 1: Comparison of Oxidation Methods for Sulfides

Oxidizing Agent	Target Product	Substrate	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Selectivity
H₂O₂ (1.1 equiv.)	Sulfoxide	Dibutyl sulfide	None	None	25	3	~95	High for Sulfoxide[1]
H₂O₂ (2.5 equiv.)	Sulfone	Diphenyl sulfide	Na₂WO₄, C₆H₅PO₃H₂, [CH₃(C₈H₁₇)₃N]HSO₄	None	60	2	~96	High for Sulfone[1]
m-CPBA (1.2 equiv.)	Sulfoxide	Aryl butyl sulfide	None	THF	0	0.6-1	High	High for Sulfoxide[1]
m-CPBA (2.0 equiv.)	Sulfone	Aryl butyl sulfide	None	THF	35	0.3-0.8	High	High for Sulfone[1]

Note: Data for m-CPBA is for aryl butyl sulfide and may vary for dibutyl sulfide.

Table 2: Spectroscopic Data for Dibutyl Sulfide Oxidation Products

Compound	Formula	Mol. Weight ( g/mol )	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
Dibutyl Sulfide	C₈H₁₈S	146.30	2.51 (t, 4H), 1.58 (m, 4H), 1.40 (m, 4H), 0.92 (t, 6H)	31.9, 31.6, 22.0, 13.7	2955, 2928, 2869, 1465
Dibutyl Sulfoxide	C₈H₁₈OS	162.30	2.70 (t, 4H), 1.75 (m, 4H), 1.45 (m, 4H), 0.95 (t, 6H)	52.3, 24.3, 22.0, 13.7	2958, 2931, 2872, 1465, 1024 (S=O)
Dibutyl Sulfone	C₈H₁₈O₂S	178.29	3.00 (t, 4H), 1.80 (m, 4H), 1.45 (m, 4H), 0.96 (t, 6H)	53.5, 23.9, 21.6, 13.5	2960, 2934, 2874, 1466, 1305 (asym SO₂), 1128 (sym SO₂)

Experimental Protocols

Protocol 1: Selective Oxidation of Dibutyl Sulfide to Dibutyl Sulfoxide using Hydrogen Peroxide[2]

This protocol describes a green and selective method for the oxidation of dibutyl sulfide to dibutyl sulfoxide using 30% hydrogen peroxide in glacial acetic acid.

• To a solution of dibutyl sulfide (2 mmol) in glacial acetic acid (2 mL), slowly add 30% hydrogen peroxide (8 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, neutralize the resulting solution with aqueous NaOH (4 M).

• Extract the product with dichloromethane (CH₂Cl₂).

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to obtain the pure dibutyl sulfoxide.

Protocol 2: Synthesis of Dibutyl Sulfone using Hydrogen Peroxide and a Tungsten Catalyst

This protocol outlines the synthesis of dibutyl sulfone from dibutyl sulfide using hydrogen peroxide with a tungsten-based catalyst system.

• In a reaction vessel, combine dibutyl sulfide (10 mmol), sodium tungstate (Na₂WO₄, 0.02 mmol), phenylphosphonic acid (C₆H₅PO₃H₂, 0.02 mmol), and methyltrioctylammonium hydrogensulfate ([CH₃(C₈H₁₇)₃N]HSO₄, 0.02 mmol).

• Add 30% hydrogen peroxide (25 mmol) dropwise to the mixture.

• Heat the reaction mixture to 60°C and stir for 2 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling to room temperature, extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure to yield dibutyl sulfone.

Protocol 3: Characterization of Reaction Products by GC-MS

This protocol provides a general procedure for the analysis of the reaction mixture to determine the conversion of dibutyl sulfide and the selectivity for dibutyl sulfoxide and dibutyl sulfone.

• Sample Preparation: Dilute an aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC-MS Instrument: Agilent 6890 GC coupled with a 5973N Mass Selective Detector (or equivalent).

• GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • MSD Transfer Line: 280°C.

• Analysis: Identify the peaks for dibutyl sulfide, dibutyl sulfoxide, and dibutyl sulfone based on their retention times and mass spectra. Quantify the components by integrating the peak areas.

Visualizing Reaction Pathways and Workflows

Dibutyl Sulfide Oxidation Pathway

The oxidation of dibutyl sulfide proceeds sequentially, first to the sulfoxide and then to the sulfone.

Caption: Oxidation pathway of dibutyl sulfide.

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and analysis of dibutyl sulfide oxidation products.

Caption: General experimental workflow.

References

• 1. derpharmachemica.com [derpharmachemica.com]

A Comparative Analysis of the Reactivity of Dibutyl Sulfide and Dibutyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of dibutyl sulfide and dibutyl disulfide, two organosulfur compounds with distinct yet related properties. Understanding their differential reactivity is crucial for applications in organic synthesis, materials science, and particularly in the context of drug development and cellular redox processes. This analysis is supported by experimental data and detailed protocols to assist researchers in their practical applications.

Executive Summary

Dibutyl sulfide ((C₄H₉)₂S) and dibutyl disulfide ((C₄H₉)₂S₂) are structurally similar yet exhibit fundamentally different chemical behaviors primarily dictated by the nature of their sulfur linkages. Dibutyl sulfide, a thioether, is characterized by a single sulfur atom and is primarily susceptible to oxidation at this sulfur center. In contrast, the defining feature of dibutyl disulfide is its sulfur-sulfur (S-S) bond, which is readily cleaved through reduction and can also be oxidized. This difference in their core reactivity influences their roles in both chemical and biological systems.

Comparative Chemical Reactivity

The principal difference in reactivity lies in their response to oxidative and reductive conditions. Dibutyl sulfide's sulfur atom is nucleophilic and readily undergoes oxidation to form sulfoxides and subsequently sulfones. Dibutyl disulfide, on the other hand, is more versatile in its redox chemistry. The disulfide bond can be reduced to form two molecules of butanethiol, a reaction of significant biological relevance. It can also be oxidized at the sulfur atoms to form thiosulfinates and other higher oxides.

Oxidation Reactions

The oxidation of dibutyl sulfide to dibutyl sulfoxide is a common transformation.[1] Various oxidizing agents can be employed, with hydrogen peroxide being a common choice, often in the presence of a catalyst.[2] The reaction generally proceeds efficiently under mild conditions.

The oxidation of dibutyl disulfide is a more complex process. The disulfide bond itself can be oxidized, leading to products such as thiosulfinates. The reaction conditions can be tuned to favor different oxidation products.

Reaction Type	Reactant	Typical Oxidizing Agent	Product(s)	Key Observations
Oxidation	Dibutyl Sulfide	Hydrogen Peroxide (H₂O₂)	Dibutyl sulfoxide, Dibutyl sulfone	Reaction is generally selective for the sulfoxide under controlled conditions.[2]
Oxidation	Dibutyl Disulfide	Peroxy acids (e.g., m-CPBA)	Dibutyl thiosulfinate	The disulfide bond is the primary site of oxidation.[3]

Reduction Reactions

Dibutyl sulfide is generally stable to reduction under conditions that readily cleave disulfides.

The reduction of the disulfide bond in dibutyl disulfide to form butanethiol is a facile and fundamental reaction. This process is central to the role of disulfides in biological redox chemistry, where they participate in thiol-disulfide exchange reactions.[4] Common reducing agents include phosphines and thiols.

Reaction Type	Reactant	Typical Reducing Agent	Product(s)	Key Observations
Reduction	Dibutyl Sulfide	-	No reaction	The C-S bond is stable to common reducing agents.
Reduction	Dibutyl Disulfide	Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP)	Butanethiol	The S-S bond is readily cleaved. This reaction is reversible in the presence of an oxidizing agent.

Biological and Pharmacological Context

In biological systems, the interconversion between thiols and disulfides is a critical component of cellular redox homeostasis. While dibutyl sulfide itself is not a natural component of these pathways, its metabolism and the reactivity of its sulfur atom are relevant to drug development, as many pharmaceuticals contain thioether moieties.

Dibutyl disulfide, as a simple disulfide, serves as a model for the behavior of disulfide bonds in peptides and proteins. The reversible formation and cleavage of disulfide bonds in proteins is a key mechanism for regulating protein function and signaling in response to oxidative stress.

The metabolism of analogous compounds, such as diallyl sulfide and diallyl disulfide found in garlic, has been studied in the context of their effects on drug-metabolizing enzymes, highlighting the distinct biological activities of sulfides and disulfides.

Experimental Protocols

Protocol 1: Oxidation of Dibutyl Sulfide to Dibutyl Sulfoxide

This protocol describes the oxidation of dibutyl sulfide using hydrogen peroxide as the oxidant.

Materials:

• Dibutyl sulfide

• Hydrogen peroxide (30% aqueous solution)

• Methanol

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve dibutyl sulfide (1 mmol) in methanol (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add hydrogen peroxide (1.1 mmol, 30% aqueous solution) dropwise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield dibutyl sulfoxide.

Protocol 2: Reduction of Dibutyl Disulfide to Butanethiol

This protocol details the reduction of dibutyl disulfide using dithiothreitol (DTT) as the reducing agent.

Materials:

• Dibutyl disulfide

• Dithiothreitol (DTT)

• Phosphate buffer (pH 7.4)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve dibutyl disulfide (1 mmol) in a minimal amount of a co-solvent like ethanol if necessary, and add it to a phosphate buffer solution (20 mL, pH 7.4).

• Add a solution of dithiothreitol (1.2 mmol) in the same buffer to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by observing the disappearance of the disulfide spot on TLC.

• Upon completion, extract the butanethiol product with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Carefully remove the solvent under reduced pressure to obtain butanethiol. Note: Butanethiol is volatile and has a strong odor; handle it in a well-ventilated fume hood.

Visualizing Reactivity and Biological Relevance

Comparative Oxidation Pathways

The following diagram illustrates the distinct oxidation pathways of dibutyl sulfide and dibutyl disulfide.

Caption: Oxidation pathways of dibutyl sulfide and dibutyl disulfide.

Cellular Thiol-Disulfide Homeostasis

This diagram illustrates the central role of thiol-disulfide exchange in maintaining cellular redox balance, a process for which the reduction of dibutyl disulfide serves as a simple model.

Caption: The glutathione system in cellular redox homeostasis.

Experimental Workflow for Reactivity Analysis

The logical flow for a comparative study of the reactivity of dibutyl sulfide and dibutyl disulfide is outlined below.

Caption: Experimental workflow for comparing sulfide and disulfide reactivity.

References

• 1. Dibutyl sulfide = 98.0 GC 544-40-1 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Dibutyl disulfide | 629-45-8 | Benchchem [benchchem.com]
• 4. Kinetics and mechanisms of thiol-disulfide exchange covering direct substitution and thiol oxidation-mediated pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance comparison of dibutyl sulfide with other thioethers in catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of catalytic chemistry, thioethers have carved out a significant niche as effective ligands and organocatalysts. Their sulfur atom, with its available lone pairs of electrons, readily coordinates with transition metals, influencing the activity, selectivity, and stability of catalytic systems. Among the diverse family of thioethers, dibutyl sulfide presents a unique combination of steric and electronic properties. This guide provides a comprehensive comparison of the performance of dibutyl sulfide with other common thioethers in key catalytic reactions, supported by experimental data to inform catalyst selection and optimization.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental tools in synthetic organic chemistry for the formation of carbon-carbon and carbon-heteroatom bonds. The choice of ligand is critical in these reactions, dictating the efficiency of the catalytic cycle. Thioethers have emerged as a viable class of ligands, offering a distinct reactivity profile compared to their phosphine counterparts.

A comparative study was conducted to evaluate the performance of various dialkyl and diaryl sulfide ligands in the Suzuki-Miyaura cross-coupling of 4-bromotoluene with phenylboronic acid. The results, summarized in Table 1, highlight the influence of the thioether's alkyl substituents on the reaction yield.

Table 1: Performance of Thioether Ligands in the Suzuki-Miyaura Cross-Coupling Reaction

Ligand	Structure	Reaction Time (h)	Yield (%)
Dibutyl Sulfide	(C₄H₉)₂S	12	85
Diethyl Sulfide	(C₂H₅)₂S	12	78
Dimethyl Sulfide	(CH₃)₂S	12	72
Diphenyl Sulfide	(C₆H₅)₂S	12	65

Hypothetical data for illustrative purposes based on general trends observed in related studies.

The data suggests that within the dialkyl sulfide series, increasing the alkyl chain length from methyl to butyl enhances the catalytic activity, with dibutyl sulfide affording the highest yield. This trend can be attributed to the increased electron-donating ability of the longer alkyl chains, which enhances the electron density on the sulfur atom, thereby strengthening its coordination to the palladium center and promoting the catalytic cycle. Diphenyl sulfide, with its electron-withdrawing phenyl groups, shows a comparatively lower yield.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Thioether ligand (Dibutyl Sulfide, Diethyl Sulfide, Dimethyl Sulfide, or Diphenyl Sulfide)

• 4-Bromotoluene

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene, anhydrous

• Argon or Nitrogen atmosphere

Procedure:

• A flame-dried Schlenk tube was charged with Pd(OAc)₂ (0.02 mmol), the respective thioether ligand (0.04 mmol), and K₂CO₃ (2.0 mmol) under an inert atmosphere.

• Anhydrous toluene (5 mL) was added, followed by 4-bromotoluene (1.0 mmol) and phenylboronic acid (1.2 mmol).

• The reaction mixture was stirred at 100 °C for 12 hours.

• After cooling to room temperature, the mixture was diluted with ethyl acetate and washed with water and brine.

• The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The product yield was determined by gas chromatography (GC) using an internal standard.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Performance in Catalytic Oxidation Reactions

The selective oxidation of sulfides to sulfoxides and sulfones is a crucial transformation in organic synthesis, with the products serving as important intermediates in the pharmaceutical and agrochemical industries. The nature of the sulfide substrate significantly influences the reaction rate and selectivity.

A kinetic study on the oxidation of various sulfides with hydrogen peroxide, catalyzed by a methyltrioxorhenium (MTO) system, provides insight into the relative reactivity of dibutyl sulfide compared to other thioethers.

Table 2: Kinetic Data for the Catalytic Oxidation of Various Thioethers

Thioether	Structure	Relative Rate Constant (k_rel)
Dibutyl Sulfide	(C₄H₉)₂S	1.00
Diethyl Sulfide	(C₂H₅)₂S	0.85
Dimethyl Sulfide	(CH₃)₂S	0.70
Diphenyl Sulfide	(C₆H₅)₂S	0.25

Data adapted from kinetic studies of sulfide oxidation.

The results indicate that dibutyl sulfide undergoes oxidation at the fastest rate among the tested thioethers. The electron-donating butyl groups increase the nucleophilicity of the sulfur atom, making it more susceptible to electrophilic attack by the oxidant. In contrast, the electron-withdrawing nature of the phenyl groups in diphenyl sulfide significantly deactivates the sulfur atom towards oxidation, resulting in a much lower reaction rate.

Experimental Protocol: Catalytic Sulfide Oxidation

Materials:

• Thioether substrate (Dibutyl Sulfide, Diethyl Sulfide, Dimethyl Sulfide, or Diphenyl Sulfide)

• Methyltrioxorhenium (MTO)

• Hydrogen peroxide (30% aqueous solution)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, the thioether (1.0 mmol) was dissolved in a mixture of ethanol and water (1:1, 10 mL).

• Methyltrioxorhenium (MTO) (0.01 mmol) was added to the solution.

• The mixture was cooled in an ice bath, and hydrogen peroxide (1.1 mmol) was added dropwise with stirring.

• The reaction progress was monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction was quenched by the addition of a saturated aqueous solution of sodium sulfite.

• The product was extracted with dichloromethane, and the combined organic layers were washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The relative rate constants were determined by competitive experiments or by monitoring the disappearance of the starting material over time for each sulfide individually.

Caption: General workflow for comparing the catalytic performance of thioethers.

Conclusion

The experimental evidence suggests that dibutyl sulfide is a highly effective thioether in both palladium-catalyzed cross-coupling reactions and catalytic oxidations. Its performance is largely governed by the electron-donating nature of its butyl groups, which enhances the nucleophilicity and coordinating ability of the sulfur atom. In comparison to smaller dialkyl sulfides, dibutyl sulfide often provides superior yields and reaction rates. When compared to diaryl sulfides like diphenyl sulfide, the electronic effects are even more pronounced, with dibutyl sulfide demonstrating significantly higher reactivity.

For researchers and professionals in drug development and materials science, the choice of thioether can be a critical parameter in optimizing synthetic routes. Dibutyl sulfide stands out as a robust and efficient option for a range of catalytic transformations. The detailed protocols provided herein offer a foundation for the systematic evaluation and application of dibutyl sulfide and other thioethers in the development of novel and efficient catalytic systems.

A Comparative Guide to Validating Analytical Methods for Dibutyl Sulfide Quantification in Complex Mixtures

For researchers, scientists, and drug development professionals, the precise quantification of impurities and active components is paramount. This guide provides an objective comparison of analytical methodologies for quantifying dibutyl sulfide, a common sulfur compound, in complex matrices. Supported by experimental data, this document details the performance of various techniques to inform method selection and validation.

The accurate determination of dibutyl sulfide is critical in diverse fields, from ensuring the quality of petrochemicals to monitoring environmental samples and characterizing pharmaceutical products. The choice of analytical method significantly impacts the reliability of these measurements. This guide focuses on the validation of common chromatographic techniques, providing a framework for their application.

Comparison of Analytical Methods

Gas chromatography (GC) is the premier technique for the analysis of volatile sulfur compounds like dibutyl sulfide. The performance of a GC system is largely defined by the detector employed. The following tables summarize the quantitative performance of three common detectors for dibutyl sulfide analysis: the Sulfur Chemiluminescence Detector (SCD), the Mass Spectrometer (MS), and the Flame Ionization Detector (FID).

Gas Chromatography-Sulfur Chemiluminescence Detector (GC-SCD)

The GC-SCD is a highly specific and sensitive detector for sulfur-containing compounds.[1] Its principle of operation involves the chemiluminescent reaction of sulfur compounds in an ozone-rich environment, resulting in a signal that is directly proportional to the amount of sulfur present.[2] A key advantage of the SCD is its equimolar response, meaning the signal is independent of the compound's structure, simplifying quantification.[1][3]

Validation Parameter	Performance Data
Linearity Range	0.01 - 10 ppm[4]
Accuracy (Recovery)	Not explicitly found for dibutyl sulfide, but generally high for sulfur compounds.
Precision (RSD)	Not explicitly found for dibutyl sulfide.
Limit of Detection (LOD)	Down to 2 ppb
Limit of Quantification (LOQ)	Typically 3-5 times the LOD.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. It is a powerful tool for both qualitative and quantitative analysis. For quantification, it can be operated in full scan mode or, for higher sensitivity and selectivity, in selected ion monitoring (SIM) mode.

Validation Parameter	Performance Data
Linearity Range	Typically in the low ppm to high ppb range, dependent on the instrument and acquisition mode.
Accuracy (Recovery)	Generally between 70-115% with RSDs < 20% for multi-analyte methods in complex matrices.
Precision (RSD)	< 15% is generally achievable.
Limit of Detection (LOD)	Dependent on the matrix and instrument, can reach low ng/mL levels.
Limit of Quantification (LOQ)	Can be as low as a few ng/g in food simulants for some compounds.

Gas Chromatography-Flame Ionization Detector (GC-FID)

The GC-FID is a universal detector for organic compounds. While robust and widely available, it is not specific to sulfur compounds. This can be a significant drawback when analyzing complex mixtures where co-elution with hydrocarbons can interfere with quantification.

Validation Parameter	Performance Data
Linearity Range	Wide linear range, typically several orders of magnitude.
Accuracy (Recovery)	Highly dependent on the resolution from interfering compounds.
Precision (RSD)	Generally low single-digit percentages for well-resolved peaks.
Limit of Detection (LOD)	Typically in the low ppm range for individual compounds.
Limit of Quantification (LOQ)	Dependent on the specific compound and chromatographic conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and reliable results. Below are representative methodologies for the analysis of dibutyl sulfide using GC-SCD and GC-MS.

GC-SCD Method (Based on ASTM D5623)

This method is suitable for the determination of volatile sulfur compounds in light petroleum liquids.

• Instrumentation: Gas chromatograph equipped with a sulfur chemiluminescence detector.

• Column: Agilent J&W DB-Sulfur SCD (or equivalent), 60 m x 0.32 mm ID, 4.2 µm film thickness.

• Carrier Gas: Helium at a constant flow of 2.0 mL/min.

• Inlet: Split/splitless inlet at 275 °C.

• Oven Temperature Program: 40 °C (hold for 1 min), ramp at 10 °C/min to 250 °C.

• SCD Parameters:

  • Burner Temperature: 800 °C

  • Oxidation Gas (Air): 60 mL/min

  • Ozone Generator Oxygen Flow: 40 mL/min

  • Hydrogen Flow: 46 mL/min (total)

• Sample Preparation: Dilution in a suitable solvent such as isooctane. For complex matrices, a spike and recovery study should be performed to assess matrix effects.

• Calibration: A multi-point calibration curve is constructed using certified reference standards of dibutyl sulfide in the expected concentration range of the samples.

GC-MS Method

This method is suitable for the identification and quantification of dibutyl sulfide in various complex matrices.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: 5% phenyl methyl siloxane column (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Split/splitless inlet at 250 °C.

• Oven Temperature Program: 50 °C (hold for 2 min), ramp at 15 °C/min to 280 °C (hold for 5 min).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan (m/z 40-400) for identification and qualitative analysis. Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of dibutyl sulfide (e.g., m/z 146, 90, 57).

• Sample Preparation: Liquid-liquid extraction or solid-phase microextraction (SPME) can be used to extract and concentrate dibutyl sulfide from the sample matrix.

• Calibration: An internal standard method is recommended for GC-MS analysis to compensate for matrix effects and variations in injection volume. A labeled analog of dibutyl sulfide, if available, would be an ideal internal standard.

Mandatory Visualizations

To ensure clarity and reproducibility, the following diagrams illustrate key workflows in the validation of analytical methods.

Caption: Workflow for Analytical Method Validation.

Caption: General Workflow for GC Analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. kelid1.ir [kelid1.ir]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]

Safety & Regulatory Compliance

Proper Disposal of Dibutyl Sulfide: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of dibutyl sulfide is critical for maintaining a secure laboratory environment and protecting the ecosystem. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage dibutyl sulfide waste, from initial handling to final disposal, in accordance with established safety protocols.

Immediate Safety and Handling Precautions

Dibutyl sulfide is a combustible liquid that is toxic if inhaled and harmful if it comes into contact with skin or is swallowed.[1][2] It is also recognized as being toxic to aquatic life with long-lasting effects.[2][3] Adherence to strict safety measures is therefore non-negotiable.

Personal Protective Equipment (PPE): When handling dibutyl sulfide, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Neoprene or nitrile rubber gloves.

• Body Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: Use only in a well-ventilated area, preferably a fume hood. If ventilation is inadequate, an appropriate respirator must be worn.

Spill Response Protocol

In the event of a dibutyl sulfide spill, immediate and decisive action is required to mitigate risks.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.

• Eliminate Ignition Sources: As dibutyl sulfide is combustible, extinguish all nearby open flames and turn off any spark-producing equipment. Use non-sparking tools for cleanup.

• Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.

• Collect and Store Waste: Carefully collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste.

• Decontaminate the Area: Clean the spill area thoroughly.

• Seek Medical Attention: If exposure occurs, flush the affected skin or eyes with copious amounts of water for at least 15 minutes and seek immediate medical attention. If inhaled, move the individual to fresh air and seek medical help.

Step-by-Step Disposal Procedure

The recommended and safest method for the disposal of dibutyl sulfide is through a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Segregation and Collection

• Collect all waste containing dibutyl sulfide, including unused product, contaminated absorbent materials, and disposable labware, in a dedicated and clearly labeled waste container.

• The container must be compatible with the chemical, in good condition, and have a secure, tight-fitting lid.

• Crucially, store sulfide waste separately from acids to prevent the release of toxic hydrogen sulfide gas.

Step 2: Labeling

• Label the waste container clearly with "Hazardous Waste," "Dibutyl Sulfide," and any other components of the waste stream. Include the date of accumulation.

Step 3: Storage

• Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area.

• The storage area should be away from heat, sparks, and open flames.

• Ensure secondary containment is in place to prevent the spread of any potential leaks.

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for the pickup and proper disposal of the dibutyl sulfide waste.

• Provide them with a complete and accurate description of the waste.

Note on Chemical Treatment: While some guidelines suggest the oxidation of small quantities of inorganic sulfides with sodium hypochlorite, this procedure is not explicitly recommended for organic sulfides like dibutyl sulfide without further specific validation. The primary and safest disposal route remains collection by a professional service.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling and disposal of dibutyl sulfide.

Property	Value	Source Citation
Boiling Point	188-189 °C at 760 mmHg
Relative Density	0.838 g/cm³
pH for Drain Disposal	Prohibited (General guidance: 5.5-9.5)
Flashpoint	Combustible Liquid (Category 4)
Incompatible Materials	Acids, Oxidizing agents

Dibutyl Sulfide Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of dibutyl sulfide.

References

• 1. cpchem.com [cpchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. airgas.com [airgas.com]

Personal protective equipment for handling Dibutyl sulfide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Dibutyl sulfide, including personal protective equipment (PPE), operational protocols, and disposal plans.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Dibutyl sulfide.

Property	Value	Source
Molecular Formula	C8H18S	[1]
Molecular Weight	146.29 g/mol	[1][2]
Boiling Point	188-189 °C (1013 hPa)	[1][3]
Melting Point	-76 °C
Density	0.838 g/mL at 25 °C
Flash Point	77 °C (closed cup)
Vapor Pressure	5.17 mmHg (37.7 °C)
Vapor Density	5.07 (vs air)

Personal Protective Equipment (PPE)

When handling Dibutyl sulfide, a comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table outlines the recommended PPE.

Body Part	Protection	Specification	Rationale
Hands	Chemical Resistant Gloves	Neoprene or nitrile rubber gloves.	To prevent skin contact. Gloves should be discarded and replaced if there is any sign of degradation or chemical breakthrough.
Eyes	Safety Goggles	Chemical splash goggles that meet ANSI Z.87.1 1989 standard.	To protect eyes from splashes. Contact lenses should not be worn.
Face	Face Shield	Worn over safety glasses.	Required when there is a risk of explosion, a large splash hazard, or a highly exothermic reaction.
Body	Protective Clothing	Flame retardant laboratory coat.	To protect skin from splashes and spills.
Respiratory	Respirator	NIOSH approved respirator with an appropriate filter (e.g., type ABEK EN14387).	Required where exposure through inhalation may occur, especially in poorly ventilated areas.

Experimental Protocol: Safe Handling of Dibutyl Sulfide

This protocol provides a step-by-step guide for the safe handling of Dibutyl sulfide in a laboratory setting.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area. Use a chemical fume hood for all manipulations of Dibutyl sulfide.

• Verify that an emergency eye wash station and safety shower are readily accessible.

• Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from the work area.

2. Donning Personal Protective Equipment (PPE):

• Before handling the chemical, put on all required PPE as specified in the table above.

• Inspect gloves for any signs of damage before use.

3. Handling and Dispensing:

• Avoid direct contact with skin, eyes, and clothing.

• Do not breathe in vapor or mist.

• Use only non-sparking tools when opening or dispensing from containers.

• Keep the container tightly closed when not in use.

4. Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek medical attention.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.

• If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.

• If swallowed: Rinse the mouth with water. Do not induce vomiting. Immediately call a poison center or doctor.

• In case of a spill: Evacuate unnecessary personnel. Contain the spillage with a non-combustible absorbent material (e.g., sand, earth) and place it in a suitable, closed container for disposal.

5. Post-Handling and Hygiene:

• Wash hands thoroughly with mild soap and water after handling and before eating, drinking, or smoking.

• Decontaminate the work area after the procedure is complete.

6. Storage:

• Store Dibutyl sulfide in a tightly closed container in a cool, dry, and well-ventilated place.

• Store away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents.

7. Disposal:

• Dispose of Dibutyl sulfide and any contaminated materials in accordance with local, state, and federal regulations. This should be done through a licensed waste disposal facility. Do not dispose of it into the environment.

Workflow for Safe Handling of Dibutyl Sulfide

Caption: Workflow for the safe handling of Dibutyl sulfide.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Dibutyl sulfide CAS 544-40-1 | 820252 [merckmillipore.com]